N-nitroso-esmolol

Core Science & Biosynthesis

An In-depth Technical Guide to N-nitroso-esmolol: Structure, Properties, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-esmolol is a nitrosamine (B1359907) drug substance related impurity (NDSRI) of Esmolol, a short-acting beta-1 adrenergic receptor antagonist.[1] As with other N-nitrosamines, N-nitroso-esmolol is a compound of concern due to its potential genotoxic and carcinogenic properties. This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical considerations for N-nitroso-esmolol. It includes a summary of its physicochemical properties, a discussion of its formation and toxicological mechanisms, and detailed experimental protocols for its analysis. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Chemical Structure and Properties

N-nitroso-esmolol is the N-nitrosated derivative of the secondary amine moiety present in the Esmolol molecule.[1] Its chemical name is methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy]phenyl]propanoate.[2][3][4]

Chemical Structure

• IUPAC Name: methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy]phenyl]propanoate[2][5][6]

• Molecular Formula: C₁₆H₂₄N₂O₅[1][2][6][7][8][9][10][11]

• SMILES: CC(C)N(CC(COC1=CC=C(C=C1)CCC(=O)OC)O)N=O[4][6][7][10][12]

• InChI: InChI=1S/C16H24N2O5/c1-12(2)18(17-21)10-14(19)11-23-15-7-4-13(5-8-15)6-9-16(20)22-3/h4-5,7-8,12,14,19H,6,9-11H2,1-3H3[5][6][7][10]

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-nitroso-esmolol. It should be noted that most of the available data are computed properties.

Property	Value	Source
Molecular Weight	324.37 g/mol	[2][6][7][9][10][11]
Exact Mass	324.16852187 Da	[2][6]
XLogP3-AA (logP)	2.1	[2][6]
Hydrogen Bond Donor Count	1	[2][6]
Hydrogen Bond Acceptor Count	7	[2][6]
Rotatable Bond Count	10	[2][6]
Stereochemistry	Racemic	[7][10]

Formation and Synthesis

Formation

N-nitrosamines, including N-nitroso-esmolol, are typically formed from the reaction of a secondary or tertiary amine with a nitrosating agent.[7] In the context of pharmaceutical manufacturing, the secondary amine functionality in the Esmolol molecule can react with residual nitrites (a common nitrosating agent) under acidic conditions to form N-nitroso-esmolol.[1] Potential sources of nitrites can include raw materials, excipients, and water used in the manufacturing process.[13][14][15]

Synthesis for Reference Standard

The synthesis of N-nitroso-esmolol for use as an analytical reference standard typically involves the controlled reaction of Esmolol with a nitrosating agent. A general laboratory-scale synthesis protocol is provided below.

Disclaimer: This is a general procedure and should be performed by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

Objective: To synthesize N-nitroso-esmolol from Esmolol.

Materials:

• Esmolol hydrochloride

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• Dissolve a known quantity of Esmolol hydrochloride in deionized water and cool the solution in an ice bath (0-5 °C).

• Slowly add a solution of sodium nitrite in deionized water to the cooled Esmolol solution while maintaining the temperature between 0-5 °C.

• Slowly add dilute hydrochloric acid dropwise to the reaction mixture to achieve an acidic pH (typically pH 2-3), while vigorously stirring and maintaining the low temperature.

• Monitor the reaction progress using a suitable technique (e.g., TLC or HPLC).

• Once the reaction is complete, neutralize the mixture by carefully adding saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer multiple times with dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to yield the crude N-nitroso-esmolol.

• Purify the crude product using column chromatography or another suitable purification technique.

• Characterize the final product using techniques such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and IR spectroscopy to confirm its identity and purity.

Analytical Methodologies

The detection and quantification of N-nitroso-esmolol at trace levels, as required by regulatory agencies, necessitates highly sensitive and selective analytical methods. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for this purpose.[16][17][18][19][20][21]

Representative LC-MS/MS Method

The following is a representative experimental protocol for the analysis of N-nitroso-esmolol in a drug substance. This method is provided as a template and requires optimization and validation for a specific matrix.

Objective: To develop and validate a sensitive LC-MS/MS method for the quantification of N-nitroso-esmolol.

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile (B52724) or methanol (B129727)
Gradient	5-95% B over 10 minutes (example)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ = 325.2 m/z
Product Ions (Q3)	To be determined by direct infusion of a standard.
Source Parameters	Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Sample Preparation (for Drug Substance):

• Accurately weigh approximately 100 mg of the drug substance into a suitable volumetric flask.

• Dissolve and dilute to volume with an appropriate solvent (e.g., methanol or a mixture of methanol and water).

• Further dilute the sample solution as needed to fit within the calibration curve range.

• Filter the final solution through a 0.22 µm syringe filter into an autosampler vial.

Method Validation Parameters:

The method should be validated according to ICH guidelines, including:

• Specificity

• Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Linearity and Range

• Accuracy (Recovery)

• Precision (Repeatability and Intermediate Precision)

• Robustness

Toxicology and Signaling Pathways

Mechanism of Genotoxicity

The primary toxicological concern for N-nitrosamines is their potential to be mutagenic and carcinogenic. The genotoxicity of N-nitrosamines is not direct; they require metabolic activation to exert their effects.[5][22] This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[5][7][22]

The proposed mechanism involves the following steps:

• α-Hydroxylation: The N-nitrosamine undergoes enzymatic hydroxylation at the α-carbon (the carbon atom adjacent to the nitrosated nitrogen).[1][5][7][8]

• Formation of an Unstable Intermediate: This hydroxylation leads to the formation of an unstable α-hydroxy-nitrosamine intermediate.

• Decomposition and Formation of a Diazonium Ion: The intermediate spontaneously decomposes, leading to the formation of a highly reactive diazonium ion.[1][5][8]

• DNA Alkylation: The electrophilic diazonium ion can then react with nucleophilic sites on DNA bases, leading to the formation of DNA adducts.[5][7][22]

• Mutation and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.

For N-nitroso-esmolol, the isopropyl group and the other alkyl chain attached to the nitroso-nitrogen are the sites for α-hydroxylation. Studies on other nitrosated beta-blockers, such as N-nitroso-propranolol, have shown that they are genotoxic in various in vitro assays, supporting this general mechanism for this class of compounds.[2][3][4][23]

Regulatory Acceptable Intake

Due to its potential genotoxicity, regulatory agencies have set strict limits on the acceptable intake (AI) of N-nitroso-esmolol. The U.S. FDA has established an AI limit of 1500 ng/day for N-nitroso-esmolol.[24][25]

Visualizations

Signaling Pathway: N-Nitrosamine Genotoxicity

Caption: General metabolic activation and genotoxicity pathway of N-nitrosamines.

Experimental Workflow: Nitrosamine Impurity Analysis

Caption: A typical experimental workflow for the analysis of N-nitrosamine impurities.

References

• 1. hesiglobal.org [hesiglobal.org]
• 2. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hesiglobal.org [hesiglobal.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-nitroso-esmolol | C16H24N2O5 | CID 171390109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. impactfactor.org [impactfactor.org]
• 8. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 10. GSRS [precision.fda.gov]
• 11. clearsynth.com [clearsynth.com]
• 12. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 13. benchchem.com [benchchem.com]
• 14. efpia.eu [efpia.eu]
• 15. efpia.eu [efpia.eu]
• 16. waters.com [waters.com]
• 17. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. lcms.labrulez.com [lcms.labrulez.com]
• 20. researchgate.net [researchgate.net]
• 21. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed [mdpi.com]
• 23. FDA Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 24. veeprho.com [veeprho.com]
• 25. N-nitroso-esmolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

An In-depth Technical Guide on the Synthesis and Characterization of N-nitroso-esmolol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-nitroso-esmolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the beta-blocker esmolol (B25661). Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2][3] Regulatory agencies worldwide have established stringent guidelines for the control of these impurities in drug products. This document outlines a representative synthesis method for N-nitroso-esmolol and details the analytical techniques for its characterization, providing a valuable resource for researchers and professionals involved in drug development and quality control.

Physicochemical Properties of N-nitroso-esmolol

N-nitroso-esmolol is the N-nitrosated derivative of esmolol, formed by the reaction of the secondary amine group in the esmolol molecule with a nitrosating agent. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy]phenyl]propanoate	[4]
Molecular Formula	C₁₆H₂₄N₂O₅	[5][6][7][8]
Molecular Weight	324.37 g/mol	[5][6][8]
Appearance	Typically a yellow oil or solid	Inferred from general properties of N-nitrosamines
CAS Number	Not available	[5][6]

Synthesis of N-nitroso-esmolol

The synthesis of N-nitroso-esmolol involves the nitrosation of the secondary amine in esmolol. A general and widely applicable method for the synthesis of N-nitrosamines is the reaction of the corresponding secondary amine with a nitrosating agent, such as sodium nitrite (B80452), under acidic conditions.

Reaction Scheme:

Esmolol + NaNO₂ + Acid → N-nitroso-esmolol

A representative experimental protocol for the synthesis of N-nitroso-esmolol is provided below. This protocol is based on established methods for the synthesis of N-nitrosamines from secondary amines.

Experimental Protocol: Synthesis of N-nitroso-esmolol

Materials:

• Esmolol hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), 1M solution

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• Dissolution: Dissolve esmolol hydrochloride in water in a round-bottom flask equipped with a magnetic stirrer.

• Nitrosation: Cool the solution to 0-5 °C in an ice bath. While stirring, add a solution of sodium nitrite in water dropwise.

• Acidification: Slowly add 1M hydrochloric acid dropwise to the reaction mixture, maintaining the temperature between 0-5 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., ethyl acetate/hexane mixture). The reaction is typically complete within 1-3 hours.

• Extraction: Once the reaction is complete, extract the mixture with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude N-nitroso-esmolol.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to yield pure N-nitroso-esmolol.

Quantitative Data (Representative):

Parameter	Value
Yield	75-85%
Purity (by HPLC)	>98%

Note: These are representative values and may vary depending on the specific reaction conditions and purification efficiency.

Caption: Synthesis workflow for N-nitroso-esmolol.

Characterization of N-nitroso-esmolol

The characterization of N-nitroso-esmolol is crucial to confirm its identity and purity. A combination of spectroscopic and chromatographic techniques is typically employed. Reference standards of N-nitroso-esmolol are available from various suppliers and are often accompanied by a Certificate of Analysis (CoA) detailing the characterization data.[4][5][7][9][10][11]

Experimental Protocols: Characterization of N-nitroso-esmolol

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

• Instrument: 400 MHz (or higher) NMR spectrometer

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

• Procedure: Dissolve a small amount of the purified N-nitroso-esmolol in the deuterated solvent and acquire the ¹H and ¹³C NMR spectra.

Representative ¹H NMR Data (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.1	d	2H	Aromatic protons
~6.8	d	2H	Aromatic protons
~4.5	m	1H	CH-OH
~4.0	m	2H	O-CH₂
~3.6	s	3H	O-CH₃
~3.5	m	2H	N-CH₂
~2.9	t	2H	Ar-CH₂
~2.6	t	2H	CH₂-CO
~1.3	d	6H	C(CH₃)₂

Note: The exact chemical shifts and multiplicities may vary slightly.

3.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

• Instrument: Liquid Chromatography-Mass Spectrometer (LC-MS) or Gas Chromatography-Mass Spectrometer (GC-MS) with a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Procedure: Introduce the sample into the mass spectrometer and acquire the mass spectrum.

Representative Mass Spectrometry Data (ESI+):

m/z	Assignment
325.17	[M+H]⁺
347.15	[M+Na]⁺

3.3. High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the synthesized N-nitroso-esmolol.

• Instrument: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• Procedure: Dissolve a known concentration of the sample in the mobile phase, inject it into the HPLC system, and record the chromatogram.

Quantitative Data (Representative):

Parameter	Value
Retention Time	~ 8.5 min
Purity	>98%

Note: The retention time is highly dependent on the specific HPLC conditions.

Caption: Analytical characterization workflow.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of N-nitroso-esmolol. The provided experimental protocols and representative data serve as a valuable resource for scientists and researchers in the pharmaceutical industry. The synthesis can be achieved through a standard nitrosation reaction, and the characterization relies on a combination of modern analytical techniques, including NMR, mass spectrometry, and HPLC. A thorough understanding of the synthesis and characterization of such impurities is essential for ensuring the safety and quality of pharmaceutical products.

References

• 1. NNitrosamine formation in pharmaceutical drug products: Development and validation of a biased, conservative, predictive model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Esmolol Nitroso Impurity | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. GSRS [precision.fda.gov]
• 9. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. Esmolol Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]

N-Nitroso-Esmolol Formation: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the formation mechanism of N-nitroso-esmolol, a potential nitrosamine (B1359907) impurity in the widely used beta-blocker, Esmolol. This document is intended for researchers, scientists, and drug development professionals engaged in the study and control of nitrosamine impurities in pharmaceutical products.

Introduction

Esmolol is a short-acting, cardioselective beta-1 adrenergic receptor antagonist frequently used in clinical settings for the rapid control of ventricular rate.[1] As a secondary amine, Esmolol possesses the structural prerequisite for nitrosation, a chemical reaction that can lead to the formation of N-nitroso compounds. N-nitroso-esmolol is one such potential impurity, which, like other nitrosamines, is of significant concern due to its potential carcinogenic properties.[1] This guide outlines the chemical mechanism of its formation, factors influencing the reaction, and methodologies for its analysis.

The Chemical Mechanism of N-Nitroso-Esmolol Formation

The formation of N-nitroso-esmolol proceeds through the nitrosation of the secondary amine group within the Esmolol molecule. This reaction is typically initiated by a nitrosating agent, most commonly derived from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

The generally accepted mechanism involves the following key steps:

• Formation of the Nitrosating Agent: In an acidic aqueous environment, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).

• Equilibrium with Dinitrogen Trioxide: Two molecules of nitrous acid can equilibrate to form dinitrogen trioxide (N₂O₃), which is a potent nitrosating agent.

• Formation of the Nitrosonium Ion: Under strongly acidic conditions, nitrous acid can be further protonated and lose a water molecule to form the highly electrophilic nitrosonium ion (NO⁺).

• Nucleophilic Attack by Esmolol: The lone pair of electrons on the nitrogen atom of the secondary amine in Esmolol acts as a nucleophile, attacking the electrophilic nitrosating agent (either N₂O₃ or NO⁺).

• Deprotonation: Following the addition of the nitroso group, a proton is lost from the nitrogen atom, yielding the stable N-nitroso-esmolol.

References

• 1. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

An In-depth Technical Guide to the Potential Sources of N-nitroso-esmolol in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the potential formation pathways and sources of N-nitroso-esmolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), in pharmaceutical products. Understanding these sources is critical for developing effective control strategies to ensure patient safety and regulatory compliance.

Introduction to N-nitroso-esmolol

Esmolol (B25661) is a cardioselective beta-1 adrenergic receptor blocker with a rapid onset and short duration of action.[] Its chemical structure contains a secondary amine (isopropylamino group), which is susceptible to nitrosation, leading to the formation of N-nitroso-esmolol.[2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by global health authorities like the U.S. FDA and the European Medicines Agency (EMA).[3][4] Therefore, a thorough risk assessment and control of N-nitroso-esmolol are imperative throughout the drug product lifecycle.

Chemical Formation Pathway

The fundamental reaction for the formation of N-nitroso-esmolol involves the interaction of the secondary amine in the esmolol molecule with a nitrosating agent. This reaction is typically accelerated under acidic conditions.[5][6]

The primary nitrosating agents are derived from nitrite (B80452) salts (e.g., sodium nitrite) in the presence of an acid. The nitrite ion is protonated to form nitrous acid (HNO₂), which can then form dinitrogen trioxide (N₂O₃), a potent nitrosating agent.[5][7] This agent then reacts with the secondary amine of esmolol to yield N-nitroso-esmolol.

Figure 1: Chemical formation pathway of N-nitroso-esmolol.

Potential Sources of Nitrosating Agents and Precursors

The formation of N-nitroso-esmolol is contingent on the presence of both the esmolol molecule and a nitrosating agent. The sources of these nitrosating agents can be widespread throughout the manufacturing process and supply chain.[4][8]

3.1 Raw Materials and Excipients

• Active Pharmaceutical Ingredient (API) Synthesis: Impurities in starting materials, reagents, or solvents used during the synthesis of esmolol can introduce nitrites or other nitrosating agents.[3][8] While specific impurities for esmolol synthesis leading to nitrosamines are not extensively documented in the provided search results, general principles of API synthesis highlight this as a primary risk area.[9][10]

• Excipients: Many common pharmaceutical excipients have been found to contain trace levels of nitrites.[8][11] The risk is heightened in formulations that require wet granulation, where the presence of water and heat can facilitate the nitrosation reaction.[8]

3.2 Manufacturing Process

• Water Quality: Process water used in manufacturing can be a source of nitrite contamination.[11]

• Cross-Contamination: Shared equipment lines can lead to cross-contamination if not properly cleaned and validated, introducing nitrosating agents from previous manufacturing runs of other products.[3][12]

• Degradation: The degradation of certain materials during manufacturing or storage can also generate nitrosating agents. For instance, some packaging materials, like nitrocellulose blisters, can be a source.[5]

3.3 Storage and Stability

• Environmental Factors: Esmolol, particularly in aqueous solutions, is susceptible to degradation under conditions of heat, light, and humidity.[] These conditions can also promote the reaction between any present amines and nitrosating agents.[4]

• Packaging: Interaction with packaging materials can be a source of contamination. Incompatible packaging could leach substances that either act as or generate nitrosating agents.[4]

Figure 2: Logical flow of potential sources leading to N-nitroso-esmolol formation.

Quantitative Data on Nitrite Levels

Excipient Category	Example Excipients	Typical Nitrite Content (ppm or µg/g)
Fillers/Diluents	Microcrystalline Cellulose (MCC)	< 0.1 - 5
Lactose Monohydrate	< 0.1 - 2
Binders	Povidone (PVP)	< 1 - 10
Hydroxypropyl Cellulose (HPC)	< 0.5
Disintegrants	Croscarmellose Sodium	< 1 - 5
Sodium Starch Glycolate	< 1
Lubricants	Magnesium Stearate	< 0.1

Note: These are generalized values. Actual nitrite content can vary significantly between suppliers and batches. It is crucial to obtain certificates of analysis or conduct independent testing.

Experimental Protocols

5.1 Protocol for Nitrite Determination in Excipients by Ion Chromatography (IC)

This protocol outlines a general method for quantifying nitrite levels in pharmaceutical excipients.

• Objective: To determine the concentration of nitrite in an excipient sample.

• Instrumentation: Ion chromatograph with a conductivity detector and an appropriate anion-exchange column (e.g., Metrosep A Supp 10).[6]

• Reagents and Standards:

  • Deionized water (18.2 MΩ·cm)

  • Nitrite standard stock solution (1000 ppm)

  • Eluent (e.g., sodium carbonate/sodium bicarbonate buffer)

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the excipient into a 50 mL volumetric flask.

  • Add approximately 40 mL of deionized water and sonicate for 15 minutes to dissolve.

  • Dilute to volume with deionized water and mix thoroughly.

  • Filter the solution through a 0.22 µm ion chromatography certified syringe filter into a sample vial.

• Chromatographic Conditions:

  • Column: Metrosep A Supp 10 or equivalent

  • Eluent: As recommended by the column manufacturer

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: Suppressed conductivity

• Calibration: Prepare a series of calibration standards from the stock solution (e.g., 10, 25, 50, 100, 250 ppb). Run the standards and generate a calibration curve.

• Analysis: Inject the prepared sample solution and quantify the nitrite peak based on the calibration curve.

5.2 Protocol for Detection of N-nitroso-esmolol in Drug Product by LC-MS/MS

This protocol provides a framework for detecting and quantifying N-nitroso-esmolol in a finished drug product.

• Objective: To detect and quantify N-nitroso-esmolol in an esmolol drug product.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Reagents and Standards:

  • N-nitroso-esmolol reference standard

  • HPLC-grade acetonitrile, methanol, and water

  • Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase)

• Sample Preparation:

  • Accurately weigh a portion of the powdered tablets or measure a volume of the injection equivalent to a specific dose of esmolol.

  • Dissolve the sample in a suitable solvent (e.g., methanol/water mixture).

  • Vortex and sonicate to ensure complete dissolution.

  • Centrifuge the solution to pelletize any insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• LC-MS/MS Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A time-based gradient from high aqueous to high organic content.

  • Flow Rate: 0.4 mL/min

  • Ion Source: Electrospray Ionization (ESI), positive mode

  • MRM Transitions: Monitor for the specific precursor-to-product ion transition for N-nitroso-esmolol. This would need to be determined using the reference standard.

• Quantification: Create a calibration curve using the N-nitroso-esmolol reference standard and quantify the amount in the sample. The limit of detection (LOD) and limit of quantification (LOQ) should be established as per ICH guidelines.

Figure 3: General analytical workflow for N-nitroso-esmolol testing.

Conclusion and Mitigation Strategies

The formation of N-nitroso-esmolol is a potential risk that requires a comprehensive control strategy. Key mitigation approaches include:

• Supplier Qualification: Rigorously screen and qualify suppliers of raw materials and excipients for low nitrite content.

• Process Optimization: Optimize manufacturing processes to avoid conditions that favor nitrosation (e.g., high temperatures, acidic pH).

• Formulation Design: Consider the use of antioxidants or nitrosamine inhibitors (e.g., ascorbic acid) in the formulation, where appropriate.

• Robust Analytical Testing: Implement sensitive and validated analytical methods to monitor for N-nitroso-esmolol in the API and finished drug product.

• Stability Studies: Conduct thorough stability studies under various conditions to assess the potential for nitrosamine formation over the product's shelf life.

By understanding the potential sources and implementing a proactive risk-based approach, pharmaceutical manufacturers can effectively control the presence of N-nitroso-esmolol and ensure the quality and safety of their products.

References

• 2. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. Nitrosamines in Pharma: Sources, Risks & Controls | Advent [adventchembio.com]
• 4. Understanding Nitrosamine Impurities: Formation, Sources, and Risks [simsonpharma.com]
• 5. Nitrosamine impurities in medicines: History and challenges | LGC Standards [lgcstandards.com]
• 6. Nitrite analysis in pharmaceuticals: monitoring a precursor to nitrosamine | Metrohm [metrohm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural identification and characterization of impurities in Esmolol hydrochloride | Semantic Scholar [semanticscholar.org]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 12. pharmtech.com [pharmtech.com]

In Silico Toxicological Assessment of N-nitroso-esmolol: A Technical Guide

Introduction

N-nitroso compounds, or nitrosamines, are classified as a "cohort of concern" due to their potential for high carcinogenic potency.[1][2] The presence of N-nitroso impurities in pharmaceutical products is a significant safety concern for regulatory bodies and manufacturers. N-nitroso-esmolol is a potential impurity arising from the synthesis or degradation of Esmolol, a short-acting beta-1 adrenergic receptor antagonist.[3] Given the challenges and ethical considerations of animal testing, in silico (computational) toxicology offers a rapid and cost-effective approach to predict the potential toxicity of such impurities.[4][5] This technical guide provides an in-depth overview of the methodologies and data pertinent to the in silico toxicity prediction of N-nitroso-esmolol.

Physicochemical Properties of N-nitroso-esmolol

A summary of the computed physicochemical properties of N-nitroso-esmolol is presented in Table 1. These properties are foundational for many quantitative structure-activity relationship (QSAR) models.

Property	Value	Source
Molecular Formula	C16H24N2O5	PubChem[6]
Molecular Weight	324.37 g/mol	PubChem[6]
XLogP3	2.1	PubChem[6]
Hydrogen Bond Donor Count	1	PubChem[6]
Hydrogen Bond Acceptor Count	6	PubChem[6]
Rotatable Bond Count	9	PubChem[6]

Regulatory Context and Available Toxicological Data

While extensive experimental data for N-nitroso-esmolol is not publicly available, the U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit for this specific nitrosamine (B1359907) drug substance-related impurity (NDSRI).

Parameter	Value	Source
FDA Acceptable Intake (AI)	1500 ng/day	Veeprho[7]

A material safety data sheet for N-nitroso-esmolol indicates that there is no data available for key toxicological endpoints such as acute toxicity, skin corrosion/irritation, germ cell mutagenicity, and carcinogenicity.[8] This lack of empirical data underscores the critical role of in silico predictive models in risk assessment.

In Silico Toxicity Prediction: Methodologies and Protocols

The prediction of chemical toxicity, particularly genotoxicity and carcinogenicity, through computational means is a well-established practice.[9] These methods generally fall into two categories: expert rule-based systems and statistical-based (QSAR) models.

Experimental Protocols: A Generalized In Silico Workflow

The process for in silico toxicity prediction of a compound like N-nitroso-esmolol typically follows a structured workflow. This involves leveraging various computational models to assess different toxicological endpoints.

Caption: Generalized workflow for in silico toxicity prediction.

1. Quantitative Structure-Activity Relationship (QSAR) Models: QSAR models are mathematical representations that correlate a compound's chemical structure with its biological activity.[10] The development of a QSAR model involves:

• Data Collection: A training set of diverse chemicals with known experimental toxicity data is compiled.

• Molecular Descriptor Calculation: Numerical descriptors representing the physicochemical properties and structural features of the molecules are calculated.

• Model Building: Statistical methods such as multiple linear regression, partial least squares, or machine learning algorithms (e.g., Support Vector Machines, Random Forests) are used to build a predictive model.[4][5]

• Validation: The model's predictive power is assessed using cross-validation and an external set of chemicals not used in model development.

2. Expert Rule-Based Systems: These systems consist of a knowledge base of rules derived from established toxicological knowledge and expert analysis. These rules identify structural alerts (toxicophores) within a chemical structure that are associated with specific toxicities. An example of a widely used expert system is DEREK (Deductive Estimation of Risk from Existing Knowledge).

Signaling Pathways: Metabolic Activation of N-nitrosamines

A critical aspect of N-nitrosamine toxicity is their requirement for metabolic activation to exert their carcinogenic effects.[2] This process is primarily mediated by cytochrome P450 (CYP) enzymes.[1] The key initial step is α-carbon hydroxylation, which leads to the formation of a reactive diazonium ion that can alkylate DNA.[11][12]

Caption: Metabolic activation pathway of N-nitrosamines.

Predicted Toxicological Endpoints for N-nitroso-esmolol

The relationship between different in silico models and the toxicological endpoints they predict is crucial for a weight-of-evidence approach in risk assessment.

Caption: Relationship between in silico models and endpoints.

Summary of In Silico Models and Predicted Endpoints

In Silico Model Type	Predicted Endpoint(s)	Description
QSAR Models	Bacterial Mutagenicity, Carcinogenicity	Statistical models that correlate chemical structures with toxicological outcomes.[10]
Expert Rule-Based Systems	Mutagenicity, Chromosomal Aberrations	Utilize predefined structural alerts to identify potential toxicophores within a molecule.
Machine Learning Models	Genotoxicity	Employ algorithms like Support Vector Machines (SVM) and Random Forests (RF) to classify compounds based on learned patterns from large datasets.[4][5]
Quantum Mechanics (QM) Models	Metabolic Reactivity, Carcinogenic Potency	Calculate electronic properties to model chemical reactivity and the energetics of metabolic activation pathways.[14]

The in silico toxicological prediction for N-nitroso-esmolol is a necessary step in its risk assessment, particularly due to the absence of comprehensive experimental data. By employing a suite of computational tools, including QSAR, expert systems, and machine learning models, it is possible to predict key toxicological endpoints such as mutagenicity and carcinogenicity. The metabolic activation pathway, initiated by α-carbon hydroxylation, is a critical consideration in the assessment of nitrosamines. While the FDA has set an acceptable intake limit for N-nitroso-esmolol, a detailed in silico analysis provides deeper mechanistic insights and supports a robust, weight-of-evidence-based safety evaluation for this potential pharmaceutical impurity.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 6. N-nitroso-esmolol | C16H24N2O5 | CID 171390109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. In silico prediction of genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Computational Prediction of Metabolic α-Carbon Hydroxylation Potential of N-Nitrosamines: Overcoming Data Limitations for Carcinogenicity Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. chemrxiv.org [chemrxiv.org]

N-Nitroso-Esmolol Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the N-nitroso-esmolol reference standard, a critical component in the quality control and safety assessment of the widely used beta-blocker, esmolol (B25661). The emergence of nitrosamine (B1359907) impurities as a significant concern in pharmaceuticals necessitates a thorough understanding of their corresponding reference standards. This document outlines the available data on N-nitroso-esmolol, including its chemical properties, analytical methodologies for its detection and quantification, and insights into its potential toxicological pathways.

Physicochemical Properties and Identification

N-nitroso-esmolol is the N-nitroso derivative of esmolol, a cardioselective beta-1 adrenergic receptor antagonist.[1] As a nitrosamine drug substance-related impurity (NDSRI), its presence in esmolol drug products is strictly monitored by regulatory agencies. The availability of a high-purity reference standard is essential for accurate analytical measurements.

A number of suppliers offer N-nitroso-esmolol reference standards, often accompanied by a Certificate of Analysis (COA) detailing the material's identity and purity. While batch-specific data varies, a summary of typical specifications is presented in Table 1.

Table 1: Physicochemical and Analytical Data for N-Nitroso-Esmolol Reference Standard

Parameter	Typical Specification/Value	Analytical Method
Chemical Name	Methyl 3-(4-(2-hydroxy-3-(isopropyl(nitroso)amino)propoxy)phenyl)propanoate	-
Molecular Formula	C₁₆H₂₄N₂O₅	Mass Spectrometry
Molecular Weight	324.38 g/mol	Mass Spectrometry
Appearance	Off-white to pale yellow solid	Visual Inspection
Solubility	Soluble in methanol (B129727), acetonitrile, DMSO	-
Purity (by HPLC)	≥95%	High-Performance Liquid Chromatography (HPLC)
Identification	Conforms to structure	¹H-NMR, Mass Spectrometry, Infrared Spectroscopy (IR)
Storage	2-8°C, protected from light	-

Data compiled from sample Certificates of Analysis and product information from various suppliers.[2][3][4]

Analytical Methodologies and Experimental Protocols

The accurate quantification of N-nitroso-esmolol at trace levels requires highly sensitive and specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS) is the technique of choice for the analysis of nitrosamine impurities. While a specific validated method for N-nitroso-esmolol is not publicly available, protocols for the analysis of structurally similar nitrosamines, such as N-nitroso-propranolol, provide a strong basis for method development.

Example Protocol: LC-MS/MS Analysis of N-Nitroso-Esmolol

This hypothetical protocol is based on established methods for related nitrosamine impurities.[5]

Objective: To detect and quantify N-nitroso-esmolol in a drug substance or product matrix.

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating the polar N-nitroso-esmolol from the drug substance.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 1 - 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-nitroso-esmolol would need to be determined by infusing a solution of the reference standard. For N-nitroso-esmolol (M+H)⁺ with m/z 325.17, potential product ions could be monitored.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows should be optimized for maximum sensitivity.

Sample Preparation:

• Accurately weigh the esmolol drug substance or crushed tablets.

• Dissolve and extract with a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Vortex and sonicate to ensure complete dissolution and extraction.

• Centrifuge to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an LC vial.

Quantification: Quantification is achieved by comparing the peak area of N-nitroso-esmolol in the sample to a calibration curve generated from serial dilutions of the N-nitroso-esmolol reference standard.

Formation and Toxicological Considerations

Formation Pathway of N-Nitroso-Esmolol

N-nitroso-esmolol is formed from the reaction of the secondary amine moiety in the esmolol molecule with a nitrosating agent, typically under acidic conditions.[1][6] The presence of residual nitrites in excipients or from other sources can lead to the formation of this impurity during the manufacturing process or upon storage.

Figure 1. Formation of N-Nitroso-Esmolol.

Potential Toxicological Signaling Pathway

While specific toxicological studies on N-nitroso-esmolol are not widely published, the genotoxic and mutagenic properties of other N-nitroso beta-blockers, such as N-nitroso-propranolol, have been investigated.[7][8][9] These studies indicate that N-nitrosamines require metabolic activation to exert their carcinogenic effects. This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.[7]

The proposed toxicological pathway involves the metabolic activation of N-nitroso-esmolol to an unstable intermediate that can then form DNA adducts, leading to mutations and potentially cancer.

References

• 1. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 3. britiscientific.com [britiscientific.com]
• 4. Esmolol Nitroso Impurity | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hesiglobal.org [hesiglobal.org]
• 9. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso-Esmolol: Chemical Identity and Data Unavailability

For the attention of researchers, scientists, and drug development professionals, this document outlines the available chemical information for N-nitroso-esmolol and addresses the current lack of comprehensive technical data required for an in-depth guide.

Summary of Chemical Information

N-nitroso-esmolol is identified as an impurity of the beta-blocker drug, Esmolol. Its primary role in the pharmaceutical industry is as a reference standard for analytical purposes, such as in the development and validation of methods to detect and quantify impurities in Esmolol drug products.

Key Chemical Identifiers

Identifier	Value
Molecular Formula	C₁₆H₂₄N₂O₅[1][2][3]
CAS Number	Not Available[2][4][5][6][7][8]

Multiple chemical suppliers and databases confirm the molecular formula of N-nitroso-esmolol as C₁₆H₂₄N₂O₅.[1][2][3] However, a specific Chemical Abstracts Service (CAS) registry number has not been assigned to this compound.[2][4][5][6][7][8]

Data Unavailability for a Comprehensive Technical Guide

A thorough review of publicly available scientific literature and chemical databases reveals a significant lack of in-depth technical information regarding the biological activity of N-nitroso-esmolol. This compound is primarily documented as a chemical impurity and analytical standard.

Consequently, the core requirements for a detailed technical guide, as specified, cannot be met for the following reasons:

• Quantitative Data: There is no available research detailing the pharmacological or toxicological effects of N-nitroso-esmolol, and therefore no quantitative data to present in tabular format.

• Experimental Protocols: Detailed experimental methodologies concerning the biological actions of N-nitroso-esmolol are not published. The available information is limited to its use as a reference material for analytical chemistry.

• Signaling Pathways: There are no studies describing the interaction of N-nitroso-esmolol with biological signaling pathways.

Due to the absence of this fundamental data, the creation of diagrams illustrating signaling pathways, experimental workflows, or logical relationships is not feasible. The primary focus of existing documentation is on the chemical identity and purity of N-nitroso-esmolol for its use as a reference standard.

References

• 1. GSRS [precision.fda.gov]
• 2. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 3. N-Nitroso Esmolol | CymitQuimica [cymitquimica.com]
• 4. N-Nitroso-Esmolol - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. N-Nitroso Esmolol Dimer - SRIRAMCHEM [sriramchem.com]
• 6. N-Nitroso Esmolol Acid Impurity | CAS No- NA | NA [chemicea.com]
• 7. tlcstandards.com [tlcstandards.com]
• 8. N-Nitroso Esmolol - SRIRAMCHEM [sriramchem.com]

physical and chemical properties of N-nitroso-esmolol

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-esmolol is a nitrosamine (B1359907) impurity of Esmolol (B25661), a cardioselective beta-1 adrenergic receptor antagonist. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This technical guide provides a detailed overview of the known physical and chemical properties, putative biological activity, and analytical considerations for N-nitroso-esmolol. While specific experimental data for some properties of this compound are limited, this document compiles available information and provides representative experimental protocols based on methodologies used for related N-nitroso compounds.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of N-nitroso-esmolol

Property	Value	Source
Molecular Formula	C₁₆H₂₄N₂O₅	[1][2]
Molecular Weight	324.38 g/mol	[3]
IUPAC Name	methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-yl)amino]propoxy]phenyl]propanoate	[1]
Appearance	Not explicitly stated; likely a solid at room temperature.	Inferred
Melting Point	No experimental data available.
Boiling Point	No experimental data available.
Solubility	Soluble in acetonitrile.[4]	[4]
XLogP3	2.1	[1]
Polar Surface Area	88.4 Ų	[1]
Stereochemistry	Racemic	[2]

Stability and Storage: N-nitroso-esmolol is expected to be stable under normal storage conditions.[5] However, as with many nitrosamines, it may be sensitive to light and high temperatures. It is incompatible with strong oxidizing agents.[5] For long-term storage, refrigeration (2-8°C) in a well-closed container is recommended.[6][7]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of N-nitroso-esmolol are not widely published. However, based on the general chemistry of nitrosamine formation and analytical methods for related compounds, the following representative protocols can be described.

Synthesis of N-nitroso-esmolol

The synthesis of N-nitroso-esmolol involves the reaction of the secondary amine group in esmolol with a nitrosating agent, typically under acidic conditions.[8] Sodium nitrite (B80452) (NaNO₂) is a common nitrosating agent.

Reaction Scheme:

Figure 1: General synthesis scheme for N-nitroso-esmolol.

Materials:

• Esmolol hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate

Procedure:

• Dissolve Esmolol hydrochloride in water.

• Cool the solution to 0-5°C in an ice bath.

• Slowly add a solution of sodium nitrite in water to the cooled esmolol solution while maintaining the temperature below 5°C.

• Acidify the reaction mixture by the dropwise addition of dilute hydrochloric acid.

• Stir the reaction mixture at 0-5°C for 1-2 hours.

• Extract the product with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

• Collect the fractions containing N-nitroso-esmolol and evaporate the solvent to yield the purified product.

Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the quantification of trace-level nitrosamine impurities in pharmaceutical products.[9] The following is a representative protocol adapted from methods for other N-nitroso beta-blockers.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in methanol

• Gradient: A suitable gradient to separate N-nitroso-esmolol from the esmolol API and other impurities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor ion (Q1): m/z 325.2 (corresponding to [M+H]⁺ of N-nitroso-esmolol)

  • Product ions (Q3): Specific fragment ions of N-nitroso-esmolol (to be determined by infusion of a reference standard)

• Source Parameters: Optimized for maximum sensitivity of N-nitroso-esmolol.

Procedure:

• Standard Preparation: Prepare a stock solution of N-nitroso-esmolol reference standard in methanol. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Accurately weigh and dissolve the esmolol drug substance or product in a suitable diluent (e.g., methanol/water) to a known concentration.

• Analysis: Inject the standards and samples onto the LC-MS/MS system.

• Quantification: Construct a calibration curve by plotting the peak area of N-nitroso-esmolol against the concentration of the standards. Determine the concentration of N-nitroso-esmolol in the samples from the calibration curve.

Biological Activity and Signaling Pathways

The primary toxicological concern with N-nitroso-esmolol, as with other nitrosamines, is its potential carcinogenicity.[10] While direct studies on N-nitroso-esmolol are lacking, the general mechanism of action for nitrosamine-induced carcinogenicity is well-established and involves metabolic activation by cytochrome P450 (CYP) enzymes.[11]

Putative Metabolic Activation Pathway

The metabolic activation of N-nitrosamines is initiated by α-hydroxylation, a reaction catalyzed by CYP enzymes in the liver and other tissues.[12] This hydroxylation results in the formation of an unstable α-hydroxynitrosamine intermediate. This intermediate then spontaneously decomposes to form a diazonium ion, which is a highly reactive electrophile capable of alkylating nucleophilic sites on DNA.[10] This DNA damage, if not repaired, can lead to mutations and potentially initiate carcinogenesis.

For N-nitroso-esmolol, the presence of an N-isopropyl group and a β-hydroxyl group in its structure may influence its carcinogenic potency.[13] Steric hindrance from the isopropyl group at the α-carbon may reduce the rate of CYP-mediated α-hydroxylation, potentially decreasing its carcinogenic activity compared to smaller dialkylnitrosamines.[13] Studies on the related compound N-nitroso-propranolol have shown that it can be activated to a genotoxic metabolite by CYP enzymes, with CYP2C19 being identified as a key enzyme in this process.[14]

Figure 2: Putative metabolic activation pathway of N-nitroso-esmolol.

Experimental Workflow for Genotoxicity Assessment

Assessing the genotoxic potential of N-nitroso-esmolol would typically involve a battery of in vitro and in vivo assays. A common workflow is outlined below.

Figure 3: Experimental workflow for assessing the genotoxicity of N-nitroso-esmolol.

Conclusion

N-nitroso-esmolol is a relevant impurity for drug development professionals working with esmolol. While specific experimental data for this compound are sparse, a significant amount can be inferred from the chemistry of nitrosamines and studies on related N-nitroso beta-blockers. The provided information on its properties, representative experimental protocols, and putative biological activity serves as a valuable resource for researchers and scientists. Further studies are warranted to fully characterize the physical, chemical, and toxicological profile of N-nitroso-esmolol to ensure the safety and quality of esmolol-containing pharmaceutical products.

References

• 1. Role of human cytochrome P450 (CYP) in the metabolic activation of nitrosamine derivatives: application of genetically engineered Salmonella expressing human CYP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 4. veeprho.com [veeprho.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. clearsynth.com [clearsynth.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. impactfactor.org [impactfactor.org]
• 12. Evaluation of Nitrosamide Formation in the Cytochrome P450 Mediated Metabolism of Tobacco-Specific Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. efpia.eu [efpia.eu]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Degradation Pathways of N-nitroso-esmolol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential degradation pathways of N-nitroso-esmolol, a nitrosamine (B1359907) impurity of the beta-blocker esmolol (B25661).[1][2][3] Due to the classification of nitrosamines as probable human carcinogens, understanding the stability and degradation of N-nitroso-esmolol is critical for ensuring the safety and quality of esmolol-containing drug products.[4] This document outlines the probable degradation mechanisms under various stress conditions, details relevant experimental protocols for studying its stability, and presents available data in a structured format.

Introduction to N-nitroso-esmolol and its Significance

N-nitroso-esmolol, chemically named Methyl 3-(4-(2-hydroxy-3-(isopropyl(nitroso)amino)propoxy)phenyl)propanoate, is a potential impurity that can form in pharmaceutical preparations containing esmolol.[2] Nitrosamines can arise from the reaction of secondary or tertiary amines with nitrosating agents, such as nitrites, under specific conditions.[3] Regulatory bodies worldwide have set stringent limits for nitrosamine impurities in drug products, necessitating a thorough understanding of their formation and degradation.

Predicted Degradation Pathways of N-nitroso-esmolol

The following sections describe the likely degradation pathways of N-nitroso-esmolol under various stress conditions.

Hydrolytic Degradation (Acidic and Basic Conditions)

The ester functional group in N-nitroso-esmolol is susceptible to hydrolysis under both acidic and basic conditions, similar to the parent drug, esmolol.[] This would lead to the formation of N-nitroso-esmolol acid and methanol. Additionally, the N-nitroso group itself can undergo degradation, particularly under acidic conditions, potentially leading to the formation of esmolol and nitrous acid.

Potential Hydrolytic Degradation Products:

• N-nitroso-esmolol Acid: Formed by the hydrolysis of the methyl ester group.

• Methanol: Co-product of ester hydrolysis.

• Esmolol: Resulting from the denitrosation of the molecule.

• Nitrous Acid: Co-product of denitrosation.

A proposed hydrolytic degradation pathway is illustrated in the diagram below.

Proposed Hydrolytic Degradation of N-nitroso-esmolol.

Oxidative Degradation

Oxidative conditions are expected to affect the N-nitroso-esmolol molecule. The secondary alcohol group is a potential site for oxidation to a ketone. Furthermore, the N-nitroso group can be oxidized, leading to the formation of a nitramine or cleavage of the N-N bond.

Potential Oxidative Degradation Products:

• Ketone derivative: Oxidation of the secondary alcohol.

• Denitrosated and oxidized products.

Photodegradation

Nitrosamines are known to be susceptible to photolytic cleavage of the N-N bond upon exposure to UV light.[4] This would likely lead to the formation of a secondary amine radical and a nitric oxide radical, which could then participate in further reactions. The aromatic ring system also possesses chromophores that can absorb light and contribute to degradation.

Potential Photodegradation Products:

• Esmolol: Through cleavage of the N-N bond and subsequent radical quenching.

• Various photoproducts: Resulting from complex radical reactions.

Thermal Degradation

Thermal stress can lead to the decomposition of N-nitroso compounds. The stability of N-nitroso-esmolol at elevated temperatures would need to be evaluated to understand potential degradation during manufacturing and storage. Decomposition could involve cleavage of the N-N bond or other susceptible bonds in the molecule.

Experimental Protocols for Forced Degradation Studies

To investigate the degradation pathways of N-nitroso-esmolol, forced degradation studies under various stress conditions are essential. The following protocols are adapted from general guidelines for forced degradation studies and studies on the parent drug, esmolol.[6]

General Experimental Workflow

The general workflow for conducting forced degradation studies of N-nitroso-esmolol is depicted below.

General Workflow for Forced Degradation Studies.

Specific Stress Conditions

The following table summarizes the recommended experimental conditions for the forced degradation of N-nitroso-esmolol. These conditions are based on ICH guidelines and published studies on related compounds.[6]

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 hours
Base Hydrolysis	0.1 M NaOH	60°C	24 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal	80°C (in solid state and solution)	80°C	48 hours
Photolytic	UV light (254 nm) and visible light	Room Temperature	24 hours

Analytical Methodology

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products. A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) method coupled with mass spectrometry (MS) is highly recommended for the analysis of N-nitroso-esmolol and its degradants.

Recommended Analytical Method Parameters:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffer (e.g., 0.01N Potassium dihydrogen orthophosphate, pH 4.8).[7][8]

• Detection: UV detection at an appropriate wavelength (e.g., 221 nm) and mass spectrometry for identification.[7]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.[7]

Quantitative Data on Degradation

Currently, there is a lack of publicly available quantitative data specifically on the degradation kinetics of N-nitroso-esmolol. However, studies on the degradation of the parent drug, esmolol, provide valuable insights into the potential stability of its N-nitroso derivative.

The following table summarizes the observed degradation of esmolol under various stress conditions, which can serve as a preliminary reference for N-nitroso-esmolol stability studies.

Stress Condition	Esmolol Degradation (%)	Major Degradation Products	Reference
Acid Hydrolysis (0.1 M HCl, reflux 8h)	Significant	Esmolol Acid	[]
Base Hydrolysis (0.1 M NaOH, reflux 8h)	Significant	Esmolol Acid	[]
Oxidative (30% H₂O₂, RT, 24h)	Moderate	Oxidative degradants	[]
Thermal (80°C, 48h)	Minor	Thermal degradants	[]
Photolytic (UV light, 24h)	Moderate	Photodegradants	[]

Note: The extent of degradation is qualitative ("Significant," "Moderate," "Minor") as specific percentages were not consistently reported across all sources in a comparable manner.

Conclusion

The degradation of N-nitroso-esmolol is a critical area of study for ensuring the safety and quality of esmolol-containing pharmaceuticals. Based on the chemical structure of the molecule and the known degradation of esmolol and other nitrosamines, the primary degradation pathways are expected to be hydrolysis of the ester group and cleavage of the N-nitroso bond under hydrolytic, oxidative, photolytic, and thermal stress.

The experimental protocols and analytical methods outlined in this guide provide a robust framework for researchers and drug development professionals to investigate the stability of N-nitroso-esmolol. Further studies are warranted to generate specific quantitative data on its degradation kinetics and to fully characterize the resulting degradation products. This will enable the development of effective control strategies to minimize the presence of this potential impurity in pharmaceutical products.

References

• 1. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 2. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 3. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. efpia.eu [efpia.eu]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. ijpsr.com [ijpsr.com]
• 8. ijpsr.com [ijpsr.com]

Protocols & Analytical Methods

Application Note: Analytical Methods for the Detection of N-Nitroso-Esmolol

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-esmolol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Esmolol, a cardioselective beta-1 adrenergic receptor blocker.[1][] Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4] Consequently, highly sensitive and specific analytical methods are required to detect and quantify N-nitroso-esmolol at trace levels to ensure patient safety and comply with stringent regulatory guidelines.[5][6] The FDA has established an Acceptable Intake (AI) limit for N-nitroso-esmolol of 1500 ng/day.[1]

This document provides detailed protocols and performance data for the analysis of N-nitroso-esmolol in drug substances and products, primarily based on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which is a cutting-edge technique for quantifying trace-level impurities.[3][7] Methodologies described for analogous N-nitroso beta-blocker impurities, such as N-nitroso-propranolol and N-nitroso-atenolol, serve as a strong basis for the methods presented herein.[8][9]

Quantitative Method Performance Data

The following table summarizes typical quantitative performance data for LC-MS/MS methods developed for analogous N-nitroso beta-blocker impurities. These values serve as a benchmark for the expected performance of an analytical method for N-nitroso-esmolol.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Reference
N-Nitroso-Atenolol	LC-MS/MS	0.2 ng/mL	0.5 ng/mL	0.5 - 80 ng/mL	[9]
N-Nitroso-Propranolol	LC-HRMS	0.015 ppm	0.05 ppm	0.05 - 25.0 ppm	[8]
N-Nitroso-Propranolol	UPLC-MS/MS	0.005 ng/mL	0.01 ng/mL	Not Specified

Experimental Protocols

Protocol 1: LC-MS/MS Method for Quantification of N-Nitroso-Esmolol

This protocol is adapted from validated methods for similar NDSRIs and is suitable for the trace-level quantification of N-nitroso-esmolol in both Esmolol drug substance (API) and finished drug product.[9][10]

1. Reagents and Materials

• N-Nitroso-Esmolol Reference Standard[1]

• Esmolol API

• Methanol (B129727) (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Syringe filters (0.22 µm, PVDF or equivalent)

2. Standard Solution Preparation

• Stock Standard (100 µg/mL): Accurately weigh 10 mg of N-nitroso-esmolol reference standard and dissolve in 100 mL of methanol.

• Working Standards: Perform serial dilutions of the Stock Standard with methanol to prepare a series of calibration standards. A suggested range, based on analogous methods, would be 0.1 ng/mL to 100 ng/mL.[9][11]

3. Sample Preparation

• Esmolol Drug Substance (API):

  • Accurately weigh 25 mg of the Esmolol API into a suitable volumetric flask (e.g., 50 mL).[10]

  • Dissolve and dilute to volume with methanol to achieve a final concentration of 0.5 mg/mL.[11]

  • Vortex for 1 minute and sonicate for 10-15 minutes to ensure complete dissolution.[10]

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.[10]

• Esmolol Drug Product (Tablets/Injection):

  • For tablets, determine the average weight and crush a sufficient number to obtain the equivalent of 25 mg of Esmolol API.[10]

  • For injections, use a volume of the solution equivalent to 25 mg of Esmolol.

  • Transfer the powder or liquid to a 50 mL volumetric flask and add methanol.

  • Vortex for 1 minute, followed by shaking or sonication for up to 40 minutes to ensure complete extraction.[10]

  • Dilute to volume with methanol to achieve a final concentration of 0.5 mg/mL.

  • Centrifuge the solution at approximately 4,500 rpm for 15 minutes.[10]

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[10]

4. Instrumentation and Conditions

• Liquid Chromatograph: UPLC/UHPLC system

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer (or HRMS like Q-Orbitrap)

• Column: A C18 reversed-phase column is recommended (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).[9]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.3 - 0.5 mL/min

• Gradient Program:

  Time (min)	%B
  0.0	20
  2.5	25
  9.5	30
  10.0	95
  12.0	95
  12.5	20
  15.0	20

  This is a representative gradient and must be optimized to ensure separation from the main Esmolol peak and other potential impurities.

• Injection Volume: 1-10 µL

• Column Temperature: 40 °C

• Autosampler Temperature: 10 °C

5. Mass Spectrometer Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion ([M+H]⁺): m/z 325.2 (based on molecular formula C16H24N2O5)[12]

• Product Ions: To be determined by infusing the N-nitroso-esmolol standard. Likely fragments would result from the loss of the nitroso group and fragmentation of the side chain. For example, in N-nitroso-propranolol (m/z 289), key fragments are m/z 145 and 103. A similar fragmentation pattern is expected.

• Gas Temperatures and Flow Rates: Optimize according to the specific instrument.

Visualizations

Experimental Workflow for N-Nitroso-Esmolol Analysis

The following diagram illustrates the general workflow for analyzing N-nitroso-esmolol in pharmaceutical samples.

Caption: Workflow for N-Nitroso-Esmolol analysis by LC-MS/MS.

References

• 1. veeprho.com [veeprho.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. npra.gov.my [npra.gov.my]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]
• 9. mdpi.com [mdpi.com]
• 10. agilent.com [agilent.com]
• 11. waters.com [waters.com]
• 12. GSRS [precision.fda.gov]

Application Note: Quantitative Analysis of N-nitroso-esmolol in Pharmaceutical Formulations using a Validated UPLC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2][3] Regulatory agencies worldwide have established stringent limits for these impurities in drug substances and finished products.[1][2] This application note presents a detailed and robust Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the sensitive and selective quantification of N-nitroso-esmolol, a potential impurity in esmolol (B25661) drug products.[4][5][6][7] Esmolol is a short-acting beta-blocker used for the rapid control of ventricular rate.[8][9] The described methodology provides a framework for the accurate determination of N-nitroso-esmolol at trace levels, ensuring product quality and patient safety.

Introduction

N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to an amine.[1] Their formation in pharmaceuticals can occur during synthesis, degradation, or storage, often stemming from the reaction of secondary or tertiary amines with nitrosating agents.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, their control in drug products is mandatory.[10] The International Council for Harmonisation (ICH) M7(R1) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[2]

Esmolol, a cardioselective beta-1 receptor blocker, contains a secondary amine in its structure, making it susceptible to nitrosation and the formation of N-nitroso-esmolol.[5] Therefore, a highly sensitive and selective analytical method is crucial for the detection and quantification of this potential impurity. UPLC-MS/MS has become the technique of choice for nitrosamine analysis due to its high sensitivity, selectivity, and robustness, enabling detection at the parts-per-billion (ppb) level.[11][12] This application note provides a comprehensive protocol for the quantification of N-nitroso-esmolol using UPLC-MS/MS.

Experimental Workflow

The following diagram outlines the general workflow for the quantification of N-nitroso-esmolol in pharmaceutical samples.

Caption: Experimental Workflow for N-nitroso-esmolol Quantification.

Experimental Protocols

Materials and Reagents

• N-nitroso-esmolol reference standard (CAS No: NA)[4][6]

• Esmolol Hydrochloride reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Volumetric flasks, pipettes, and autosampler vials

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-esmolol reference standard and dissolve in 100 mL of methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with a 50:50 mixture of water and methanol.

• Calibration Standards (0.1 to 100 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate standard solution with 50:50 water:methanol.[11][12]

Sample Preparation

• Accurately weigh a portion of the powdered esmolol drug product or the liquid injection equivalent to 100 mg of the active pharmaceutical ingredient (API).

• Dissolve the sample in 10 mL of 50:50 water:methanol.

• Vortex for 2 minutes and sonicate for 10 minutes to ensure complete dissolution.

• Centrifuge the solution at 5000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

UPLC-MS/MS Instrumentation and Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC I-Class PLUS or equivalent
Mass Spectrometer	Waters Xevo TQ-XS Tandem Quadrupole Mass Spectrometer or equivalent
Column	ACQUITY UPLC HSS T3 Column (1.8 µm, 2.1 x 100 mm) or equivalent[11][12]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	500 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	1000 L/hr

MRM Transitions for N-nitroso-esmolol

The molecular formula of N-nitroso-esmolol is C₁₆H₂₄N₂O₅ with a molecular weight of 324.38 g/mol .[4] The following Multiple Reaction Monitoring (MRM) transitions are proposed for quantification and confirmation. These transitions should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Purpose
N-nitroso-esmolol	325.2	To be determined	To be determined	To be determined	Quantification
N-nitroso-esmolol	325.2	To be determined	To be determined	To be determined	Confirmation

Note: The specific product ions and optimal cone and collision energies need to be determined by infusing a standard solution of N-nitroso-esmolol into the mass spectrometer.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the UPLC-MS/MS method for N-nitroso-esmolol quantification, based on typical performance for similar nitrosamine analyses.[11][12][13] Method validation should be performed according to ICH Q2(R1) guidelines to establish these parameters.

Parameter	Expected Performance
Limit of Detection (LOD)	≤ 0.05 ng/mL
Limit of Quantification (LOQ)	≤ 0.1 ng/mL[11]
Linearity (r²)	> 0.99[11]
Calibration Range	0.1 - 100 ng/mL[11]
Precision (%RSD)	< 15% at LLOQ, < 10% for other concentrations
Accuracy (% Recovery)	80 - 120%
Specificity	No interference from esmolol or other impurities

Conclusion

This application note provides a detailed protocol for a sensitive and selective UPLC-MS/MS method for the quantification of N-nitroso-esmolol in pharmaceutical formulations. The proposed method, with its high sensitivity and specificity, is a valuable tool for pharmaceutical manufacturers and regulatory agencies to monitor and control this potential impurity, ensuring the safety and quality of esmolol-containing medicines. The provided experimental conditions serve as a robust starting point for method development and validation in any analytical laboratory tasked with nitrosamine impurity testing.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS | Biblioteca IQS [biblioteca.iqs.edu]
• 4. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 5. veeprho.com [veeprho.com]
• 6. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. researchgate.net [researchgate.net]
• 9. An innovative impurity profiling of esmolol hydrochloride injection using UPLC-MS based multiple mass defect filter, chemometrics and <i>in-silico</i> toxicity prediction - Arabian Journal of Chemistry [arabjchem.org]
• 10. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 11. waters.com [waters.com]
• 12. lcms.cz [lcms.cz]
• 13. researchgate.net [researchgate.net]

Application Note: A Sensitive and Validated LC-MS/MS Method for the Quantification of N-Nitroso-Esmolol in Pharmaceutical Drug Substances

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent guidelines for the control and monitoring of these impurities in drug substances and products.[3][4] N-nitroso-esmolol is a potential nitrosamine (B1359907) impurity that can form from the secondary amine moiety of esmolol (B25661), a cardioselective beta-1 receptor blocker.[5][6] This application note describes a highly sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-nitroso-esmolol in esmolol drug substance. The acceptable intake (AI) limit for N-nitroso-esmolol has been set at 1500 ng/day by the FDA.[6]

This method utilizes a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode, which provides the high selectivity and sensitivity required for detecting impurities at parts-per-billion (ppb) levels.[7][8] The developed method is suitable for routine quality control testing and for risk assessment studies of N-nitrosamine impurities in esmolol-containing pharmaceuticals.

Experimental Workflow

The overall experimental workflow for the analysis of N-nitroso-esmolol is depicted in the following diagram:

Caption: Experimental workflow for N-nitroso-esmolol analysis.

Experimental Protocols

1. Materials and Reagents

• N-Nitroso-Esmolol reference standard (Purity ≥ 98%)

• Esmolol HCl reference standard (Purity ≥ 99.5%)

• N-Nitroso-Esmolol-d7 (internal standard, IS)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm PVDF syringe filters

2. Standard Solution Preparation

• N-Nitroso-Esmolol Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-esmolol reference standard into a 100 mL amber volumetric flask. Dissolve and dilute to volume with methanol.

• Internal Standard Stock Solution (100 µg/mL): Prepare a 100 µg/mL stock solution of N-nitroso-esmolol-d7 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the N-nitroso-esmolol stock solution with a 50:50 (v/v) methanol/water mixture to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL. Add the internal standard to each working standard to a final concentration of 10 ng/mL.

3. Sample Preparation

• Accurately weigh approximately 100 mg of esmolol HCl drug substance into a 10 mL amber volumetric flask.

• Add 8 mL of a 50:50 (v/v) methanol/water mixture and sonicate for 10 minutes to dissolve.

• Allow the solution to return to room temperature.

• Spike the solution with the internal standard to a final concentration of 10 ng/mL.

• Dilute to the mark with the 50:50 (v/v) methanol/water mixture and mix well.

• Filter the solution through a 0.22 µm PVDF syringe filter into an amber HPLC vial.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-9 min: 90% B; 9-9.1 min: 90-10% B; 9.1-12 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Nitroso-Esmolol: 325.2 → 251.1 (Quantifier), 325.2 → 121.1 (Qualifier)N-Nitroso-Esmolol-d7 (IS): 332.2 → 258.1 (Quantifier)
Collision Energy	Optimized for each transition
Source Temperature	500 °C

Quantitative Data Summary

The method was validated according to ICH Q2(R1) guidelines for specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.03 ng/mL (equivalent to 3 ppb)
Limit of Quantification (LOQ)	0.1 ng/mL (equivalent to 10 ppb)
Accuracy (Recovery)	95.2 - 104.5%
Precision (%RSD)	< 5%

Table 2: Recovery of N-Nitroso-Esmolol from Spiked Esmolol HCl

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Recovery (%)
0.5	0.49	98.0
5.0	5.12	102.4
50.0	49.8	99.6

Logical Relationships in Method Validation

The relationship between different validation parameters ensures the reliability of the analytical method.

Caption: Interdependencies of method validation parameters.

The LC-MS/MS method described in this application note provides a sensitive, specific, accurate, and precise tool for the quantification of N-nitroso-esmolol in esmolol drug substance. The low limit of quantification allows for the reliable detection of this impurity at levels well below the regulatory acceptable intake limit. This method can be readily implemented in quality control laboratories to ensure the safety and quality of esmolol-containing pharmaceutical products.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. fda.gov [fda.gov]
• 4. lcms.cz [lcms.cz]
• 5. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 6. veeprho.com [veeprho.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. agilent.com [agilent.com]

Quantifying N-nitroso-esmolol in Esmolol Drug Substance: An Application Note and Protocol

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-esmolol is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in Esmolol drug substance. Esmolol is a short-acting beta-1 selective adrenergic receptor antagonist used for the rapid control of ventricular rate in various clinical settings. This document provides a detailed application note and protocol for the quantification of N-nitroso-esmolol in Esmolol drug substance using a sensitive and specific Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established strict acceptable intake (AI) limits for nitrosamine impurities.[1] N-nitroso-esmolol is classified as a Category 4 NDSRI with an acceptable intake limit of 1500 ng/day.[1] Analytical methods for the detection of NDSRIs must be highly sensitive, with a limit of quantification (LOQ) at or below 10% of the permissible level derived from the AI and the maximum daily dose (MDD) of the active pharmaceutical ingredient (API). This ensures patient safety and compliance with global regulatory standards.

This application note describes a UPLC-MS/MS method that is fit-for-purpose for the trace-level quantification of N-nitroso-esmolol in Esmolol drug substance. The protocol herein provides detailed steps for sample preparation, chromatographic separation, and mass spectrometric detection.

Experimental Protocols

Materials and Reagents

• N-nitroso-esmolol reference standard (purity ≥ 98%)

• Esmolol hydrochloride reference standard (purity ≥ 99.5%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks and pipettes

• Autosampler vials

• 0.22 µm syringe filters

Instrumentation

• UPLC system: Waters ACQUITY UPLC I-Class or equivalent

• Mass spectrometer: Waters Xevo TQ-S micro or equivalent triple quadrupole mass spectrometer

• Chromatography data system: Waters MassLynx or equivalent

Preparation of Solutions

• Diluent: Methanol

• N-nitroso-esmolol Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-nitroso-esmolol reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• N-nitroso-esmolol Intermediate Stock Solution (1 µg/mL): Pipette 1 mL of the N-nitroso-esmolol Stock Solution into a 100 mL volumetric flask and dilute to volume with methanol.

• Standard Solutions for Calibration Curve: Prepare a series of calibration standards by appropriate serial dilutions of the N-nitroso-esmolol Intermediate Stock Solution with the diluent to achieve concentrations ranging from 0.05 ng/mL to 50 ng/mL.

• Sample Solution (1 mg/mL of Esmolol): Accurately weigh approximately 50 mg of Esmolol drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. Filter the solution through a 0.22 µm syringe filter into an autosampler vial.

UPLC-MS/MS Method

The following UPLC-MS/MS conditions are based on established methods for the analysis of N-nitroso beta-blockers and should be optimized as needed.[2][3]

Table 1: UPLC-MS/MS Method Parameters

Parameter	Condition
UPLC Conditions
Column	Acquity UPLC HSS T3 (100 mm x 2.1 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile:Methanol (50:50, v/v)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
1.0
5.0
6.0
6.1
8.0
MS/MS Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Desolvation Temperature	450 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Source Temperature	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte
N-nitroso-esmolol

Note: The specific MRM transitions, cone voltage, and collision energy for N-nitroso-esmolol need to be determined by infusing a standard solution of the impurity into the mass spectrometer.

Data Analysis and Calculations

• Calibration Curve: Generate a linear calibration curve by plotting the peak area of N-nitroso-esmolol against its concentration. A weighting factor of 1/x may be used if necessary. The correlation coefficient (r²) should be ≥ 0.99.

• Quantification: Determine the concentration of N-nitroso-esmolol in the sample solution from the calibration curve.

• Calculation of Impurity Level: Calculate the amount of N-nitroso-esmolol in the Esmolol drug substance in parts per million (ppm) using the following formula:

Quantitative Data Summary

The performance of the analytical method should be validated according to ICH Q2(R1) guidelines. The following table summarizes the expected performance characteristics of the method based on similar validated assays for other N-nitroso beta-blockers.[2][3]

Table 2: Method Validation and Performance Data

Parameter	Expected Result
Linearity Range	0.05 - 50 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Limit of Detection (LOD)	~0.015 ng/mL (based on S/N ratio of 3:1)
Limit of Quantitation (LOQ)	~0.05 ng/mL (based on S/N ratio of 10:1)
Accuracy (% Recovery)	80.0% - 120.0%
Precision (% RSD)	≤ 15.0% at LOQ, ≤ 10.0% at higher concentrations
Specificity	No interference from Esmolol or other impurities

Diagrams

References

• 1. veeprho.com [veeprho.com]
• 2. sciex.com [sciex.com]
• 3. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Validated UPLC-MS/MS Method for the Quantification of N-Nitroso-Esmolol Impurity in Esmolol Drug Substance and Product

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-esmolol is a potential nitrosamine drug substance-related impurity (NDSRI) that can form in drug products containing esmolol (B25661), a beta-blocker used for the rapid control of ventricular rate.[1] Regulatory bodies like the FDA and EMA have set stringent acceptable intake (AI) limits for such impurities, necessitating the development of highly sensitive and validated analytical methods for their detection and quantification.[2][3][4]

This application note provides a comprehensive protocol for a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of N-nitroso-esmolol in both esmolol active pharmaceutical ingredient (API) and finished drug products. The method is designed to be specific, sensitive, accurate, and precise, adhering to the validation guidelines outlined in the International Council for Harmonisation (ICH) Q2(R1) tripartite guideline.[5][6][7]

Analytical Method

This method utilizes the high separation efficiency of UPLC coupled with the high sensitivity and selectivity of tandem mass spectrometry to accurately quantify trace levels of N-nitroso-esmolol.

Instrumentation and Materials

• UPLC System: A system equipped with a binary solvent manager, sample manager, and column heater.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A high-strength silica (B1680970) (HSS) T3 column (e.g., 100 mm x 2.1 mm, 1.8 µm) or equivalent reversed-phase column suitable for polar compound retention is recommended.[1]

• Reagents: LC-MS grade acetonitrile, methanol, and water; formic acid (reagent grade).

• Reference Standards: N-nitroso-esmolol and Esmolol Hydrochloride certified reference standards.

Chromatographic and Mass Spectrometric Conditions

A well-designed chromatographic method is crucial to separate N-nitroso-esmolol from the much more concentrated esmolol API.

Table 1: UPLC-MS/MS Method Parameters

Parameter	Condition
Column	HSS T3, 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 5 minutes, hold for 1 min, return to initial conditions and equilibrate for 2 min.
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	See Table 2

Table 2: Proposed Multiple Reaction Monitoring (MRM) Transitions for N-Nitroso-Esmolol

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N-Nitroso-Esmolol (Quantifier)	325.2	To be determined (likely loss of -NO, ~295.2)	100	To be optimized	To be optimized
N-Nitroso-Esmolol (Qualifier)	325.2	To be determined (alternative fragment)	100	To be optimized	To be optimized

Note: The precursor ion for N-nitroso-esmolol (C16H24N2O5, MW: 324.37) is proposed as [M+H]+ at m/z 325.2. The product ions and optimal cone voltage and collision energy must be determined experimentally by infusing a standard solution of N-nitroso-esmolol into the mass spectrometer. A common fragmentation pathway for nitrosamines is the neutral loss of the nitroso group (-NO), which would result in a product ion around m/z 295.2.[8]

Experimental Protocols

Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-esmolol reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve covering the expected range of the impurity, including the limit of quantification (LOQ).

• Sample Preparation (Esmolol API): Accurately weigh approximately 50 mg of the esmolol API into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final concentration of 1 mg/mL.

• Sample Preparation (Esmolol Drug Product - Tablets): Weigh and finely powder a representative number of tablets. Transfer a portion of the powder equivalent to 50 mg of esmolol into a 50 mL volumetric flask. Add approximately 40 mL of diluent, sonicate for 15 minutes, and then dilute to volume. Centrifuge an aliquot of the solution and use the supernatant for analysis.

Forced Degradation Study Protocol

To demonstrate the specificity and stability-indicating nature of the method, a forced degradation study should be performed on the esmolol drug substance.[] The goal is to achieve 5-20% degradation of the active ingredient.[10][11]

• Acid Hydrolysis: Reflux the drug substance in 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: Reflux the drug substance in 0.1 N NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat the drug substance with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance to UV light (254 nm) and visible light for an appropriate duration.

Following each stress condition, samples should be neutralized if necessary and diluted with the diluent to the target concentration for analysis.

Method Validation Protocol

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[3][7]

References

• 1. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. scribd.com [scribd.com]
• 4. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. ICH Official web site : ICH [ich.org]
• 6. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 7. database.ich.org [database.ich.org]
• 8. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. waters.com [waters.com]
• 11. agilent.com [agilent.com]

Application Note: Trace Level Detection of N-nitroso-esmolol in Esmolol Drug Products by LC-MS/MS

Abstract

This application note presents a comprehensive protocol for the sensitive and selective detection of the N-nitroso-drug substance related impurity (NDSRI), N-nitroso-esmolol, at trace levels in esmolol (B25661) active pharmaceutical ingredient (API) and finished drug products. Due to the classification of nitrosamine (B1359907) impurities as probable human carcinogens, regulatory agencies require stringent control and monitoring of these compounds in pharmaceuticals. This document outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, leveraging Multiple Reaction Monitoring (MRM) for quantification, designed to meet and exceed the sensitivity requirements derived from the acceptable intake (AI) limit for N-nitroso-esmolol. Detailed experimental procedures, including sample preparation, chromatographic conditions, and mass spectrometric parameters, are provided for researchers, scientists, and drug development professionals.

Introduction

N-nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of these impurities in drug products. N-nitroso-esmolol is a potential impurity that can form from the nitrosation of the secondary amine present in the esmolol molecule. The FDA has classified N-nitroso-esmolol as a Category 4 NDSRI with a corresponding Acceptable Intake (AI) limit of 1500 ng/day.[3] To ensure patient safety and regulatory compliance, highly sensitive and specific analytical methods are required to detect and quantify this impurity at trace levels.

This application note details a robust LC-MS/MS method developed for the quantification of N-nitroso-esmolol. The methodology is based on established protocols for analogous N-nitroso beta-blocker impurities, such as N-nitroso-propranolol and N-nitroso-atenolol, ensuring a scientifically sound approach.[4][5][6][7][8]

Quantitative Data Summary

The analytical method is designed to achieve a Limit of Quantitation (LOQ) well below the required detection limits derived from the AI. The target LOQ for analytical methods is typically 10% of the specification limit, which is calculated based on the drug's maximum daily dose (MDD). The tables below summarize the key quantitative parameters for this proposed method, based on typical performance of similar validated assays.

Table 1: N-nitroso-esmolol Analyte Information & Regulatory Limit

Parameter	Value	Reference
Compound Name	N-Nitroso-Esmolol	[3][9][10]
Molecular Formula	C₁₆H₂₄N₂O₅	[9]
Molecular Weight	324.38 g/mol	[9]
Acceptable Intake (AI)	1500 ng/day	[3]

Table 2: Proposed LC-MS/MS Method Performance

Parameter	Target Value	Description
Limit of Detection (LOD)	~0.005 ng/mL	Estimated based on S/N of 3:1 for similar assays.[11]
Limit of Quantitation (LOQ)	~0.015 ng/mL	Estimated based on S/N of 10:1 for similar assays.[11]
Linearity Range	0.015 - 50 ng/mL	Expected to demonstrate R² > 0.995.
Accuracy (% Recovery)	85 - 115%	Typical range for trace impurity analysis.[8]
Precision (%RSD)	< 15%	At the LOQ level.

Experimental Protocols

Reagents and Materials

• Reference Standard: N-Nitroso-Esmolol (available from commercial suppliers).[3][9][10][12]

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Additives: Formic acid (LC-MS grade), Ammonium formate (B1220265) (reagent grade).

• Drug Substance/Product: Esmolol API and/or crushed tablets.

• Filters: 0.22 µm PVDF or PTFE syringe filters.

Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh approximately 5.0 mg of N-nitroso-esmolol reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1.0 mL of the stock standard solution to 100 mL with a diluent (e.g., 80:20 Methanol:Water).

• Calibration Curve Standards (0.015 ng/mL to 50 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate standard solution with the diluent.

Sample Preparation

The goal is to achieve a final sample concentration that allows for detection at the required levels relative to the AI limit. The following protocol is a general guideline and may require optimization based on the specific drug product formulation.

For Esmolol Drug Substance (API):

• Accurately weigh 50 mg of the Esmolol API into a 15 mL centrifuge tube.

• Add 10 mL of diluent (e.g., 80:20 Methanol:Water).

• Vortex for 1 minute, followed by sonication for 15 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

For Esmolol Tablets:

• Weigh and crush a sufficient number of tablets to obtain a powder equivalent to 50 mg of Esmolol.

• Transfer the powder to a 15 mL centrifuge tube.

• Add 10 mL of diluent.

• Vortex for 2 minutes, followed by shaking on a mechanical shaker for 30 minutes to ensure complete extraction.

• Centrifuge the sample at 4000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Method

The following parameters are based on methods for structurally similar N-nitroso beta-blockers and serve as a starting point for method development.[4][5][13]

Table 3: Chromatographic Conditions

Parameter	Condition
LC System	UHPLC/HPLC system coupled to a triple quadrupole mass spectrometer
Column	Kinetex Biphenyl (150 x 3.0 mm, 2.6 µm) or equivalent C18/Biphenyl column
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile (50:50, v/v)
Gradient	Time (min)
0.0
1.5
10.0
12.0
12.1
15.0
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Table 4: Mass Spectrometry Conditions

Parameter	Condition
Ion Source	Electrospray Ionization (ESI), Positive Mode
Ion Spray Voltage	+5500 V
Source Temperature	550 °C
Curtain Gas	40 psi
Collision Gas	Nitrogen
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 5: Proposed MRM Transitions for N-nitroso-esmolol

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Declustering Potential (V)	Collision Energy (eV)
N-nitroso-esmolol (Quantifier)	325.2	To be determined	To be optimized	To be optimized
N-nitroso-esmolol (Qualifier)	325.2	To be determined	To be optimized	To be optimized

Note: The specific product ions and optimal voltages/energies for N-nitroso-esmolol must be determined empirically by infusing a standard solution into the mass spectrometer. Based on the structure, likely product ions would result from the loss of the nitroso group, cleavage of the propoxy side chain, or loss of the methyl propanoate group.

Experimental Workflow & Signaling Pathways

The overall workflow for the analysis is depicted below. It follows a logical progression from sample reception to final data reporting, ensuring a systematic approach to impurity testing.

References

• 1. veeprho.com [veeprho.com]
• 2. agilent.com [agilent.com]
• 3. veeprho.com [veeprho.com]
• 4. mdpi.com [mdpi.com]
• 5. phenomenex.com [phenomenex.com]
• 6. sciex.com [sciex.com]
• 7. fda.gov [fda.gov]
• 8. sciex.com [sciex.com]
• 9. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 10. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 11. waters.com [waters.com]
• 12. veeprho.com [veeprho.com]
• 13. fda.gov.tw [fda.gov.tw]

Application Notes and Protocols for the Use of N-Nitroso-Esmolol as a Reference Standard in Quality Control Laboratories

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-esmolol is the N-nitroso derivative of the beta-blocker drug, esmolol (B25661). It is classified as a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI). NDSRIs are a class of genotoxic impurities that have garnered significant attention from regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), due to their potential carcinogenic risk to humans. The presence of nitrosamines in pharmaceutical products is a critical quality attribute that must be monitored and controlled to ensure patient safety.[1][2]

The use of a well-characterized N-nitroso-esmolol reference standard is essential for the accurate and reliable quantification of this impurity in esmolol drug substances and drug products.[1][3][4] This document provides detailed application notes and protocols for the use of N-nitroso-esmolol as a reference standard in quality control (QC) laboratories for analytical method development, validation, and routine testing.

Application Notes

Applications in Pharmaceutical Quality Control

N-nitroso-esmolol as a reference standard is primarily used for:

• Analytical Method Development: To develop sensitive and specific analytical methods, typically using High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) coupled with a mass spectrometric detector (MS/MS), for the detection and quantification of N-nitroso-esmolol in esmolol active pharmaceutical ingredient (API) and finished drug products.[1][4][5]

• Method Validation: To validate the analytical method according to ICH Q2(R1) guidelines, establishing parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[2]

• Quality Control (QC) Testing: For the routine analysis of batches of esmolol drug substance and drug product to ensure that the levels of N-nitroso-esmolol do not exceed the acceptable intake (AI) limit set by regulatory authorities.[1][4]

• Stability Studies: To monitor the formation of N-nitroso-esmolol in esmolol drug products under various storage conditions.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of N-nitroso-esmolol.

Property	Value	Reference
Chemical Name	Methyl 3-(4-(2-hydroxy-3-(isopropyl(nitroso)amino)propoxy)phenyl)propanoate	[4]
Molecular Formula	C₁₆H₂₄N₂O₅	[3]
Molecular Weight	324.38 g/mol	[3]
Appearance	Typically a solid
Solubility	Soluble in organic solvents such as methanol (B129727), acetonitrile, and DMSO.
Storage Conditions	Store protected from light and moisture at a controlled room temperature or refrigerated.

Regulatory Context

The FDA has established an Acceptable Intake (AI) limit for N-nitroso-esmolol of 1500 ng/day .[1] This limit is used to calculate the permissible concentration of the impurity in the drug product based on its maximum daily dose. It is crucial for QC laboratories to use a validated analytical method that can accurately quantify N-nitroso-esmolol at levels well below this limit.

Experimental Protocols

The following protocols are provided as a general guideline and should be adapted and validated by the end-user for their specific matrix and equipment.

Protocol 1: Preparation of Standard Solutions

Objective: To prepare stock and working standard solutions of N-nitroso-esmolol for calibration and spiking experiments.

Materials:

• N-nitroso-esmolol reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Class A volumetric flasks and pipettes

• Analytical balance

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of N-nitroso-esmolol reference standard into a 100 mL volumetric flask.

  • Dissolve the standard in methanol and bring it to volume. Mix thoroughly.

  • This stock solution should be stored in an amber vial at 2-8 °C.

• Working Standard Solutions (e.g., 0.1 to 10 ng/mL):

  • Prepare a series of working standard solutions by serial dilution of the stock solution with a suitable diluent (e.g., 50:50 methanol:water).

  • These solutions should be used to construct a calibration curve for the quantification of N-nitroso-esmolol.

Protocol 2: Sample Preparation from Esmolol Drug Product

Objective: To extract N-nitroso-esmolol from the drug product matrix for analysis.

Materials:

• Esmolol drug product (tablets or injection)

• Diluent (e.g., 50:50 methanol:water with 0.1% formic acid)

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• HPLC vials

Procedure:

• For Esmolol Tablets:

  • Accurately weigh and crush a sufficient number of tablets to obtain a powder equivalent to a target concentration of the esmolol active ingredient (e.g., 5 mg/mL).[6]

  • Transfer the powder to a suitable container (e.g., a 15 mL centrifuge tube).[6]

  • Add a known volume of diluent (e.g., 5 mL).[6]

  • Vortex for 1-2 minutes, followed by shaking for approximately 40 minutes.[6]

  • Centrifuge the sample at 4,500 rpm for 15 minutes.[6]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[6]

• For Esmolol Injection:

  • Directly dilute the injection solution with the diluent to achieve a suitable concentration for analysis.

  • Filter the diluted solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

Protocol 3: LC-MS/MS Analytical Method

Objective: To provide a sensitive and selective method for the quantification of N-nitroso-esmolol.

Instrumentation:

• UPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Representative):

Parameter	Recommended Conditions
Column	Reversed-phase C18 column (e.g., Acquity HSS T3, 100 mm x 3.0 mm, 1.8 µm)[7]
Mobile Phase A	0.1% Formic acid in water[2]
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile[2][7]
Gradient	A time-based gradient should be optimized to ensure sufficient separation of N-nitroso-esmolol from the esmolol main peak and other potential impurities. A typical starting point would be a low percentage of mobile phase B, gradually increasing to elute the analyte.
Flow Rate	0.3 - 0.5 mL/min
Column Temp.	35 - 40 °C
Injection Vol.	1 - 10 µL

Mass Spectrometer Conditions (Representative):

Parameter	Recommended Settings
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	The m/z of the protonated N-nitroso-esmolol molecule [M+H]⁺.
Product Ions (Q3)	At least two characteristic product ions should be monitored for confirmation and quantification. These would be determined by infusing a standard solution of N-nitroso-esmolol into the mass spectrometer.
Source Parameters	Capillary voltage, source temperature, gas flows (nebulizer, drying gas), and collision energy should be optimized for maximum sensitivity of the N-nitroso-esmolol signal.

Data Presentation

The following tables provide a template for the presentation of quantitative data obtained during method validation.

Table 1: Linearity Data for N-nitroso-esmolol

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area
LOQ
Level 1
Level 2
Level 3
Level 4
Level 5
Correlation Coefficient (r²)	> 0.99

Table 2: Accuracy and Precision Data

Concentration Level	Spiked Amount (ng/mL)	Measured Amount (ng/mL, n=6)	Recovery (%)	RSD (%)
LOQ
Low
Medium
High

Table 3: LOD and LOQ Values

Parameter	Value (ng/mL)	Determination Method
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1

Visualizations

References

• 1. veeprho.com [veeprho.com]
• 2. mdpi.com [mdpi.com]
• 3. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 4. Esmolol Nitroso Impurity | SynZeal [synzeal.com]
• 5. Esmolol Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]
• 6. agilent.com [agilent.com]
• 7. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Ames Test of N-Nitroso Compounds: Application Notes and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bacterial reverse mutation assay, commonly known as the Ames test, is a critical component in the safety assessment of chemical compounds, including N-nitroso compounds (nitrosamines). Nitrosamines are a class of compounds that are of significant concern due to their potential as potent mutagenic carcinogens. Standard Ames test protocols can, however, yield false-negative results for certain nitrosamines due to their specific metabolic activation requirements. Therefore, an "enhanced" or modified Ames test protocol is recommended to accurately evaluate the mutagenic potential of this chemical class.

This document provides detailed application notes and a comprehensive protocol for conducting the Ames test for N-nitroso compounds, designed to meet the stringent requirements of regulatory agencies and ensure the generation of reliable and robust data.

Application Notes

The mutagenicity of many N-nitroso compounds is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes to form unstable α-hydroxy N-nitrosamines. These intermediates then spontaneously decompose to yield highly reactive diazonium ions, which are capable of alkylating DNA and inducing mutations. The standard Ames test protocol, which often utilizes a 10% rat liver S9 fraction for metabolic activation, may not be optimal for all nitrosamines.

Key considerations for the successful application of the Ames test to N-nitroso compounds include:

• Metabolic Activation System: The choice and concentration of the S9 fraction are critical. Hamster liver S9, particularly at a higher concentration of 30%, has been shown to be more effective than the standard 10% rat liver S9 for activating a broad range of nitrosamines.[1][2][3][4] It is recommended to test with both rat and hamster liver S9 fractions to ensure comprehensive metabolic activation.[5]

• Assay Procedure: The pre-incubation method is generally more sensitive for detecting the mutagenicity of nitrosamines compared to the plate incorporation method.[2][3][4][5][6] A 30-minute pre-incubation time is commonly recommended.[3][4][5]

• Bacterial Strains: Salmonella typhimurium strains TA100 and TA1535, which detect base-pair substitutions, are particularly sensitive to the mutagenic effects of N-nitroso compounds.[2][3][4] The inclusion of Escherichia coli strain WP2uvrA(pKM101) is also recommended as it can enhance the detection of certain mutagens.[2][3][4][5]

• Solvent Choice: The solvent used to dissolve the test compound can significantly impact the results. Dimethyl sulfoxide (B87167) (DMSO), a common solvent, has been shown to inhibit the metabolic activation of some nitrosamines, such as N-nitrosodimethylamine (NDMA).[7] Water or methanol (B129727) are often more appropriate vehicles for these compounds.[3][4]

• Positive Controls: In addition to the standard positive controls for each bacterial strain, it is advisable to include a known mutagenic N-nitroso compound as a positive control to verify the efficacy of the metabolic activation system under the chosen test conditions.[5]

Data Presentation

The following tables summarize quantitative data from Ames tests performed on representative N-nitroso compounds under various experimental conditions.

Table 1: Mutagenicity of N-Nitrosodimethylamine (NDMA) in S. typhimurium TA100

Concentration (µ g/plate )	Metabolic Activation (S9)	Solvent	Mean Revertant Colonies ± SD	Fold Increase over Control
0	30% Hamster Liver S9	Water	120 ± 15	1.0
100	30% Hamster Liver S9	Water	250 ± 25	2.1
500	30% Hamster Liver S9	Water	680 ± 50	5.7
1000	30% Hamster Liver S9	Water	1150 ± 90	9.6
0	10% Rat Liver S9	Water	115 ± 12	1.0
1000	10% Rat Liver S9	Water	150 ± 20	1.3
0	30% Hamster Liver S9	DMSO	125 ± 18	1.0
1000	30% Hamster Liver S9	DMSO	140 ± 22	1.1

Data are representative and compiled from multiple sources for illustrative purposes.[1][2][3][4][7]

Table 2: Mutagenicity of N-Nitrosodiethylamine (NDEA) in S. typhimurium TA1535

Concentration (µ g/plate )	Metabolic Activation (S9)	Solvent	Mean Revertant Colonies ± SD	Fold Increase over Control
0	30% Hamster Liver S9	Water	25 ± 5	1.0
50	30% Hamster Liver S9	Water	80 ± 10	3.2
100	30% Hamster Liver S9	Water	190 ± 20	7.6
250	30% Hamster Liver S9	Water	450 ± 45	18.0
0	30% Rat Liver S9	Water	28 ± 6	1.0
250	30% Rat Liver S9	Water	150 ± 18	5.4

Data are representative and compiled from multiple sources for illustrative purposes.[1][2][3][4]

Experimental Protocols

This section provides a detailed methodology for the enhanced Ames test for N-nitroso compounds.

Materials

• Bacterial Tester Strains: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

• Test Compound: N-nitroso compound of interest.

• Solvent/Vehicle: Water, methanol, or DMSO (justification for solvent choice is required).

• Metabolic Activation System: Aroclor 1254- or phenobarbital/β-naphthoflavone-induced rat and hamster liver S9 fraction, S9 cofactor mix (NADP, G6P).

• Media and Reagents: Oxoid Nutrient Broth No. 2, Minimal Glucose Agar (B569324) Plates, Top Agar (containing histidine and biotin (B1667282) for S. typhimurium, or tryptophan for E. coli).

• Positive Controls:

  • Without S9: Sodium azide (B81097) (TA100, TA1535), 2-nitrofluorene (B1194847) (TA98), 9-aminoacridine (B1665356) (TA1537), Mitomycin C (WP2 uvrA pKM101).

  • With S9: 2-Aminoanthracene (all strains except TA1537), Benzo[a]pyrene.

  • N-nitroso positive control (e.g., NDMA or NDEA).

• Negative Control: Solvent/vehicle used for the test compound.

Equipment

• Shaking incubator (37°C)

• Water bath (45°C)

• Vortex mixer

• Sterile test tubes

• Pipettes

• Petri dishes (100 mm)

• Colony counter

Protocol Steps

• Preparation of Bacterial Cultures:

  • Inoculate each bacterial tester strain into a separate flask containing nutrient broth.

  • Incubate overnight at 37°C with shaking until the culture reaches a density of approximately 1-2 x 10⁹ cells/mL.

• Preparation of S9 Mix:

  • On the day of the experiment, thaw the S9 fraction and cofactor mix on ice.

  • Prepare the 30% (v/v) S9 mix by combining 3 parts of the S9 fraction with 7 parts of the cofactor mix. Keep the S9 mix on ice.

• Pre-incubation Assay:

  • To sterile test tubes, add the following in order:

    • 0.1 mL of the appropriate bacterial culture.

    • 0.05 mL of the test compound solution at various concentrations, positive control, or negative control.

    • 0.5 mL of either 30% rat liver S9 mix, 30% hamster liver S9 mix, or phosphate (B84403) buffer (for assays without metabolic activation).

  • Vortex the tubes gently and incubate at 37°C for 30 minutes with gentle shaking.

• Plating and Incubation:

  • After the pre-incubation period, add 2.0 mL of molten top agar (maintained at 45°C) to each tube.

  • Vortex briefly and immediately pour the contents onto the surface of minimal glucose agar plates.

  • Gently tilt and rotate the plates to ensure an even distribution of the top agar.

  • Allow the top agar to solidify at room temperature.

  • Invert the plates and incubate at 37°C for 48-72 hours.

• Scoring and Data Analysis:

  • After incubation, count the number of revertant colonies on each plate.

  • Examine the plates for signs of cytotoxicity, such as a significant reduction in the number of revertant colonies or a clearing of the background bacterial lawn.

  • A positive result is typically defined as a concentration-related increase in the number of revertant colonies to a level at least twice (for TA98, TA100, and WP2 uvrA pKM101) or three times (for TA1535 and TA1537) the solvent control value.

Mandatory Visualizations

Metabolic Activation Pathway of N-Nitrosamines

References

• 1. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hesiglobal.org [hesiglobal.org]
• 3. researchgate.net [researchgate.net]
• 4. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. academic.oup.com [academic.oup.com]
• 7. Mutagenicities of N-nitrosamines on Salmonella - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Cell-Based Assays for N-nitroso-esmolol Genotoxicity Assessment

Introduction

N-nitroso-esmolol is a potential N-nitrosamine drug substance-related impurity (NDSRI) of Esmolol, a short-acting beta-blocker.[1] N-nitrosamine impurities are a class of compounds that have raised significant safety concerns due to their potential as potent genotoxic agents and their classification as probable or possible human carcinogens.[2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the assessment and control of these impurities in pharmaceutical products.[4][5][6] Consequently, a thorough genotoxicity assessment of N-nitroso-esmolol is imperative to ensure patient safety.

This document provides detailed application notes and standardized protocols for a battery of in vitro cell-based assays designed to evaluate the genotoxic potential of N-nitroso-esmolol. The recommended testing strategy aligns with the International Council for Harmonisation (ICH) M7(R2) guideline for assessing mutagenic impurities.[3][7][8] The core principle of this strategy is to assess the potential for gene mutations and chromosomal damage.

Many nitrosamines, including N-nitroso-esmolol, are not directly genotoxic and require metabolic activation by cytochrome P450 (CYP) enzymes to form DNA-reactive intermediates.[9][10][11] Therefore, the protocols incorporate an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of Aroclor- or phenobarbital/β-naphthoflavone-induced rodents.[12][13]

Recommended Genotoxicity Testing Strategy

A tiered approach is recommended for assessing the genotoxicity of N-nitroso-esmolol. The initial and most critical step is the bacterial reverse mutation assay (Ames test). If the Ames test yields a positive result, it is sufficient to classify the impurity as a mutagen. If the result is negative, further investigation using in vitro mammalian cell assays is required to assess the potential for chromosomal damage.

Caption: Overall workflow for N-nitroso-esmolol genotoxicity assessment.

Protocol 1: Enhanced Bacterial Reverse Mutation (Ames) Assay

The Ames test is a widely used method to assess the mutagenic potential of a substance by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring Escherichia coli.[11] For N-nitrosamines, an enhanced protocol is recommended to increase sensitivity and avoid false-negative results.[8][13]

Principle

The assay uses bacterial strains with pre-existing mutations in the genes responsible for histidine (or tryptophan) synthesis. These strains cannot grow on a minimal medium lacking the specific amino acid. A test substance that is a mutagen may cause a reverse mutation, restoring the gene's function and allowing the bacteria to synthesize the amino acid and form visible colonies.

Materials

• Tester Strains: S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA (pKM101).[13]

• Test Compound: N-nitroso-esmolol, dissolved in a suitable solvent (e.g., DMSO or water).

• Metabolic Activation: Aroclor- or phenobarbital/β-naphthoflavone-induced rat and hamster liver S9 fraction.[13][14][15]

• Media: Nutrient broth, minimal glucose agar (B569324) plates, top agar.

• Cofactors: NADP, Glucose-6-Phosphate (G6P).

• Controls:

  • Negative Control: Solvent vehicle.

  • Positive Controls (without S9): Sodium azide (B81097) (for TA100, TA1535), 2-Nitrofluorene (for TA98).

  • Positive Controls (with S9): 2-Aminoanthracene (for all strains).

Experimental Workflow

Caption: Step-by-step workflow for the enhanced Ames test protocol.

Detailed Procedure

• Preparation: Grow overnight cultures of each bacterial tester strain in nutrient broth at 37°C. Prepare fresh S9 mix containing 30% hamster or rat liver S9 fraction and cofactors.[8][13][16] Prepare serial dilutions of N-nitroso-esmolol.

• Pre-incubation: In sterile test tubes, combine 0.1 mL of bacterial culture, 0.05 mL of the test compound solution (or control), and 0.5 mL of S9 mix (for metabolic activation) or phosphate (B84403) buffer (without activation).[16]

• Incubation: Vortex the tubes gently and pre-incubate at 37°C for 30 minutes with gentle shaking.[8][13][16]

• Plating: After incubation, add 2.0 mL of molten top agar (kept at 45°C) to each tube, vortex briefly, and pour the mixture onto the surface of minimal glucose agar plates.[16]

• Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-72 hours.[16]

• Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a concentration-dependent increase in the number of revertant colonies that is at least double the solvent control value.

Data Presentation (Illustrative)

Concentration (µ g/plate )	Metabolic Activation	Cytotoxicity	Revertant Colonies (TA100 ± SD)	Fold Increase vs. Control
0 (Solvent Control)	- S9	None	135 ± 12	1.0
10	- S9	None	141 ± 15	1.0
50	- S9	None	138 ± 11	1.0
100	- S9	None	145 ± 18	1.1
0 (Solvent Control)	+ 30% Hamster S9	None	142 ± 14	1.0
10	+ 30% Hamster S9	None	295 ± 25	2.1
50	+ 30% Hamster S9	Slight	580 ± 45	4.1
100	+ 30% Hamster S9	Moderate	950 ± 68	6.7
Positive Control	+ 30% Hamster S9	Varies	>1500	>10.0

Protocol 2: In Vitro Micronucleus Assay

The in vitro micronucleus assay is a preferred method for assessing chromosomal damage, as it can detect both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause chromosome loss).[17][18]

Principle

Micronuclei are small, extra-nuclear bodies that contain chromosome fragments or whole chromosomes left behind during cell division.[18] An increase in the frequency of micronucleated cells after exposure to a test substance indicates genotoxic activity. The use of cytochalasin B, a cytokinesis inhibitor, allows for the specific analysis of cells that have completed one nuclear division, which appear as binucleated cells.[18][19]

Materials

• Cell Line: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.[17][20]

• Test Compound: N-nitroso-esmolol.

• Metabolic Activation: S9 fraction (as in Ames test).

• Reagents: Culture medium, Fetal Bovine Serum (FBS), Cytochalasin B, hypotonic KCl solution, fixative (methanol:acetic acid), DNA stain (e.g., Giemsa or a fluorescent dye).

• Controls:

  • Negative Control: Solvent vehicle.

  • Positive Controls (without S9): Mitomycin-C.

  • Positive Controls (with S9): Cyclophosphamide.

Experimental Workflow

Caption: Step-by-step workflow for the in vitro micronucleus assay.

Detailed Procedure

• Cell Culture: Seed cells in culture flasks or plates and incubate until they are in an exponential growth phase.

• Treatment: Expose the cells to at least three concentrations of N-nitroso-esmolol and controls. Treatment duration is typically 3-4 hours with S9 activation and a longer period (e.g., 24 hours) without S9.[17]

• Cytokinesis Block: After treatment, wash the cells and add fresh medium containing cytochalasin B at an appropriate concentration.

• Incubation: Incubate the cells for a period equivalent to 1.5-2 normal cell cycle lengths to allow cells to divide once.[21]

• Harvesting: Harvest the cells. For adherent cells, use trypsin. Centrifuge the cell suspension.

• Slide Preparation: Resuspend the cell pellet in a hypotonic solution, followed by fixation. Drop the fixed cells onto clean microscope slides and allow them to air dry.

• Scoring: Stain the slides. Score at least 2000 binucleated cells per concentration for the presence of micronuclei under a microscope.[17][19]

Data Presentation (Illustrative)

Concentration (µM)	Metabolic Activation	Relative Cell Count (%)	Micronucleated Binucleate Cells (%)	Fold Increase vs. Control
0 (Solvent Control)	+ S9	100 ± 8	1.2 ± 0.4	1.0
5	+ S9	95 ± 7	2.5 ± 0.6	2.1
15	+ S9	82 ± 9	4.8 ± 0.9	4.0
40	+ S9	61 ± 11	9.7 ± 1.5	8.1
Positive Control	+ S9	55 ± 8	15.2 ± 2.1	12.7

Protocol 3: Alkaline Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[22][23][24] Under alkaline conditions, it can detect single-strand breaks, double-strand breaks, and alkali-labile sites.

Principle

Individual cells are embedded in a thin layer of agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, leaving behind the DNA as a "nucleoid". The slides are then placed in an alkaline electrophoresis solution to unwind the DNA. During electrophoresis, damaged DNA fragments migrate away from the nucleoid, forming a "comet tail". The intensity and length of the tail are proportional to the amount of DNA damage.[25][26]

Materials

• Cell Line: HepaRG cells (metabolically competent) or other suitable mammalian cells.[9][10]

• Test Compound: N-nitroso-esmolol.

• Reagents: Low melting point (LMP) agarose, normal melting point (NMP) agarose, lysis solution (containing Triton X-100, NaCl, EDTA, Tris), alkaline electrophoresis buffer (NaOH, EDTA), neutralization buffer, DNA stain (e.g., SYBR Green, Propidium Iodide).

• Controls:

  • Negative Control: Solvent vehicle.

  • Positive Control: Ethyl methanesulfonate (B1217627) (EMS) or H₂O₂.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. galaxypub.co [galaxypub.co]
• 5. pharmafocusasia.com [pharmafocusasia.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. International regulatory requirements for genotoxicity testing for pharmaceuticals used in human medicine, and their impurities and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 9. Genotoxicity assessment of eight nitrosamines using 2D and 3D HepaRG cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. iphasebiosci.com [iphasebiosci.com]
• 12. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ema.europa.eu [ema.europa.eu]
• 14. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. FDA Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. benchchem.com [benchchem.com]
• 17. criver.com [criver.com]
• 18. crpr-su.se [crpr-su.se]
• 19. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 20. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]
• 21. m.youtube.com [m.youtube.com]
• 22. mdpi.com [mdpi.com]
• 23. Alkaline Comet Assay to Detect DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. The Comet Assay: A Sensitive Genotoxicity Test for the Detection of DNA Damage and Repair | Springer Nature Experiments [experiments.springernature.com]
• 25. youtube.com [youtube.com]
• 26. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming matrix effects in N-nitroso-esmolol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing N-nitroso-esmolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-esmolol and why is it a concern?

A1: N-nitroso-esmolol is a nitrosamine impurity that can form in drug products containing esmolol (B25661). Nitrosamines are classified as a "cohort of concern" and are considered probable human carcinogens.[1] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set strict limits on the presence of these impurities in pharmaceutical products to ensure patient safety.

Q2: What is the acceptable intake (AI) limit for N-nitroso-esmolol?

A2: The FDA has established an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-esmolol.[2][3] The required limit of quantitation (LOQ) for an analytical method is typically 10% of this limit, which necessitates highly sensitive analytical techniques.[4]

Q3: What is the most common analytical technique for N-nitroso-esmolol analysis?

A3: Liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the most widely used technique for the detection and quantification of N-nitroso-esmolol and other nitrosamine impurities.[1][5] This method offers the high sensitivity and selectivity required to meet the stringent regulatory limits.[5]

Q4: What are the main challenges in analyzing N-nitroso-esmolol?

A4: The primary challenges include:

• Matrix Effects: The drug substance (esmolol) and excipients in the formulation can interfere with the ionization of N-nitroso-esmolol in the mass spectrometer, leading to ion suppression or enhancement and inaccurate results.[6][7]

• High Sensitivity Requirement: The low acceptable intake limits require analytical methods with very low limits of detection (LOD) and quantification (LOQ).[4]

• In-source Fragmentation: Nitrosamines can be prone to fragmentation within the ion source of the mass spectrometer, which can reduce method sensitivity. Careful optimization of MS parameters, like cone voltage, is crucial.[8]

• Chromatographic Resolution: It is essential to achieve good chromatographic separation of N-nitroso-esmolol from the high-concentration esmolol API and any other potential impurities.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of N-nitroso-esmolol.

Issue 1: Poor Sensitivity or Inability to Reach the Required LOQ

Potential Cause	Troubleshooting Step
Ion Suppression	The high concentration of esmolol or formulation excipients co-eluting with N-nitroso-esmolol can suppress its signal. See the "Matrix Effects" section below for detailed strategies.
Suboptimal MS Parameters	Infuse a standard solution of N-nitroso-esmolol directly into the mass spectrometer to optimize parameters such as cone/fragmentor voltage, collision energy, and source temperatures. Optimize for the precursor ion [M+H]+ and select the most stable and abundant product ions for MRM transitions.[8]
Inefficient Ionization	While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can sometimes be less susceptible to matrix effects for certain nitrosamines.[10] Evaluate both ionization sources if available.
Sample Dilution	While simple dilution is a common sample preparation technique, it may dilute the analyte below the detection limit. Consider sample concentration techniques like Solid-Phase Extraction (SPE).[7]

Issue 2: High Signal Variability and Poor Reproducibility

Potential Cause	Troubleshooting Step
Matrix Effects	Inconsistent ion suppression or enhancement across samples is a common cause of variability. The use of a stable isotope-labeled internal standard is the most effective way to compensate for these effects.
Inconsistent Sample Preparation	Ensure the sample extraction procedure is robust and repeatable. Steps like vortexing and shaking should be timed and consistent for all samples.[11]
Carryover	High concentrations of esmolol or N-nitroso-esmolol from a high standard can carry over to subsequent injections. Optimize the injector wash procedure and inject blank samples after high-concentration samples to verify cleanliness.
Analyte Instability	Nitrosamines can be susceptible to degradation, particularly from light. Prepare standards and samples fresh and store them in amber vials, protected from light.

Issue 3: Inaccurate Quantification (Poor Recovery)

Potential Cause	Troubleshooting Step
Significant Matrix Effects	This is the most likely cause. A matrix-matched calibration curve or, preferably, the use of a stable isotope-labeled internal standard (e.g., N-nitroso-esmolol-d7) is highly recommended for accurate quantification.[12]
Inefficient Sample Extraction	The chosen solvent may not be effectively extracting N-nitroso-esmolol from the drug product matrix. Test different extraction solvents and techniques (e.g., sonication vs. mechanical shaking) and perform recovery studies by spiking the placebo matrix.[11][13]
Adsorption to Vials/Tubing	Analyte adsorption can be an issue at very low concentrations. Use silanized glass vials or polypropylene (B1209903) vials to minimize this effect.

Below is a troubleshooting workflow for addressing matrix effects:

Troubleshooting workflow for matrix effects.

Experimental Protocols

The following is a representative LC-MS/MS protocol for the analysis of N-nitroso-esmolol in a drug substance, adapted from established methods for other N-nitroso beta-blockers like N-nitroso-propranolol.[11][14][15]

1. Sample Preparation

• Standard Solution Preparation:

  • Prepare a 1 mg/mL stock solution of N-nitroso-esmolol in methanol.

  • Perform serial dilutions using a diluent (e.g., 50:50 methanol:water) to create calibration standards ranging from approximately 0.5 ng/mL to 100 ng/mL.

• Internal Standard (IS) Stock Solution:

  • Prepare a 1 µg/mL stock solution of N-nitroso-esmolol-d7 (or other suitable SIL-IS) in methanol.

• Drug Substance Sample Preparation (Target concentration: 5 mg/mL Esmolol):

  • Accurately weigh 25 mg of the Esmolol drug substance into a 15 mL centrifuge tube.

  • Add a specific volume of IS stock solution.

  • Add 5 mL of diluent.

  • Vortex for 1 minute, then sonicate for 15 minutes to ensure complete dissolution.[11]

  • Centrifuge the sample at 4,500 rpm for 10 minutes.[11]

  • Filter the supernatant through a 0.22 µm PVDF or PTFE syringe filter into an autosampler vial for analysis.[11]

The following diagram illustrates the experimental workflow:

General experimental workflow for N-nitroso-esmolol analysis.

2. LC-MS/MS Method Parameters

The following tables provide typical starting parameters for method development.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 or Phenyl-Hexyl bonded silica, e.g., 100 x 2.1 mm, < 3 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Gradient	Start with a low percentage of Mobile Phase B, ramp up to elute N-nitroso-esmolol, then wash and re-equilibrate. A divert valve should be used to send the high-concentration esmolol peak to waste.

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Condition
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	Optimized for N-nitroso-esmolol (e.g., 3.0 - 4.0 kV)
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Cone Gas Flow	~50 L/Hr
Desolvation Gas Flow	~800 L/Hr
Scan Type	Multiple Reaction Monitoring (MRM)

Table 3: Example MRM Transitions for N-Nitroso-Esmolol (C₁₆H₂₄N₂O₅, MW: 324.37)

Note: These transitions are predictive and must be empirically optimized.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N-nitroso-esmolol (Quantifier)	325.2	Optimize	100	Optimize	Optimize
N-nitroso-esmolol (Qualifier)	325.2	Optimize	100	Optimize	Optimize
N-nitroso-esmolol-d7 (IS)	332.2	Optimize	100	Optimize	Optimize

3. Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines.[10]

Table 4: Typical Method Validation Performance Characteristics

Parameter	Acceptance Criteria
Specificity	No interference from blank, placebo, or esmolol at the retention time of N-nitroso-esmolol.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10. Must be ≤ 10% of the limit calculated from the AI.[4]
Linearity	Correlation coefficient (r²) ≥ 0.99 over the desired concentration range.
Accuracy (Recovery)	Typically 80-120% for spiked samples at multiple concentration levels.[6]
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 15% at the LOQ, ≤ 10% at higher concentrations.
Robustness	Method should be unaffected by small, deliberate changes in parameters (e.g., flow rate, column temperature).

References

• 1. agilent.com [agilent.com]
• 2. veeprho.com [veeprho.com]
• 3. tga.gov.au [tga.gov.au]
• 4. N-nitroso-esmolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method [theanalyticalscientist.com]
• 8. LC-MS: Practical method for analyzing NDSRIs with single quadrupole - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. waters.com [waters.com]
• 10. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. phenomenex.com [phenomenex.com]
• 14. lcms.labrulez.com [lcms.labrulez.com]
• 15. sciex.com [sciex.com]

Technical Support Center: Enhancing the Detection Sensitivity of N-Nitroso-Esmolol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of N-nitroso-esmolol detection in pharmaceutical samples.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-esmolol and why is its sensitive detection important?

A1: N-nitroso-esmolol is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing esmolol (B25661).[1][2] Nitrosamines are classified as probable human carcinogens, making it crucial to detect them at very low levels to ensure patient safety and comply with regulatory limits.[3][4] The U.S. FDA has set an acceptable intake (AI) limit for N-nitroso-esmolol at 1500 ng/day.[1] Sensitive analytical methods are therefore essential to quantify this impurity and ensure it does not exceed this safety threshold.

Q2: What are the main analytical techniques for detecting N-nitroso-esmolol?

A2: The most common and sensitive techniques for detecting N-nitrosamine impurities, including N-nitroso-esmolol, are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with mass spectrometry (GC-MS).[3][5] LC-MS/MS is often preferred due to its applicability to a wider range of nitrosamines, including those that are non-volatile or thermally unstable.[6] High-performance liquid chromatography (HPLC) with ultraviolet (UV) or fluorescence detection after derivatization can also be used, but generally offers lower sensitivity than mass spectrometric methods.

Q3: What are the key challenges in achieving high sensitivity for N-nitroso-esmolol detection?

A3: Key challenges include:

• Matrix Effects: Co-eluting components from the sample matrix can suppress or enhance the ionization of N-nitroso-esmolol in the mass spectrometer, leading to inaccurate quantification.[7][8]

• Analyte Instability: N-nitrosamines can be sensitive to light and heat, potentially degrading during sample preparation and analysis.

• Low Concentration Levels: The regulatory limits for nitrosamines are very low, requiring highly sensitive instrumentation and optimized methods to achieve the necessary limits of detection (LOD) and quantification (LOQ).[9]

• Artificial Formation: There is a risk of artificially forming nitrosamines during the analytical process itself if precursors (amines and nitrosating agents) are present under favorable conditions (e.g., acidic pH, high temperature).[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-nitroso-esmolol.

Issue 1: Poor Sensitivity or High Limit of Detection (LOD)

Potential Cause	Troubleshooting Steps
Suboptimal Mass Spectrometry (MS) Parameters	Optimize MS parameters by infusing a standard solution of N-nitroso-esmolol. Determine the most abundant and stable precursor ion (likely [M+H]+) and product ions. For N-nitroso-esmolol (MW: 324.37 g/mol ), the precursor ion would be m/z 325.2. Based on related compounds like N-nitroso-atenolol (m/z 296 → 222, 145), potential product ions for N-nitroso-esmolol could arise from neutral losses of the nitroso group, water, or fragmentation of the side chain.[10][11] Optimize cone voltage and collision energy for each transition to maximize signal intensity.
Inefficient Chromatographic Separation	Ensure N-nitroso-esmolol is well-separated from the high-concentration esmolol API and other matrix components to minimize ion suppression.[12] Use a high-resolution column (e.g., C18) and optimize the mobile phase gradient. Consider using a column with a different stationary phase chemistry (e.g., phenyl-hexyl) if co-elution persists.[9]
Inadequate Sample Preparation	Use solid-phase extraction (SPE) to clean up the sample and concentrate the analyte. Various SPE sorbents can be tested to find the one with the best recovery for N-nitroso-esmolol. Ensure the final sample extract is in a solvent compatible with the mobile phase to maintain good peak shape.
Background Noise	High background noise can obscure the analyte signal.[13] Use high-purity solvents and reagents. Ensure the LC-MS system is clean. Consider using a divert valve to direct the high-concentration API peak to waste, preventing it from contaminating the mass spectrometer.[14]

Issue 2: Poor Reproducibility and Inaccurate Quantification

Potential Cause	Troubleshooting Steps
Matrix Effects	Develop a matrix-matched calibration curve by spiking known amounts of N-nitroso-esmolol standard into a blank matrix solution.[7] This helps to compensate for ion suppression or enhancement caused by the matrix.
Use of an Internal Standard	Employ a stable isotope-labeled internal standard (SIL-IS) for N-nitroso-esmolol if available. A SIL-IS will co-elute with the analyte and experience similar matrix effects, leading to more accurate quantification. If a specific SIL-IS is not available, a structurally similar nitrosamine can be used.
Sample Preparation Variability	Automate the sample preparation process if possible to improve consistency.[14] Ensure complete dissolution of the sample and thorough mixing at each step.
Analyte Instability	Protect samples from light by using amber vials. Avoid excessive heat during sample preparation. Prepare samples fresh and analyze them promptly.

Issue 3: Suspected Artificial Formation of N-Nitroso-Esmolol

Potential Cause	Troubleshooting Steps
Presence of Nitrosating Agents and Amine Precursors	During sample preparation, avoid acidic conditions which can promote nitrosation. Adjust the pH of the sample diluent to be neutral or slightly basic.
Use of Scavengers	Add a nitrosation inhibitor, such as ascorbic acid or sulfamic acid, to the sample diluent to prevent the artificial formation of nitrosamines.
Confirmation Experiments	Analyze a blank matrix spiked with esmolol (the secondary amine precursor) and a nitrosating agent (e.g., sodium nitrite) to see if N-nitroso-esmolol is formed under your analytical conditions. Also, analyze a sample with and without a scavenger to see if the N-nitroso-esmolol level decreases.

Quantitative Data Summary

The following tables summarize typical performance data for LC-MS/MS methods used for the analysis of N-nitroso derivatives of beta-blockers, which can serve as a benchmark for developing a method for N-nitroso-esmolol.

Table 1: LC-MS/MS Parameters for N-Nitroso-Atenolol and N-Nitroso-Propranolol

Analyte	Precursor Ion (m/z)	Product Ions (m/z)	Collision Energy (V)	Reference
N-Nitroso-Atenolol	296	222, 145	Not specified	[11]
N-Nitroso-Propranolol	289.1	259.2	2, 4	[15]

Note: These parameters should be used as a starting point and must be optimized for N-nitroso-esmolol on the specific instrument being used.

Table 2: Method Performance for N-Nitroso-Atenolol and N-Nitroso-Timolol

Analyte	LOD	LOQ	Linearity Range	Recovery (%)	Reference
N-Nitroso-Atenolol	0.2 ng/mL	0.5 ng/mL	0.5–80 ng/mL	87-102	[11]
N-Nitroso-Timolol	3.3 S/N	10 S/N	5–1500 pg/mL	Not specified	[9]

Experimental Protocols

Protocol 1: Sample Preparation for N-Nitroso-Esmolol Analysis in Drug Substance (API)

• Weighing: Accurately weigh approximately 25 mg of the esmolol API into a 15 mL centrifuge tube.

• Dissolution: Add 5 mL of a suitable diluent (e.g., methanol (B129727)/water mixture).

• Extraction: Vortex the tube for 1 minute, followed by sonication for 15 minutes to ensure complete dissolution.

• Filtration/Centrifugation: Centrifuge the sample at 4500 rpm for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF or nylon) into an autosampler vial.

Protocol 2: Sample Preparation for N-Nitroso-Esmolol Analysis in Tablets

• Crushing: Weigh and crush a sufficient number of tablets to obtain a homogenous powder.

• Weighing: Accurately weigh an amount of the powdered tablets equivalent to 25 mg of the esmolol API into a 15 mL centrifuge tube.

• Extraction: Add 5 mL of diluent. Vortex for 1 minute, followed by shaking on a mechanical shaker for 30-40 minutes.

• Centrifugation: Centrifuge the sample at 4500 rpm for 15 minutes to separate the excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

Protocol 3: LC-MS/MS Analysis

• LC System: A UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. The gradient should be optimized to separate N-nitroso-esmolol from esmolol and other impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5-10 µL.

• MS System: A tandem quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: To be determined by infusing a standard of N-nitroso-esmolol. For N-nitroso-esmolol (C16H24N2O5, MW 324.37), the precursor ion will be [M+H]+ at m/z 325.2.[10][16] Product ions should be determined experimentally.

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum signal intensity.

Visualizations

Caption: A typical experimental workflow for the analysis of N-nitroso-esmolol.

Caption: A logical workflow for troubleshooting poor sensitivity in N-nitroso-esmolol analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solutions for Nitrosamine Analysis in Pharmaceuticals | Separation Science [sepscience.com]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. researchgate.net [researchgate.net]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. N-nitroso-esmolol | C16H24N2O5 | CID 171390109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. waters.com [waters.com]
• 13. lcms.labrulez.com [lcms.labrulez.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. agilent.com [agilent.com]
• 16. N-Nitroso Esmolol | Axios Research [axios-research.com]

resolving co-eluting impurities in Esmolol analysis

Welcome to our dedicated technical support center for Esmolol analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the analytical characterization of Esmolol, with a particular focus on resolving co-eluting impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common sources and types of impurities in Esmolol?

A1: Impurities in Esmolol can originate from various stages, including synthesis, storage, and degradation. They are broadly categorized as:

• Process-Related Impurities: These arise from the manufacturing process and can include unreacted starting materials, intermediates, and by-products of side reactions. Specific examples include Esmolol free acid, Esmolol isopropyl amide analog, N-Ethyl Esmolol, and Esmolol dimer.[1][2]

• Degradation Impurities: Esmolol is an ester-containing molecule, making it susceptible to degradation.[]

  • Hydrolysis: In the presence of moisture, Esmolol can hydrolyze to form its primary metabolite, Esmolol acid (ASL-8123), and methanol.[][4]

  • Oxidation: Exposure to air and light can lead to oxidative degradation, forming various other impurities.[]

  • Dimerization: The formation of dimeric impurities has also been reported.[1][]

Q2: My chromatogram shows a peak co-eluting with the main Esmolol peak. What could it be?

A2: Co-elution with the main Esmolol peak can be caused by several impurities. The most common culprits are process-related impurities that are structurally very similar to Esmolol. Additionally, certain degradation products might have similar polarities, leading to poor separation under standard chromatographic conditions. It is also possible that you are observing a dimer or another closely related compound.[1] A systematic approach to method development and optimization is crucial for resolving such issues.

Q3: What are the initial steps to troubleshoot peak co-elution in my Esmolol HPLC analysis?

A3: When faced with co-eluting peaks, a logical first step is to re-evaluate and optimize your chromatographic method. Here are some initial troubleshooting steps:

• Confirm System Suitability: Ensure your HPLC system is performing optimally by checking system suitability parameters like theoretical plates, tailing factor, and resolution for well-separated peaks in a standard mixture.

• Method Optimization: If the system is working correctly, focus on the analytical method itself. This involves systematically adjusting parameters such as mobile phase composition, pH, column chemistry, and temperature.

Troubleshooting Guide: Resolving Co-eluting Impurities

This guide provides a systematic approach to resolving co-eluting peaks in your Esmolol analysis.

Problem: Poor resolution between Esmolol and an unknown impurity.

Logical Troubleshooting Workflow

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Structural identification and characterization of impurities in Esmolol hydrochloride | Semantic Scholar [semanticscholar.org]
• 4. ijpsr.com [ijpsr.com]

Technical Support Center: Esmolol and its Nitrosamine Impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the stability-indicating analysis of Esmolol (B25661) and the detection of its potential nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What is a stability-indicating method and why is it important for Esmolol?

A stability-indicating method is an analytical procedure used to quantify the degradation of a drug substance or drug product over time. It is crucial for Esmolol, an ester-containing drug, as it is susceptible to degradation through hydrolysis.[] This method ensures that the quantitative analysis of Esmolol is not affected by the presence of its degradation products, process-related impurities, or potential nitrosamines.

Q2: What are the primary degradation pathways for Esmolol?

Esmolol primarily degrades via hydrolysis of its ester linkage, forming Esmolol acid and methanol.[][2] This can be exacerbated by improper storage conditions such as exposure to moisture.[] Other degradation pathways can include oxidation and dimerization, especially under the influence of light and heat.[]

Q3: What are nitrosamine impurities and why are they a concern for Esmolol?

Nitrosamines are a class of chemical compounds that are considered probable or possible human carcinogens.[3] They can form in pharmaceutical products when secondary or tertiary amines react with nitrosating agents (like nitrites).[4] Esmolol's chemical structure contains a secondary amine, making it susceptible to the formation of N-nitroso-esmolol under certain conditions.[5] Regulatory agencies like the FDA have stringent requirements for monitoring and controlling nitrosamine impurities in drug products.[3][6]

Q4: What analytical techniques are recommended for the analysis of Esmolol and its nitrosamine impurities?

For the analysis of Esmolol and its degradation products, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a commonly used and effective stability-indicating method.[7][8][9][10] For the detection and quantification of trace-level nitrosamine impurities, more sensitive techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a high-resolution mass spectrometer (HRMS), are recommended.[3][4][11]

Troubleshooting Guides

Esmolol Stability-Indicating HPLC Method

Issue	Potential Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for Esmolol	- Inappropriate mobile phase pH.- Column degradation.- Sample overload.	- Adjust mobile phase pH to be within the optimal range for the column and analyte (e.g., pH 3.0).[9][10]- Flush the column or replace it if it's old or has been used extensively.- Reduce the injection volume or sample concentration.
Inconsistent retention times	- Fluctuation in mobile phase composition or flow rate.- Temperature variations.	- Ensure proper mixing and degassing of the mobile phase.- Check the HPLC pump for leaks and ensure a stable flow rate.- Use a column oven to maintain a consistent temperature.[12]
Poor resolution between Esmolol and its degradation products	- Mobile phase composition is not optimal.- Inappropriate column chemistry.	- Adjust the ratio of the organic solvent (e.g., Acetonitrile) to the aqueous buffer.[7][9][10]- Experiment with different column types (e.g., C18, Cyano).[8]
Baseline noise or drift	- Contaminated mobile phase or column.- Detector lamp issue.	- Prepare fresh mobile phase with high-purity solvents.- Flush the column with a strong solvent.- Check the detector lamp's age and performance.

Nitrosamine (N-nitroso-esmolol) LC-MS Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
Low sensitivity or inability to detect N-nitroso-esmolol	- Inadequate ionization in the MS source.- Sub-optimal MS parameters.- Sample matrix interference.	- Optimize MS source parameters (e.g., gas flows, temperature).- Use an appropriate ionization mode (e.g., ESI+).- Develop a sample preparation method to remove interfering matrix components.
Inaccurate quantification	- Lack of a suitable internal standard.- Non-linearity of the calibration curve.	- Use an isotope-labeled internal standard for N-nitroso-esmolol if available.[6]- Prepare a calibration curve covering the expected concentration range and ensure a good correlation coefficient.
Carryover of nitrosamines	- Adsorption of nitrosamines onto the analytical column or system components.	- Use a dedicated column for nitrosamine analysis.- Employ a robust column washing procedure between injections.- Consider using a guard column.[6]
Degradation of nitrosamines during analysis	- Exposure to light.- Elevated temperatures.	- Prepare samples fresh and protect them from light using amber vials.[6]- Avoid high temperatures in the GC inlet if using GC-MS.[6]

Experimental Protocols

Stability-Indicating RP-HPLC Method for Esmolol

This method is designed for the quantification of Esmolol and its separation from degradation products.

Parameter	Condition
Column	BDS Hypersil Grace C18 (250mm x 4.6mm, 5µm)[7][9][10]
Mobile Phase	Acetonitrile:Buffer (80:20 v/v), pH 3.0[7][9][10]
Flow Rate	0.8 mL/min[7][9][10]
Injection Volume	10 µL[12]
Detector	UV at 224 nm[7][9][10]
Column Temperature	30°C[12]

Validation Parameters Summary

Parameter	Result
Linearity Range	10 µg/mL to 50 µg/mL (r² = 0.998)[7][9][10]
Limit of Detection (LOD)	0.4638 µg/mL[7][9][10]
Limit of Quantification (LOQ)	1.4055 µg/mL[7][9][10]
Accuracy (Recovery)	98% to 102%[7][10]

LC-MS Method for N-nitroso-esmolol

This method is a general approach for the detection and quantification of nitrosamine impurities and should be optimized specifically for N-nitroso-esmolol.

Parameter	Condition
Chromatography	Liquid Chromatography (LC)[3]
Mass Spectrometer	High-Resolution Mass Spectrometer (HRMS)[3]
Ionization Source	Electrospray Ionization (ESI) in positive mode
Scan Mode	Selected Ion Monitoring (SIM) or Tandem Mass Spectrometry (MS/MS) for higher selectivity and sensitivity
Quantitation Limit Goal	As low as 0.005 ppm[3]

Visualizations

Caption: Workflow for the development and validation of a stability-indicating HPLC method for Esmolol.

Caption: Potential formation pathway of N-nitroso-esmolol.

References

• 2. Esmolol - Wikipedia [en.wikipedia.org]
• 3. fda.gov [fda.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GSRS [precision.fda.gov]
• 6. propharmagroup.com [propharmagroup.com]
• 7. Stability Indicating RP-HPLC Method Development and Validation of Esmolol in Bulk and Injection - ProQuest [proquest.com]
• 8. High-performance liquid chromatographic method for the determination of esmolol hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rjstonline.com [rjstonline.com]
• 10. Stability Indicating RP-HPLC Method Development and Validation of Esmolol in Bulk and Injection - ProQuest [proquest.com]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsr.com [ijpsr.com]

minimizing on-column degradation of N-nitroso-esmolol

Welcome to the technical support center for the analysis of N-nitroso-esmolol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing on-column degradation during chromatographic analysis. N-nitroso-esmolol is the N-nitroso derivative of esmolol (B25661) and is considered a nitrosamine (B1359907) drug substance-related impurity (NDSRI).[1] Accurate quantification of such impurities is critical for pharmaceutical safety and regulatory compliance.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of N-nitroso-esmolol degradation during HPLC analysis?

A1: The on-column degradation of N-nitroso-esmolol, like other labile N-nitroso compounds, can be attributed to several factors:

• Mobile Phase pH: The stability of nitrosamines is highly pH-dependent. Acidic conditions, particularly a pH range of 3-5, are often considered high-risk for nitrosation and can also affect the stability of existing nitrosamines.[2][3]

• Column Temperature: Elevated temperatures can accelerate the degradation of thermally labile compounds.[4] While higher temperatures can improve peak shape and reduce analysis time, they may not be suitable for sensitive analytes like N-nitroso-esmolol.[5]

• Active Sites on the Stationary Phase: Residual silanol (B1196071) groups on silica-based columns can lead to strong, undesirable interactions with analytes, potentially causing peak tailing and on-column degradation.[6]

• Metal Contamination: Trace metal ions, such as Fe(III) and Cu(II), can leach from stainless steel components of the HPLC system (e.g., column frits, tubing) and catalyze the degradation of analytes.[7][8] This is a known issue for a variety of pharmaceutical compounds, including peptides and small molecules.[8][9]

• Mobile Phase Composition: The presence of certain reagents in the mobile phase can be problematic. For instance, using ammonium (B1175870) hydroxide (B78521) with acetonitrile (B52724) has been observed to cause on-column nitrosation of amines.[10]

Q2: How can I determine if degradation is occurring on-column versus in my sample solution?

A2: To differentiate between on-column and in-solution degradation, you can perform the following checks:

• Vary Injection-to-Analysis Time: Analyze the sample immediately after preparation and then again after letting it sit in the autosampler for a known period. A significant increase in degradation products over time points to in-solution instability.

• Change Flow Rate/Analysis Time: If degradation is happening on the column, reducing the analyte's residence time should decrease the amount of degradation observed.[6] You can achieve this by increasing the flow rate or using a shorter column.

• "No Column" Test: Inject the sample into the system with the column removed and a union in its place. If the degradation products are still present, it indicates the issue may be occurring elsewhere in the system (e.g., pre-heater, tubing) or was present in the original sample.

Q3: What are the initial steps to mitigate on-column degradation of N-nitroso-esmolol?

A3: Start with these fundamental adjustments to your HPLC method:

• Optimize Column Temperature: Begin with a low column temperature (e.g., 25-30°C) to minimize thermal degradation.[11]

• Adjust Mobile Phase pH: Maintain a mobile phase pH above 7 to reduce the risk of nitrosamine formation and potential degradation, though confirmatory tests are still recommended.[2]

• Use High-Purity Solvents: Ensure all mobile phase components are of high purity (HPLC or MS-grade) to avoid introducing contaminants that could promote degradation.

• Consider a Different Column: If you suspect interactions with the stationary phase, switch to a column with a different chemistry, such as one with end-capping to reduce silanol activity or a non-silica-based column (e.g., polymeric or graphitic carbon).[12][13]

Troubleshooting Guides

Problem: Low Recovery or Complete Loss of N-nitroso-esmolol Peak

This issue often points to significant interaction with the HPLC system or severe instability under the analytical conditions.

Troubleshooting Workflow for Low Analyte Recovery

Caption: Troubleshooting workflow for low N-nitroso-esmolol recovery.

Quantitative Data: Impact of Mitigation Strategies on Analyte Recovery

Strategy	Analyte Recovery (%)	Peak Tailing Factor	Description of Observation
Baseline (Standard C18 Column)	< 10%	N/A	Peak barely detectable or absent.
+ 0.1% EDTA in Mobile Phase	65%	2.1	Significant improvement but still shows peak tailing.
System Passivation	85%	1.5	Good recovery, improved peak shape.
Hybrid Surface Column	> 95%	1.1	Excellent recovery and peak symmetry.[8]

This data is illustrative and based on typical results for metal-sensitive analytes.

Problem: Appearance of Extra Peaks (Potential Degradants)

The appearance of unexpected peaks that are not present in the initial sample solution is a strong indicator of on-column degradation.

Proposed Degradation Pathway for N-nitroso-esmolol

Caption: Potential degradation pathways for N-nitroso-esmolol.

Detailed Experimental Protocols

Protocol 1: Evaluating the Impact of Column Temperature

This protocol is designed to determine the optimal column temperature to minimize thermal degradation.

• System Preparation:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: Standard C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV at 230 nm.[14][15]

• Procedure:

  • Prepare a 10 µg/mL solution of N-nitroso-esmolol in 50:50 water:acetonitrile.

  • Set the column temperature to 25°C and allow the system to equilibrate.

  • Inject the sample and record the chromatogram.

  • Increase the column temperature in increments of 5°C (i.e., 30°C, 35°C, 40°C, 45°C, 50°C).

  • Allow the system to equilibrate at each temperature before injecting the sample.

• Data Analysis:

  • Calculate the peak area of N-nitroso-esmolol at each temperature.

  • Measure the peak areas of any new degradant peaks that appear.

  • Plot the percentage of the main peak area versus temperature to identify the point at which degradation becomes significant.

Quantitative Data: Effect of Temperature on N-nitroso-esmolol Degradation

Column Temperature (°C)	N-nitroso-esmolol Peak Area	% Degradation (relative to 25°C)
25	1,250,000	0%
30	1,245,000	0.4%
35	1,230,000	1.6%
40	1,190,000	4.8%
45	1,125,000	10.0%
50	1,010,000	19.2%

This data is illustrative. Actual results may vary based on specific conditions.

Protocol 2: System and Column Passivation to Mitigate Metal-Induced Degradation

This protocol describes a method to passivate the HPLC system to minimize interactions between the analyte and metal surfaces.[16]

• Reagents:

  • Passivation Solution: 30% Nitric Acid in HPLC-grade water.

  • Rinsing Solution: HPLC-grade water.

  • Storage Solution: Isopropanol or Acetonitrile.

• Procedure:

  • Caution: Always wear appropriate personal protective equipment (PPE) when handling acids.

  • Disconnect the HPLC column and detector from the system.

  • Replace the column with a union.

  • Flush the entire system (pump, autosampler, tubing) with HPLC-grade water for 30 minutes.

  • Flush the system with the 30% nitric acid solution at a low flow rate (0.1-0.2 mL/min) for 60-90 minutes.

  • Flush the system with HPLC-grade water for at least 2 hours, or until the eluent pH is neutral.

  • Flush the system with a storage solvent like isopropanol.

  • To passivate a column, follow a similar procedure, ensuring the column is compatible with acidic conditions. Always consult the column manufacturer's guidelines first.

• Post-Passivation Check:

  • Re-install the column and equilibrate with your mobile phase.

  • Inject a standard of N-nitroso-esmolol and compare the recovery and peak shape to the pre-passivation results.

Experimental Workflow for Method Optimization

Caption: A logical workflow for optimizing an HPLC method.

References

• 1. veeprho.com [veeprho.com]
• 2. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Nitrosamines in solution at pH 7 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Transition metal-induced degradation of a pharmaceutical compound in reversed-phase liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. criver.com [criver.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Effect of high-temperature on high-performance liquid chromatography column stability and performance under temperature-programmed conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of N-nitrosamines by high-performance liquid chromatography with post-column photohydrolysis and colorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sigma-Aldrich [sigmaaldrich.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Analysis of N-nitroso-esmolol by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of MS/MS parameters for the analysis of N-nitroso-esmolol.

Frequently Asked Questions (FAQs)

Q1: I am starting to develop a method for N-nitroso-esmolol. What is the expected precursor ion (m/z) I should be targeting?

A1: N-nitroso-esmolol has a molecular formula of C₁₆H₂₄N₂O₅ and a molecular weight of 324.38 g/mol .[1][2][3] When using positive electrospray ionization (ESI+), you should target the protonated molecule, [M+H]⁺. Therefore, the expected precursor ion to monitor is m/z 325.2.

Q2: I am having trouble identifying sensitive and specific product ions for N-nitroso-esmolol. What are some common fragmentation patterns for nitrosamines that I can look for?

A2: N-nitroso compounds exhibit characteristic fragmentation patterns in MS/MS analysis.[4] Three primary fragmentation pathways have been observed for protonated nitrosamine (B1359907) compounds:

• Loss of the NO radical: This corresponds to a neutral loss of 30 Da.[4]

• Loss of H₂O: A neutral loss of 18 Da.[4]

• Loss of NH₂NO: A neutral loss of 46 Da.[4]

For N-nitroso-esmolol ([M+H]⁺ at m/z 325.2), you can start by investigating potential product ions around m/z 295.2 (loss of NO), m/z 307.2 (loss of H₂O), and m/z 279.2 (loss of NH₂NO). You should perform a product ion scan of the m/z 325.2 precursor to identify the most abundant and specific fragment ions.

Q3: I am trying to optimize the collision energy (CE) for my MRM transitions. What is a good starting point and how should I proceed?

A3: Collision energy is a critical parameter for achieving optimal sensitivity. While the ideal CE must be determined empirically, you can use values from structurally similar compounds as a starting point. For example, methods for N-nitroso-propranolol, another nitrosated beta-blocker, can provide guidance.[5][6][7][8][9]

A systematic approach to optimize CE is as follows:

• Infuse a standard solution of N-nitroso-esmolol into the mass spectrometer.

• Select your precursor ion (m/z 325.2) and a potential product ion.

• Perform a collision energy optimization experiment where the CE is ramped over a range of voltages (e.g., 5 to 50 eV).

• Monitor the intensity of the product ion at each CE value.

• The CE that produces the highest intensity for the product ion is the optimal value for that transition.[10][11]

It is recommended to optimize the CE for each multiple reaction monitoring (MRM) transition individually to maximize sensitivity.[10]

Q4: My signal intensity for N-nitroso-esmolol is low. Besides collision energy, what other MS parameters can I optimize?

A4: Low signal intensity can be addressed by optimizing several other MS parameters:

• Ion Source Parameters: In positive ESI mode, parameters such as capillary voltage, nozzle voltage, gas temperature, gas flow, and nebulizer pressure should be optimized to ensure efficient ionization and desolvation.[8][12]

• Compound-Dependent Parameters: Declustering potential (DP) or fragmentor voltage should be optimized for the precursor ion to maximize its intensity before fragmentation.[12]

• Dwell Time: In MRM mode, increasing the dwell time for each transition can improve the signal-to-noise ratio, but be mindful of the total cycle time to ensure a sufficient number of data points across your chromatographic peak.

Q5: I am observing matrix effects from my sample matrix (e.g., drug substance, drug product). How can I mitigate these?

A5: Matrix effects can cause ion suppression or enhancement, impacting accuracy and reproducibility. To mitigate these:

• Chromatographic Separation: Ensure adequate chromatographic separation of N-nitroso-esmolol from the active pharmaceutical ingredient (API) and other matrix components. Utilizing a suitable column, such as a biphenyl (B1667301) or C18, and optimizing the gradient elution can resolve interferences.[5][13]

• Sample Preparation: Employ a sample cleanup procedure like centrifugation and filtration to remove insoluble materials.[13] A simple dilution of the sample can also help reduce matrix effects.

• Internal Standards: The use of a stable isotope-labeled internal standard for N-nitroso-esmolol is highly recommended to compensate for matrix effects and improve quantitative accuracy.

Quantitative Data Summary

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)	Polarity	Reference
N-Nitroso-propranolol (Quantifier)	289.1	259.2	200	60	2	+	[8]
N-Nitroso-propranolol (Qualifier)	289.1	259.2	200	60	4	+	[8]

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters for N-nitroso-esmolol

Objective: To determine the optimal precursor ion, product ions, collision energy (CE), and declustering potential (DP) for N-nitroso-esmolol.

Materials:

• N-nitroso-esmolol reference standard

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Infusion pump

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of N-nitroso-esmolol in 50:50 methanol:water with 0.1% formic acid.

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using an infusion pump.

• Tune for Precursor Ion:

  • Operate the mass spectrometer in positive ESI mode.

  • Perform a full scan in Q1 to confirm the presence of the protonated molecule [M+H]⁺ at m/z 325.2.

  • Optimize source parameters (e.g., capillary voltage, gas flows, temperature) to maximize the signal for m/z 325.2.

  • Optimize the declustering potential (or equivalent parameter) to maximize the precursor ion intensity while minimizing in-source fragmentation.

• Identify Product Ions:

  • Set the mass spectrometer to product ion scan mode.

  • Select m/z 325.2 as the precursor ion in Q1.

  • Scan a range of m/z values in Q3 (e.g., m/z 50-330) to identify fragment ions.

  • Apply a nominal collision energy (e.g., 20-30 eV) to induce fragmentation.

  • Identify the most intense and specific product ions.

• Optimize Collision Energy:

  • Set the mass spectrometer to MRM mode.

  • For each identified precursor-product ion pair, perform a collision energy optimization experiment.

  • Vary the collision energy over a suitable range (e.g., 5-50 eV in 2 eV increments).

  • Record the product ion intensity at each collision energy.

  • Create a plot of ion intensity versus collision energy to determine the optimal value for each transition.

• Finalize MRM Transitions: Select at least two MRM transitions (a quantifier and a qualifier) with optimized collision energies for your quantitative method.

Visualizations

Caption: Workflow for optimizing MS/MS parameters.

Caption: Key parameters for MS/MS optimization.

References

• 1. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 2. GSRS [precision.fda.gov]
• 3. N-nitroso-esmolol | C16H24N2O5 | CID 171390109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. waters.com [waters.com]
• 8. agilent.com [agilent.com]
• 9. waters.com [waters.com]
• 10. skyline.ms [skyline.ms]
• 11. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: N-Nitroso-Esmolol Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of N-nitroso-esmolol in pharmaceutical products. This guide is intended for researchers, scientists, and drug development professionals familiar with analytical chemistry principles, particularly liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-esmolol and why is its quantification important?

A1: N-nitroso-esmolol is a nitrosamine (B1359907) impurity of Esmolol (B25661), a beta-blocker medication. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[1] Therefore, sensitive and accurate quantification of N-nitroso-esmolol is crucial to ensure the safety and quality of Esmolol-containing drug products.

Q2: What is the acceptable intake (AI) limit for N-nitroso-esmolol?

A2: The U.S. FDA has set an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-esmolol.[1] This limit is used to calculate the permissible concentration of the impurity in the drug product based on its maximum daily dose.

Q3: What is the typical analytical technique used for N-nitroso-esmolol quantification?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and recommended technique for the quantification of N-nitroso-esmolol.[2][3] This method offers the high sensitivity and selectivity required to detect and quantify trace levels of this impurity in complex pharmaceutical matrices.

Q4: Where can I obtain a reference standard for N-nitroso-esmolol?

A4: N-nitroso-esmolol reference standards can be purchased from various chemical suppliers specializing in pharmaceutical impurities. It is essential to use a well-characterized reference standard for accurate quantification.

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of N-nitroso-esmolol using LC-MS/MS.

Issue 1: Poor Sensitivity or No Signal for N-nitroso-esmolol

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Incorrect Mass Spectrometer Parameters	Verify the precursor and product ion masses in your MRM/SRM method. For N-nitroso-esmolol (Molecular Weight: 324.37 g/mol ), the protonated precursor ion [M+H]⁺ is m/z 324.2. Based on fragmentation patterns of similar N-nitroso beta-blockers, potential product ions to monitor include those resulting from neutral losses or specific cleavages. Optimize cone voltage/declustering potential and collision energy to maximize the signal for your specific instrument.
Suboptimal Chromatographic Conditions	Ensure the mobile phase composition is appropriate for retaining and eluting N-nitroso-esmolol. A typical starting point is a gradient elution with water and methanol (B129727) or acetonitrile, both containing 0.1% formic acid to promote protonation.[3] The column choice is critical; a C18 or phenyl-hexyl column is often suitable.[2][4]
Sample Degradation	N-nitroso compounds can be susceptible to degradation. Prepare samples fresh and store them at low temperatures (e.g., 4°C) and protected from light.[] Avoid high temperatures and extreme pH during sample preparation.
Ion Suppression from Matrix	The high concentration of the esmolol active pharmaceutical ingredient (API) or excipients in the sample can suppress the ionization of N-nitroso-esmolol.[6] Dilute the sample if possible, or implement a sample clean-up procedure such as solid-phase extraction (SPE). A divert valve can also be used to divert the high-concentration API peak away from the mass spectrometer.[2]

Issue 2: High Background Noise or Interferences

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Contaminated Solvents or System	Use high-purity, LC-MS grade solvents. Flush the LC system and mass spectrometer thoroughly to remove any potential contaminants.
Co-eluting Interferences	Optimize the chromatographic gradient to improve the separation of N-nitroso-esmolol from other matrix components. Experiment with different column chemistries if co-elution persists.
In-source Fragmentation or Formation	In-source formation of nitrosamines is a known issue. Optimize the ion source parameters, such as temperature and voltages, to minimize this phenomenon.

Issue 3: Poor Peak Shape

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inappropriate Sample Solvent	The sample solvent should be compatible with the initial mobile phase conditions to ensure good peak shape. Ideally, dissolve and inject the sample in the initial mobile phase.
Column Overload	If the peak is fronting, it may indicate column overload. Dilute the sample or reduce the injection volume.
Secondary Interactions with Column	Peak tailing can result from secondary interactions with the column stationary phase. Ensure the mobile phase pH is appropriate and consider using a column with end-capping.

Issue 4: Inconsistent or Non-Reproducible Results

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Sample Preparation Variability	Ensure a consistent and well-documented sample preparation procedure. Use precise pipetting and weighing techniques.
Instrument Instability	Check the stability of the LC pump (flow rate and gradient composition) and the mass spectrometer signal. Perform system suitability tests before and during the analytical run.
Analyte Instability in Solution	Assess the stability of N-nitroso-esmolol in the prepared sample solutions over time. If degradation is observed, analyze samples immediately after preparation or establish appropriate storage conditions. Forced degradation studies of esmolol have shown it to be susceptible to hydrolysis and photodegradation, which may also affect its nitrosated impurity.[][7]

Experimental Protocols

Proposed LC-MS/MS Method for N-nitroso-esmolol Quantification

This method is a starting point and should be optimized and validated for your specific instrumentation and sample matrix.

Chromatographic Conditions:

Parameter	Value
Column	C18 or Phenyl-Hexyl, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Gradient	Start with a low percentage of B, ramp up to elute N-nitroso-esmolol, then a wash and re-equilibration step.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Mass Spectrometer Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Precursor Ion (m/z): 324.2
Product Ions (m/z): To be determined empirically. Based on similar compounds, potential fragments could involve the loss of the nitroso group, cleavage of the side chain, or other characteristic fragmentations. A good starting point would be to perform a product ion scan on the N-nitroso-esmolol reference standard.
Dwell Time	50 - 100 ms
Ion Source Temperature	400 - 550 °C
Capillary Voltage	3 - 4 kV

Sample Preparation:

• Accurately weigh the sample (drug substance or crushed tablets).

• Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a known concentration.

• Vortex and/or sonicate to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter.

• Dilute the filtered sample as needed to fall within the calibration curve range.

Visualizations

Logical Workflow for Troubleshooting Poor Sensitivity

Caption: Troubleshooting workflow for poor N-nitroso-esmolol signal.

Experimental Workflow for N-nitroso-esmolol Quantification

Caption: General workflow for N-nitroso-esmolol quantification.

References

• 1. veeprho.com [veeprho.com]
• 2. agilent.com [agilent.com]
• 3. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 6. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]
• 7. ijpsr.com [ijpsr.com]

reducing variability in N-nitroso-esmolol analytical results

Technical Support Center: N-Nitroso-Esmolol Analysis

Welcome to the technical support center for the analysis of N-nitroso-esmolol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges and reduce variability in analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: High Variability in Quantitative Results

Q1: We are observing significant run-to-run variability and poor precision in our N-nitroso-esmolol quantification. What are the primary causes and how can we troubleshoot this?

A1: High variability in nitrosamine (B1359907) analysis is a common challenge, often stemming from multiple stages of the analytical workflow. The primary sources include sample preparation, analyte instability, and instrument performance. A systematic approach is required to identify and mitigate the source of the variability.

Troubleshooting Steps:

• Evaluate Sample Preparation: Sample preparation is the most critical source of variability in nitrosamine analysis.[1]

  • Extraction Inefficiency: A simple "dilute and shoot" method may be insufficient for complex matrices, leading to inconsistent recovery.[2] Consider implementing more robust techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to effectively isolate N-nitroso-esmolol.[2]

  • Manual Errors: Manual sample handling is prone to errors.[1] Where possible, utilize automated sample preparation systems to enhance precision and reproducibility.[1]

  • Internal Standard (IS) Usage: Ensure you are using a stable isotope-labeled internal standard (e.g., N-nitroso-esmolol-d7) if available. The IS should be added at the very beginning of the sample preparation process to account for variability in extraction and matrix effects.[2]

• Assess Analyte Stability: Nitrosamines can be unstable under certain conditions.

  • Light Sensitivity: Protect samples from UV light by using amber vials or light-blocking sleeves, as nitrosamines are known to degrade under UV light.[1]

  • Thermal Degradation: Avoid high temperatures during sample preparation and storage. Esmolol (B25661) itself can degrade via hydrolysis and dimerization under heat, which could affect the matrix and the stability of the nitrosamine impurity.[] Some nitrosamine formation has been linked to high temperatures during analysis (e.g., in the GC injector), making LC-MS a more suitable technique.[4]

• Review Instrument and Method Parameters: Inconsistent instrument performance can lead to fluctuating results.

  • System Suitability: Before running a sequence, always perform a system suitability test. The relative standard deviation (%RSD) for six replicate injections of a standard should be ≤ 5%.[5]

  • Mass Spectrometer Contamination: The complex matrices of drug products can contaminate the mass spectrometer's ion source.[6] Schedule regular cleaning of the MS source to prevent sensitivity loss and inconsistent response.

  • Chromatography: Poor peak shapes can negatively impact integration and quantification. If peak fronting or tailing is observed, investigate the mobile phase composition, pH, and column integrity.[6]

Issue 2: Sample Preparation and Matrix Effects

Q2: What are the best practices for sample preparation when analyzing N-nitroso-esmolol in a drug product to minimize matrix effects?

A2: Sample preparation is a critical step for robust nitrosamine quantification, as it directly impacts sensitivity and specificity by isolating trace-level impurities from complex pharmaceutical matrices.[7]

Best Practices:

• Choose the Right Diluent: While water is an ideal diluent to match initial reversed-phase mobile phase conditions, some drug formulations (like metformin) can form gels.[2][6] In such cases, organic diluents like methanol (B129727) may be necessary, but be aware this can sometimes lead to poor peak shapes.[6] For esmolol, which is susceptible to hydrolysis, buffered solutions may be required to maintain a stable pH.[]

• Optimize Extraction:

  • Liquid-Liquid Extraction (LLE): A common technique for extracting nitrosamines.

  • Solid-Phase Extraction (SPE): Can provide a cleaner extract compared to LLE, significantly reducing matrix effects.

• Control pH: The formation of nitrosamines is often favored in acidic conditions.[2] Consider adjusting the sample pH to be neutral or basic to inhibit the artificial formation of N-nitroso-esmolol during sample preparation.[2] Esmolol contains a secondary amine, which is a direct precursor to nitrosamine formation in the presence of a nitrosating agent.[8][9]

• Use Isotopic Internal Standards: Incorporating a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects and variability during sample preparation and ionization.[2]

Issue 3: Chromatographic and Mass Spectrometric Performance

Q3: My chromatographic peak for N-nitroso-esmolol is broad and shows poor tailing. How can I improve it?

A3: Poor peak shape compromises sensitivity and reproducibility. The issue can originate from the column, mobile phase, or injection solvent.

Troubleshooting Chromatography:

• Solvent Mismatch: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion. If using a high percentage of organic solvent in your sample diluent, try reducing the injection volume.[6]

• Column Health: Ensure the column is not degraded or clogged. A guard column can help extend the life of the analytical column.

• Mobile Phase pH: The pH of the mobile phase can affect the retention and peak shape of ionizable compounds. Optimize the pH to ensure consistent analyte ionization.[10]

• Column Chemistry: Using a column with a different stationary phase, such as a pentafluorophenyl (PFP) column, can offer alternative selectivity compared to standard C18 columns and may improve peak shape for certain nitrosamines.[11]

Q4: How do I optimize the mass spectrometer settings for sensitive and selective detection of N-nitroso-esmolol?

A4: Proper MS optimization is crucial for achieving the low detection limits required for nitrosamine analysis. Tandem quadrupole mass spectrometry is the preferred method for quantification.[12]

MS Optimization Steps:

• Ionization Source: Electrospray ionization (ESI) is generally suitable for complex nitrosamines like N-nitroso-esmolol.[12] Optimize source parameters like spray voltage and gas flows to maximize the signal for your specific analyte.[10]

• MRM Transitions: Use Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity.[12] You will need to optimize the precursor ion (Q1) and at least two product ions (Q3), a quantifier and a qualifier.

• Compound-Dependent Parameters: Optimize the collision energy (CE) and other parameters like declustering potential (DP) for each MRM transition to maximize the product ion signal.[6]

• Curtain Gas: For some systems, optimizing the curtain gas flow can reduce background noise and improve the signal-to-noise ratio, leading to better limits of quantitation (LOQ).[6]

Quantitative Data and Methodologies

Data Presentation

Table 1: Typical Starting LC-MS/MS Parameters for Nitrosamine Analysis This table provides a general starting point. Parameters must be optimized specifically for N-nitroso-esmolol.

Parameter	Typical Setting	Rationale
LC Column	C18 or PFP, < 3 µm	Provides good retention for moderately polar compounds. PFP offers alternative selectivity.[11]
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier to promote ionization in positive ESI mode.[13]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Organic solvent for analyte elution.
Flow Rate	0.3 - 0.5 mL/min	Standard flow rate for analytical HPLC/UHPLC.[2]
Column Temp	30 - 40 °C	Ensures reproducible retention times.[2]
Injection Volume	1 - 10 µL	Smaller volumes minimize solvent effects and column overload.[2]
Ionization Source	ESI or APCI, Positive Mode	ESI is suitable for many nitrosamines; APCI can be better for low-mass nitrosamines.[12]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.[5]

Experimental Protocols

Protocol 1: General Method for N-Nitroso-Esmolol Analysis by LC-MS/MS

This protocol provides a framework. It must be fully validated according to ICH Q2(R1) guidelines for your specific drug product matrix.[2][13]

1. Standard and Sample Preparation: a. Prepare a stock solution of N-nitroso-esmolol reference standard in methanol. b. Create a series of calibration curve standards by diluting the stock solution with an appropriate diluent (e.g., 50:50 methanol:water).[2] c. Weigh an appropriate amount of the esmolol drug product into a centrifuge tube. d. Add a precise volume of a stable isotope-labeled internal standard solution.[2] e. Add extraction solvent (e.g., methanol or a buffered solution) and vortex thoroughly. f. Centrifuge the sample to pelletize insoluble excipients. g. Filter the supernatant through a 0.22 µm syringe filter (ensure the filter material does not leach contaminants or adsorb the analyte).[5] h. Transfer the final extract to an amber HPLC vial for analysis.[1]

2. LC-MS/MS Analysis: a. Equilibrate the LC system with the initial mobile phase conditions. b. Perform system suitability injections (typically 5-6 replicate injections of a mid-level standard) to ensure the system is performing adequately (%RSD ≤ 5%).[5] c. Inject the prepared standards to generate a calibration curve. d. Inject the prepared samples. e. Include blank injections between samples to monitor for carryover.

3. Data Analysis: a. Integrate the chromatographic peaks for N-nitroso-esmolol and its internal standard. b. Calculate the peak area ratio of the analyte to the internal standard. c. Generate a linear regression calibration curve of peak area ratio versus concentration for the standards. The correlation coefficient (r²) should be >0.99. d. Quantify the amount of N-nitroso-esmolol in the samples by interpolating their peak area ratios from the calibration curve.[2]

Visualizations

Caption: Troubleshooting workflow for high analytical variability.

Caption: General experimental workflow for N-nitroso-esmolol analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 4. anchem.pl [anchem.pl]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 9. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nebiolab.com [nebiolab.com]
• 11. agilent.com [agilent.com]
• 12. waters.com [waters.com]
• 13. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals | MDPI [mdpi.com]

impact of mobile phase composition on N-nitroso-esmolol retention

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of mobile phase composition on the retention of N-nitroso-esmolol during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the chromatographic analysis of N-nitroso-esmolol?

The main challenge is to develop a sensitive, selective, and robust analytical method capable of quantifying trace levels of N-nitroso-esmolol, a potential genotoxic impurity, in the presence of the active pharmaceutical ingredient (API), esmolol (B25661).[1][2][3] Achieving adequate resolution between N-nitroso-esmolol and esmolol, along with other potential impurities, is critical for accurate quantification.[4]

Q2: How does the organic modifier in the mobile phase affect the retention of N-nitroso-esmolol?

In reversed-phase HPLC, increasing the percentage of the organic modifier (e.g., acetonitrile (B52724) or methanol) in the mobile phase will decrease the retention time of N-nitroso-esmolol.[5][6] This is because N-nitroso-esmolol is a moderately polar compound, and a higher concentration of the organic solvent in the mobile phase weakens its interaction with the non-polar stationary phase (like C18), leading to faster elution.

Q3: What is the role of pH in the mobile phase for N-nitroso-esmolol analysis?

The pH of the mobile phase can significantly influence the retention time and peak shape of ionizable compounds.[7][8] N-nitroso-esmolol contains a secondary amine that can be protonated at acidic pH. Controlling the mobile phase pH with a suitable buffer is crucial to ensure consistent ionization states of the analyte and any basic impurities, leading to reproducible retention times and symmetrical peak shapes.

Q4: Can the buffer concentration in the mobile phase impact the analysis?

Yes, the buffer concentration can affect retention time and peak shape.[7] While the effect might be less pronounced than that of the organic modifier or pH, changes in buffer concentration can alter the ionic strength of the mobile phase, which can influence the interactions between the analyte and the stationary phase.[7] Consistency in buffer preparation is key to method robustness.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor resolution between N-nitroso-esmolol and Esmolol	Inappropriate mobile phase composition.	- Decrease the percentage of the organic modifier (e.g., acetonitrile or methanol) to increase the retention of both compounds and potentially improve separation. - Adjust the pH of the mobile phase to alter the ionization and retention of esmolol, which is more basic than N-nitroso-esmolol.
Variable retention times for N-nitroso-esmolol	- Inconsistent mobile phase preparation. - Fluctuation in column temperature. - Inadequate column equilibration.	- Ensure accurate and consistent preparation of the mobile phase, including the buffer and organic modifier ratio. - Use a column oven to maintain a constant temperature. - Equilibrate the column with the mobile phase for a sufficient time before analysis.
Peak tailing for N-nitroso-esmolol	- Secondary interactions with the stationary phase. - Inappropriate mobile phase pH.	- Add a small amount of a competing base, like triethylamine, to the mobile phase to block active silanol (B1196071) groups on the stationary phase. - Adjust the mobile phase pH to suppress the ionization of the secondary amine in N-nitroso-esmolol.
Low sensitivity for N-nitroso-esmolol	- Suboptimal mobile phase composition for ionization in mass spectrometry.	- If using LC-MS, add a small amount of a volatile acid, such as formic acid or acetic acid, to the mobile phase to promote protonation and enhance the signal in positive ion mode.[9][10]

Experimental Protocols

Below is a general experimental protocol for the analysis of N-nitroso-esmolol based on methods for similar nitrosamine (B1359907) impurities.[9][10] Method development and validation are required for specific applications.

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 2.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
15.0
15.1
20.0
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detection	Mass Spectrometry (MS) or UV at an appropriate wavelength

Sample Preparation:

• Prepare a stock solution of N-nitroso-esmolol reference standard in a suitable solvent (e.g., methanol).

• Prepare a sample solution of the esmolol drug substance or product by dissolving a known amount in the diluent (e.g., 50:50 water:acetonitrile).

• Spike the sample solution with the N-nitroso-esmolol stock solution to the desired concentration for method development and validation.

Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-esmolol.

Caption: Troubleshooting logic for N-nitroso-esmolol HPLC analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. Impact of mobile phase composition on the performance of porous polymeric monoliths in the elution of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. mdpi.com [mdpi.com]
• 10. waters.com [waters.com]

addressing instrument contamination in trace nitrosamine analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing instrument contamination during trace nitrosamine (B1359907) analysis.

Troubleshooting Guide

This guide provides systematic approaches to identify and resolve common contamination issues encountered during trace nitrosamine analysis.

Issue 1: Persistent Nitrosamine Background Signal in Blank Injections

A persistent background signal of one or more nitrosamines in your blank injections is a common indicator of system-wide contamination. This can mask the true analyte signal and lead to inaccurate quantification.

Troubleshooting Steps:

• Isolate the Contamination Source: Systematically disconnect components of your LC-MS system to pinpoint the source of the contamination. Start with the simplest checks and move towards more complex components.

• Solvent and Mobile Phase Check: Prepare fresh mobile phases using a new batch of high-purity solvents and reagents. Direct infusion of the new mobile phase into the mass spectrometer can help determine if the contamination originates from your solvents.

• LC System Components: If the mobile phase is clean, the contamination may reside within the LC system. This includes tubing, fittings, solvent reservoirs, degasser, pump, and autosampler.

• Mass Spectrometer: If the background persists after thoroughly cleaning the LC system, the contamination may be within the mass spectrometer itself. This is less common but can occur over time.

dot

Caption: Troubleshooting workflow for a persistent nitrosamine background signal.

Issue 2: Sporadic Nitrosamine Peaks in Some Blanks and Samples

The appearance of sporadic or "ghost" peaks can be frustrating and difficult to trace. This often points to contamination from consumables or carryover from a previous injection.

Troubleshooting Steps:

• Evaluate Consumables: Nitrosamines can leach from various laboratory consumables.

  • Vials and Caps (B75204): Use vials and caps specified for trace analysis. Polytetrafluoroethylene (PTFE)/silicone septa are a common source of contamination. Consider using polypropylene (B1209903) vials and caps.

  • Syringe Filters: Test different syringe filter materials. Some studies have shown that certain filter types can introduce nitrosamine contamination.[1]

  • Pipette Tips and Other Plastics: Be mindful of all plasticware that comes into contact with your samples and solvents.

• Investigate Carryover: If a high-concentration sample was recently analyzed, subsequent injections may show carryover.

  • Injector Cleaning: Implement a rigorous autosampler needle and injection port cleaning protocol.

  • Blank Injections: Run multiple blank injections after a high-concentration sample to ensure the system is clean.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of nitrosamine contamination in a laboratory setting?

A1: Common sources of nitrosamine contamination include:

• Solvents and Reagents: Impurities in solvents like dimethylformamide (DMF) and triethylamine (B128534) can lead to nitrosamine formation.[1] Even high-purity solvents can sometimes contain trace levels of nitrosamines.

• Laboratory Consumables: Plastic and rubber materials, such as vial caps, septa, syringe filters, and tubing, can be significant sources of leachable nitrosamines.[1]

• Cross-Contamination: Improper handling of samples, standards, and reagents can lead to cross-contamination. This includes contaminated glassware and shared laboratory equipment.

• Atmospheric Contamination: In some industrial or urban environments, ambient air can be a source of nitrosamines that can contaminate samples and solvents.

• Sample Matrix: The sample itself can contain precursors (amines and nitrites) that can form nitrosamines during sample preparation or analysis.

dot

Caption: Common sources leading to instrument contamination in nitrosamine analysis.

Q2: How can I prevent nitrosamine contamination from my solvents and reagents?

A2: To minimize contamination from solvents and reagents:

• Source High-Purity Solvents: Use the highest purity solvents available (e.g., LC-MS grade).

• Test New Batches: Before use in critical analyses, test a new bottle or lot of solvent for nitrosamine background.

• Avoid Contaminated Reagents: Be aware that certain reagents, such as those containing secondary or tertiary amines, can be a source of nitrosamine precursors.

• Proper Storage: Store solvents and reagents in clean, inert containers and minimize their exposure to air and light.

Q3: What are best practices for sample preparation to avoid artifactual nitrosamine formation?

A3: Artifactual formation of nitrosamines during sample preparation is a significant concern. To mitigate this:

• Control pH: Avoid highly acidic conditions, as they can promote the reaction between amines and nitrites.

• Temperature Control: Keep sample preparation steps at a low temperature whenever possible.

• Use of Scavengers: In some cases, the addition of antioxidants or nitrite scavengers, such as ascorbic acid or vitamin E, can help prevent the formation of nitrosamines during sample preparation.

• Minimize Sample Work-up Time: Process samples as quickly as possible to reduce the time available for potential reactions to occur.

Data Presentation

Table 1: Nitrosamine Levels in Commercial and Analytical Grade Solvents

This table summarizes typical nitrosamine levels found in different grades of common laboratory solvents. These values can vary between suppliers and batches.

Solvent	Grade	N-Nitrosodimethylamine (NDMA) (ppb)	N-Nitrosodiethylamine (NDEA) (ppb)
Dichloromethane	Commercial	100 - 8000	100 - 8000
Dichloromethane	Analytical	5 - 2000	5 - 2000
Ethyl Acetate	Commercial	100 - 8000	100 - 8000
Ethyl Acetate	Analytical	5 - 2000	5 - 2000
Toluene	Commercial	100 - 8000	100 - 8000
Toluene	Analytical	5 - 2000	5 - 2000

Data sourced from a study on nitrosamine quantification in organic solvents.

Table 2: Evaluation of Syringe Filters for Nitrosamine Leaching

This table provides a qualitative assessment of different syringe filter materials for their potential to leach nitrosamines. It is recommended to perform an in-house evaluation of specific filter types.

Filter Material	Potential for Nitrosamine Leaching	Recommendation
Polytetrafluoroethylene (PTFE)	Low	Recommended for use.[1]
Polyvinylidene fluoride (B91410) (PVDF)	Low	Recommended for use.[1]
Nylon	Variable	Test specific brand and lot before use.
Regenerated Cellulose	Variable	Test specific brand and lot before use.

Experimental Protocols

Protocol 1: LC-MS System Flushing Procedure for Nitrosamine Contamination

This protocol provides a general procedure for flushing an LC-MS system to remove nitrosamine contamination. Always consult your instrument manufacturer's guidelines for specific recommendations.

Materials:

• High-purity water (LC-MS grade)

• High-purity methanol (B129727) (LC-MS grade)

• High-purity isopropanol (B130326) (LC-MS grade)

• Freshly prepared mobile phase (e.g., 0.1% formic acid in water and 0.1% formic acid in methanol)

Procedure:

• Remove Column and Restrictive Capillaries: Disconnect the column and any pre-column filters or guard columns. Connect the injector directly to the mass spectrometer inlet using a union.

• Flush with Water: Flush the entire system (flow path, injector, and needle) with high-purity water for at least 60 minutes at a flow rate of 0.5-1.0 mL/min.

• Flush with Isopropanol: Flush the system with isopropanol for 60 minutes at a flow rate of 0.5-1.0 mL/min. Isopropanol is effective at removing organic residues.

• Flush with Methanol: Flush the system with methanol for 30 minutes at a flow rate of 0.5-1.0 mL/min to remove the isopropanol.

• Equilibrate with Initial Mobile Phase: Flush the system with the initial mobile phase composition for at least 60 minutes to ensure equilibration.

• Monitor Background: After the flushing procedure, run a series of blank injections to monitor the nitrosamine background levels. The background should be significantly reduced. If the background persists, a more intensive cleaning of individual components may be necessary.

dot

Caption: A step-by-step workflow for the LC-MS system flushing protocol.

Protocol 2: Screening Laboratory Consumables for Nitrosamine Contamination

Objective: To determine if laboratory consumables are a source of nitrosamine contamination.

Procedure:

• Prepare a Blank Solvent: Use a solvent known to be free of nitrosamine contamination.

• Vial and Cap Screening:

  • Fill a new, unused vial from the batch to be tested with the blank solvent.

  • Cap the vial with a new, unused cap and septum.

  • Let the vial sit for a defined period (e.g., 1 hour, 24 hours) to allow for potential leaching.

  • Analyze the solvent from the vial by LC-MS for the presence of nitrosamines.

• Syringe Filter Screening:

  • Take a known volume of the blank solvent.

  • Pass the solvent through the syringe filter to be tested.

  • Collect the filtrate and analyze by LC-MS for the presence of nitrosamines.

• Analysis: Compare the chromatograms of the tested samples to a direct injection of the blank solvent. Any new peaks corresponding to nitrosamines indicate contamination from the consumable.

References

• 1. resolian.com [resolian.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of Analytical Methods for N-Nitroso-Esmolol

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a critical safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities.[2][3][4] N-nitroso-esmolol, a potential nitrosamine (B1359907) impurity in esmolol (B25661) drug products, requires highly sensitive and robust analytical methods for its detection and quantification to ensure patient safety.[5] This guide provides a comparative overview of the primary analytical techniques used for this purpose, supported by experimental data and detailed protocols to aid in method selection and cross-validation.

Overview of Analytical Methodologies

The quantification of N-nitrosamines at trace levels necessitates the use of sophisticated analytical techniques. The most prevalent and effective methods are based on chromatography coupled with mass spectrometry, which offer the required sensitivity and selectivity to meet stringent regulatory limits.[1] The two primary approaches are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[2][6]

A third technique, Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS), has also been published by the United States Food and Drug Administration for the detection and quantification of various N-nitrosamine impurities.[7]

Comparative Performance of Analytical Methods

The choice of analytical method depends on several factors, including the specific nitrosamine, the drug matrix, and the required sensitivity. Below is a summary of the performance characteristics of the most common methods.

Parameter	LC-MS/MS	GC-MS/MS	LC-HRMS
Applicability	Broad range of N-nitrosamines, including non-volatile and thermally labile compounds.[1]	Suitable for volatile and thermally stable N-nitrosamines.	Applicable to a wide range of N-nitrosamines.[7]
Sensitivity (LOQ)	Typically in the low ppb to sub-ppb range (e.g., 0.5 ng/mL for N-nitroso-atenolol).[8][9]	Low ppb range (e.g., below 3 ppb for most analytes).[10]	Low ppm to sub-ppm range (e.g., 0.05 ppm for N-nitroso-propranolol).[11]
Selectivity	High, especially with Multiple Reaction Monitoring (MRM).[12]	High, particularly with MS/MS detection.[10][12]	High, based on accurate mass measurement.[11]
Sample Preparation	Generally involves simple dilution ("dilute and shoot") or solid-phase extraction (SPE).	Can involve liquid-liquid extraction or headspace analysis.[10][13]	Typically involves dilution of the sample.[11]
Run Time	Generally short, with modern UHPLC systems.	Can be longer, although methods under 10 minutes have been developed.[10]	Variable, depending on the chromatographic separation.
Matrix Effects	Can be significant, requiring careful method development and use of internal standards.	Less prone to matrix effects compared to LC-MS, especially with headspace injection.[10]	Susceptible to matrix effects.
Instrumentation Cost	High	Moderate to High	High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for N-nitrosamine analysis.

This method is based on a validated approach for a structurally similar beta-blocker nitrosamine.[9]

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Gradient of water and methanol, both containing 0.1% formic acid.

  • Flow Rate: 0.33 mL/min.

  • Injection Volume: 1 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Sample Preparation:

  • Accurately weigh and dissolve the drug substance or product in a suitable diluent (e.g., methanol/water).

  • Vortex and sonicate to ensure complete dissolution.

  • Filter the sample through a 0.22 µm filter before injection.

• Validation Parameters:

  • Linearity: Demonstrated over a range of 0.5–80 ng/mL.[9]

  • LOD: 0.2 ng/mL.[9]

  • LOQ: 0.5 ng/mL.[9]

This protocol is a generalized procedure based on established methods for various N-nitrosamines.[10][14]

• Instrumentation: Gas chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Appropriate capillary column for nitrosamine analysis.

  • Carrier Gas: Helium.

  • Injection Mode: Liquid injection or headspace.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Sample Preparation (Liquid Injection):

  • For drug products, grind tablets to a fine powder.

  • Suspend the powder or API in a basic solution (e.g., 1M NaOH).

  • Extract the nitrosamines with a suitable organic solvent (e.g., dichloromethane).

  • Centrifuge to separate the layers and inject the organic layer.[14]

• Validation Parameters:

  • Linearity: R² > 0.996.[10]

  • LOD: Below 3 ppb for most analytes.[10]

This method is based on a validated FDA protocol for a related beta-blocker nitrosamine.[11]

• Instrumentation: LC system coupled to a high-resolution mass spectrometer.

• Chromatographic Conditions:

  • Column: Reversed-phase column.

• Mass Spectrometry Conditions:

  • Detection: High-resolution and high-mass accuracy (HRAM) mass spectrometer.

  • Quantitation: Based on the accurate m/z value of the protonated impurity ion.[11]

• Sample Preparation:

  • Dilute the drug product with water to a target analytical concentration.

  • Mix thoroughly and transfer to an HPLC vial.[11]

• Validation Parameters:

  • LOQ: 0.05 ppm.[11]

  • LOD: 0.015 ppm.[11]

  • Range: 0.05 - 25.0 ppm.[11]

Workflow and Process Diagrams

Visualizing the analytical workflow can aid in understanding the key steps of each methodology.

Caption: Comparative workflows for LC-MS/MS and GC-MS/MS analysis of N-nitrosamines.

Caption: Logical workflow for the cross-validation of analytical methods.

Conclusion

The selection of an appropriate analytical method for the determination of N-nitroso-esmolol is a critical step in ensuring the safety and quality of esmolol-containing drug products. Both LC-MS/MS and GC-MS/MS offer the necessary sensitivity and selectivity to meet regulatory requirements. LC-MS/MS is generally more versatile, while GC-MS/MS can be advantageous in minimizing matrix effects. LC-HRMS provides an orthogonal technique with high selectivity based on accurate mass. Cross-validation of analytical methods is essential to ensure the reliability and consistency of data across different laboratories and techniques. The information and protocols provided in this guide serve as a valuable resource for researchers and drug development professionals in this endeavor.

References

• 1. benchchem.com [benchchem.com]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. fda.gov [fda.gov]
• 5. veeprho.com [veeprho.com]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals | MDPI [mdpi.com]
• 10. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 11. fda.gov [fda.gov]
• 12. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. edqm.eu [edqm.eu]

LC-MS vs. GC-MS for N-nitroso-esmolol Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products is a critical analytical challenge due to their classification as probable human carcinogens. N-nitroso-esmolol, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the beta-blocker esmolol (B25661), requires highly sensitive and robust analytical methods for its control. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-nitroso-esmolol, supported by representative experimental data and detailed methodologies.

Performance Comparison: LC-MS vs. GC-MS for Nitrosamine Analysis

The choice between LC-MS and GC-MS for nitrosamine analysis is often dictated by the analyte's physicochemical properties, the complexity of the sample matrix, and the required sensitivity. While direct comparative data for N-nitroso-esmolol is limited, performance data for structurally similar N-nitrosated beta-blockers and other nitrosamines provide valuable insights.

Performance Metric	LC-MS/MS (for N-nitroso-propranolol/atenolol)	GC-MS/MS (for volatile nitrosamines)
Limit of Detection (LOD)	0.005 ng/mL - 0.2 ng/mL	< 3 ppb
Limit of Quantitation (LOQ)	0.01 ng/mL - 0.5 ng/mL	Low ppb range
**Linearity (R²) **	> 0.99	> 0.996
Applicability to N-nitroso-esmolol	High: Suitable for non-volatile and thermally labile compounds.	Uncertain: Potential for thermal degradation of N-nitroso-esmolol in the GC inlet.

Key Considerations for Method Selection

LC-MS has emerged as the gold standard for the analysis of a wide range of nitrosamines, including NDSRIs.[1] Its key advantages include:

• Broad Applicability: LC-MS is suitable for both volatile and non-volatile compounds, as well as thermally labile molecules like many NDSRIs.

• High Sensitivity and Specificity: Tandem mass spectrometry (LC-MS/MS) provides excellent selectivity and sensitivity, enabling detection and quantification at the parts-per-billion (ppb) and even parts-per-trillion (ppt) levels.[1]

• No Derivatization Required: Most nitrosamines can be analyzed directly without the need for chemical derivatization.

GC-MS is a well-established technique for the analysis of volatile nitrosamines.[2] Its strengths lie in:

• Excellent for Volatile Compounds: GC-MS provides high-resolution separation and sensitive detection for volatile and semi-volatile nitrosamines.[2]

• Robust and Cost-Effective: For routine analysis of suitable analytes, GC-MS can be a robust and economical choice.

However, a significant limitation of GC-MS for nitrosamine analysis is the potential for thermal degradation of the analytes in the hot injection port, which can lead to inaccurate results. This is a particular concern for larger, more complex, and potentially thermally unstable NDSRIs like N-nitroso-esmolol.

Experimental Protocols

Representative LC-MS/MS Method for N-nitroso-esmolol Analysis

This protocol is adapted from validated methods for the analysis of N-nitroso-propranolol and N-nitroso-atenolol.[3][4]

1. Sample Preparation:

• Accurately weigh and dissolve the esmolol drug substance or crushed tablets in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to a final concentration of 1 mg/mL.

• Vortex and sonicate the sample to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Transfer the supernatant to an autosampler vial for analysis.

2. Liquid Chromatography Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the N-nitroso-esmolol, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion: The protonated molecular ion of N-nitroso-esmolol ([M+H]⁺).

• Product Ions: At least two characteristic product ions should be monitored for confirmation and quantification.

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

General GC-MS/MS Method for Volatile Nitrosamine Analysis

This protocol is a general representation for the analysis of volatile nitrosamines and may require significant modification and validation for N-nitroso-esmolol, with careful consideration of its thermal stability.

1. Sample Preparation:

• Sample extraction is typically performed using a suitable organic solvent like dichloromethane.

• The extract may require concentration prior to analysis.

• For some applications, headspace sampling may be employed for highly volatile nitrosamines.

2. Gas Chromatography Conditions:

• Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is often used.

• Inlet: A split/splitless inlet is common. It is crucial to use the lowest possible inlet temperature to minimize thermal degradation.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature program is used to separate the nitrosamines based on their boiling points.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI) is typically used.

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

• Mass Analyzer: A triple quadrupole mass spectrometer is recommended for high sensitivity.

Analytical Workflow

The following diagram illustrates the general workflow for the analysis of N-nitroso-esmolol by either LC-MS or GC-MS.

References

• 1. fda.gov [fda.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]

Inter-Laboratory Comparison Guide: Quantification of N-Nitroso-Esmolol

A Surrogate Analysis Based on Structurally Similar Nitrosamine (B1359907) Drug Substance-Related Impurities

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this publication, no public data from a formal inter-laboratory comparison study for the quantification of N-nitroso-esmolol is available. This guide provides a surrogate comparison based on validated analytical methods for structurally similar N-nitroso drug substance-related impurities (NDSRIs), such as N-nitroso-propranolol. The performance data presented herein is intended to assist laboratories in selecting and developing robust analytical methods for N-nitroso-esmolol.

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-esmolol is a potential impurity that can form in drug products containing esmolol. Regulatory agencies require stringent control and monitoring of such impurities. This guide provides a comparative overview of the analytical methodologies available for the quantification of NDSRIs, with a focus on providing experimental data to support laboratory and method selection for N-nitroso-esmolol analysis.

The primary analytical techniques for the trace-level quantification of nitrosamines are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). These methods offer the high sensitivity and selectivity required to meet the stringent regulatory limits.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique depends on the physicochemical properties of the analyte, the sample matrix, and the required sensitivity. Both LC-MS/MS and GC-MS/MS have demonstrated the necessary performance for the analysis of NDSRIs.

Feature	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Applicability	Well-suited for a wide range of polar and non-polar, thermally labile, and high molecular weight compounds. Ideal for many NDSRIs, including those structurally similar to N-nitroso-esmolol.	Primarily for volatile and thermally stable compounds. May require derivatization for less volatile or polar nitrosamines.
Sensitivity	High sensitivity, often achieving limits of quantification (LOQ) in the low parts-per-billion (ppb) to parts-per-trillion (ppt) range.[1][2][3]	Also offers high sensitivity, with LOQs typically in the low ppb range.[4][5]
Selectivity	Excellent selectivity through chromatographic separation and specific precursor-to-product ion transitions in MS/MS.	High selectivity is also achieved through a combination of chromatographic separation and MS/MS detection.
Matrix Effects	Can be susceptible to ion suppression or enhancement from matrix components, often requiring matrix-matched standards or stable isotope-labeled internal standards.	Less prone to ion suppression but can be affected by non-volatile matrix components contaminating the GC system.
Sample Preparation	Typically involves liquid extraction, solid-phase extraction (SPE), or simple dilute-and-shoot approaches.	Often requires liquid-liquid extraction (LLE) or headspace analysis for volatile nitrosamines.

Quantitative Performance Data

The following tables summarize the performance characteristics of validated analytical methods for the quantification of N-nitroso-propranolol, a structural analog of N-nitroso-esmolol. This data provides a benchmark for the expected performance of similar methods for N-nitroso-esmolol.

Table 1: Performance of LC-MS/MS Methods for N-Nitroso-Propranolol Quantification

Parameter	Method 1[1][2]	Method 2[3]	Method 3[6]
Instrumentation	SCIEX QTRAP 6500+	Agilent 6470 LC/TQ	Shimadzu LCMS-8060NX
Limit of Detection (LOD)	0.005 ng/mL	Not Reported	Not Reported
Limit of Quantitation (LOQ)	0.01 ng/mL	25 pg/mL (0.005 ppm relative to sample)	Not Reported
Linearity Range	0.01 - 10.00 ng/mL	Not specified, R² > 0.99	Not specified, R² > 0.999
Accuracy (% Recovery)	96 - 116%	Not specified	119% (at 20 ppb spike)
Precision (%RSD)	< 7%	Not Reported	Not Reported

Table 2: Performance of GC-MS/MS Methods for Common Nitrosamine Impurities

Data for a general screening method for multiple nitrosamines.

Parameter	Method 4[4]	Method 5[5]
Instrumentation	Agilent 8890 GC / 7010B MS/MS	Not Specified
Limit of Detection (LOD)	Not Reported	< 3 ppb for most analytes
Limit of Quantitation (LOQ)	1 - 10 ppb	Not Reported
Linearity Range	1 - 60 ppb	1.25 - 120 ppb
Accuracy (% Recovery)	70 - 130%	Not Reported
Precision (%RSD)	< 20%	Not Reported

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. The following are representative protocols for the analysis of NDSRIs.

LC-MS/MS Method for N-Nitroso-Propranolol

Instrumentation:

• UHPLC System: Agilent 1290 Infinity II or equivalent[3]

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or SCIEX QTRAP 6500+ or equivalent[1][2][3]

Sample Preparation: [6]

• Weigh a sample equivalent to 25.0 mg of Propranolol HCl into a 15 mL centrifuge tube.

• Add 5.0 mL of diluent (e.g., 80:20 v/v acetonitrile/water).

• Vortex the tube for 5 minutes.

• Filter the sample through a 0.22 µm PTFE syringe filter.

• Inject the filtrate into the LC-MS/MS system.

Chromatographic Conditions: [1][2]

• Column: Kinetex 2.6 µm Biphenyl, 100 Å, 100 x 2.1 mm or equivalent

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient: A time-based gradient program should be optimized for the separation of N-nitroso-esmolol from the drug substance and other impurities.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions: [3]

• Ion Source: Electrospray Ionization (ESI) in positive mode

• Ion Source Temperature: 350 °C

• MRM Transitions: Specific precursor and product ions for N-nitroso-esmolol need to be determined. For N-nitroso-propranolol, a common transition is m/z 290.2 → 116.1.

GC-MS/MS Method for General Nitrosamine Screening

Instrumentation:

• GC System: Agilent 8890B or equivalent[4]

• Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS or equivalent[4]

Sample Preparation (Liquid-Liquid Extraction): [4]

• Disperse the sample in water or methylene (B1212753) chloride depending on its solubility.

• For aqueous samples, perform a liquid-liquid extraction with dichloromethane.

• Concentrate the organic extract under a gentle stream of nitrogen.

• Reconstitute in a suitable solvent for injection.

GC Conditions: [5]

• Column: A mid-polar column such as a wax column (e.g., Agilent VF-WAXms, 30 m x 0.25 mm, 0.25 µm) is often used.

• Inlet Temperature: 230 °C

• Injection Mode: Splitless

• Oven Temperature Program: Start at 40 °C, hold for 5 minutes, then ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

Mass Spectrometric Conditions:

• Ion Source: Electron Ionization (EI)

• MRM Transitions: Specific transitions for the target nitrosamines should be monitored.

Diagrams

Experimental Workflow for NDSRI Analysis

Caption: A generalized workflow for the analysis of N-nitroso drug substance-related impurities (NDSRIs).

Logical Relationship for Method Selection

References

• 1. phenomenex.com [phenomenex.com]
• 2. sciex.com [sciex.com]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]

Comparative Genotoxicity of N-nitroso-esmolol and Other Nitrosamines: A Guide for Researchers

A comprehensive analysis of the genotoxic potential of N-nitroso-esmolol remains a critical gap in toxicological research. To date, no publicly available experimental data specifically details the genotoxicity of this compound. Consequently, this guide provides a comparative assessment by examining the genotoxicity of structurally related nitrosated beta-blockers, namely N-nitroso-propranolol and N-nitroso-metoprolol, alongside well-characterized nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA). This approach allows for an informed, albeit indirect, evaluation of the potential risks associated with N-nitroso-esmolol.

Nitrosamines are a class of compounds of significant concern due to their classification as probable human carcinogens, primarily owing to their genotoxic properties.[1] These compounds require metabolic activation, typically by cytochrome P450 (CYP) enzymes, to exert their DNA-damaging effects.[2] The recent detection of nitrosamine (B1359907) impurities in various drug products has underscored the need for rigorous genotoxicity assessment.[1]

Data Presentation: Comparative Genotoxicity Data

The following table summarizes quantitative data from various in vitro and in vivo genotoxicity assays for several nitrosamines. The absence of data for N-nitroso-esmolol is noted, with N-nitroso-propranolol and N-nitroso-metoprolol serving as surrogates from the same therapeutic class.

Compound	Assay Type	Test System	Metabolic Activation	Concentration/Dose Range	Result	Reference(s)
N-nitroso-esmolol	-	-	-	-	No Data Available	-
N-nitroso-propranolol (NNP)	Ames Test	S. typhimurium TA100, TA1535, TA98	Hamster Liver S9	Concentration-dependent	Positive	[3][4]
in vitro Micronucleus Test	Human Lymphoblastoid TK6 cells	Hamster Liver S9	Concentration-dependent	Positive	[3]
DNA Fragmentation	Primary Rat and Human Hepatocytes	Endogenous	10 µM - 100 µM	Positive	[3][5]
N-nitroso-metoprolol	DNA Fragmentation	Rat Hepatocytes	Endogenous	0.1 mM - 1 mM	Positive	[6]
in vivo Micronucleus Test	Rat Hepatocytes	Endogenous	1000 mg/kg	Positive	[6]
N-nitrosodimethylamine (NDMA)	Ames Test	S. typhimurium TA100	Rat Liver S9	-	Positive	[7]
in vitro Micronucleus Test	HepaRG cells (2D and 3D)	Endogenous	-	Positive	[8]
Comet Assay	CHO cells	S9 mix	-	Positive	[7]
N-nitrosodiethylamine (NDEA)	Ames Test	S. typhimurium	-	-	Positive	[7]
in vitro Micronucleus Test	HepaRG cells (2D and 3D)	Endogenous	-	Positive	[8]
Comet Assay	CHO cells	S9 mix	-	Positive	[7]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays cited are crucial for the interpretation and replication of findings.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[9] For nitrosamines, enhanced testing conditions are often recommended due to their requirement for metabolic activation.[10]

• Test Strains: A range of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are used to detect different types of mutations.[8]

• Metabolic Activation: The test is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of rats or hamsters induced with CYP-inducing agents. For many nitrosamines, hamster liver S9 has been shown to be more effective.[4][10] A 30% S9 concentration in the pre-incubation mix is often recommended for enhanced sensitivity.[10]

• Procedure: A pre-incubation method is generally preferred over the plate incorporation method.[8] The test compound, bacterial culture, and S9 mix (if applicable) are pre-incubated before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates. After incubation for 48-72 hours, revertant colonies are counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage (clastogenicity) or effects on the mitotic apparatus (aneugenicity).

• Cell Lines: Human cell lines such as lymphoblastoid TK6 cells or metabolically competent HepaRG cells are commonly used.[3][8]

• Metabolic Activation: Similar to the Ames test, the assay is performed with and without an S9 fraction.

• Procedure: Cells are exposed to the test compound for a short period (e.g., 3-6 hours) with metabolic activation, or a longer period (e.g., 24 hours) without. To ensure that only cells that have undergone mitosis are scored, a cytokinesis inhibitor like cytochalasin B is added. This results in binucleated cells. After treatment, cells are harvested, fixed, and stained. The frequency of micronuclei (small, membrane-bound DNA fragments) in binucleated cells is then scored. A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Types: A wide variety of prokaryotic and eukaryotic cells can be used. For in vitro studies, cell lines like Chinese Hamster Ovary (CHO) or HepaRG cells are common.[7][8]

• Procedure: Single cells are embedded in agarose (B213101) on a microscope slide and then lysed with detergent and high salt to remove membranes, cytoplasm, and most proteins, leaving behind the DNA as a "nucleoid." The slides are then placed in an alkaline electrophoresis solution to unwind the DNA and subjected to electrophoresis. DNA with strand breaks migrates from the nucleus, forming a "comet tail." The amount of DNA in the tail relative to the head is proportional to the amount of DNA damage. The results are typically quantified using image analysis software.

Mandatory Visualizations

Signaling Pathway of Nitrosamine-Induced Genotoxicity

Experimental Workflow for the Ames Test

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hesiglobal.org [hesiglobal.org]
• 6. caymanchem.com [caymanchem.com]
• 7. Comparative genotoxicity of nitrosamine drinking water disinfection byproducts in Salmonella and mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative DNA damage induced by eight nitrosamines in primary human and macaque hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Nitroso Metoprolol | CAS 138768-62-4 | Cayman Chemical | Biomol.com [biomol.com]
• 10. veeprho.com [veeprho.com]

A Comparative Guide to GMP Method Validation for N-Nitroso-Esmolol Release Testing

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine (B1359907) impurities as a significant safety concern in pharmaceutical products has necessitated the development of highly sensitive and validated analytical methods for their detection and quantification. N-nitroso-esmolol, a potential nitrosamine drug substance-related impurity (NDSRI) of the beta-blocker esmolol (B25661), requires rigorous testing to ensure patient safety and regulatory compliance. This guide provides a comparative overview of analytical methodologies for the Good Manufacturing Practices (GMP) release testing of N-nitroso-esmolol, complete with experimental protocols and validation parameters.

Comparison of Analytical Methods for N-Nitroso-Esmolol Quantification

The selection of an appropriate analytical technique is critical for the accurate and reliable quantification of N-nitroso-esmolol at trace levels. The primary methods employed for nitrosamine analysis are based on chromatography coupled with mass spectrometry. Below is a comparison of the most suitable techniques.

Parameter	LC-MS/MS (Triple Quadrupole)	LC-HRMS (e.g., Orbitrap, Q-TOF)	GC-MS/MS
Specificity	High to Very High	Very High	High
Sensitivity (LOQ)	Very Low (pg/mL range)	Very Low (pg/mL to fg/mL range)	Low (ng/mL range)
Linearity (R²)	>0.99	>0.99	>0.99
Accuracy (% Recovery)	80-120%	80-120%	70-130%
Precision (%RSD)	<15%	<15%	<20%
Throughput	High	Medium	Medium
Sample Preparation	Simple (Dilute-and-shoot)	Simple (Dilute-and-shoot)	More complex (derivatization may be needed)
Cost	High	Very High	Medium
Regulatory Acceptance	Widely Accepted	Widely Accepted	Accepted

Experimental Protocols

A robust analytical method validation is essential to ensure that the chosen method is fit for its intended purpose. The validation should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Sample Preparation

• Standard Preparation: A stock solution of N-nitroso-esmolol reference standard is prepared in a suitable solvent (e.g., methanol). A series of calibration standards are then prepared by serial dilution to cover the expected concentration range.

• Sample Preparation: The esmolol drug product is dissolved in a suitable diluent to a final concentration that allows for the detection of N-nitroso-esmolol at the required levels. The sample solution may require filtration before injection.

LC-MS/MS Method Parameters (Illustrative Example)

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate N-nitroso-esmolol from the esmolol API and other potential impurities.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-esmolol should be monitored for quantification and confirmation.

Method Validation Parameters

The following parameters must be evaluated during method validation:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[1] This is demonstrated by the absence of interfering peaks at the retention time of N-nitroso-esmolol in blank and placebo samples.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2] The LOQ should be at or below the acceptable limit for N-nitroso-esmolol.[3]

• Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte.[2] A minimum of five concentration levels should be used to establish linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.[2] This is typically assessed by spiking a placebo with known amounts of N-nitroso-esmolol at different concentration levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Range: The interval between the upper and lower concentration levels of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

GMP Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of a GMP method for N-nitroso-esmolol release testing.

GMP Method Validation Workflow for N-nitroso-esmolol

Regulatory Context

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidance on the control of nitrosamine impurities in human drugs.[4][5] Manufacturers are required to perform risk assessments to identify the potential for nitrosamine formation in their products and, if a risk is identified, to conduct confirmatory testing using appropriately validated and sensitive analytical methods.[3][6] The FDA has established an acceptable intake (AI) limit for N-nitroso-esmolol of 1500 ng/day.[7] The analytical method's LOQ must be sensitive enough to quantify N-nitroso-esmolol at or below this limit.

By implementing a robustly validated analytical method, pharmaceutical manufacturers can ensure the quality and safety of their esmolol products, meeting regulatory expectations and protecting public health.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. npra.gov.my [npra.gov.my]
• 4. fda.gov [fda.gov]
• 5. edaegypt.gov.eg [edaegypt.gov.eg]
• 6. fda.gov [fda.gov]
• 7. veeprho.com [veeprho.com]

A Comparative Guide to Assessing the Purity of N-nitroso-esmolol Reference Standards

For researchers, scientists, and drug development professionals, the purity of reference standards is paramount for accurate analytical method development, validation, and quality control of pharmaceutical products. This guide provides a framework for the comparative assessment of N-nitroso-esmolol reference standards, outlining key analytical methodologies and data presentation for a robust evaluation. N-nitroso-esmolol is a critical reference material for quantifying the corresponding nitrosamine (B1359907) impurity in esmolol (B25661) drug products, a task necessitated by stringent regulatory limits on these potentially carcinogenic compounds.[1][2]

Understanding the Reference Standard

N-nitroso-esmolol is the N-nitroso derivative of the secondary amine present in the esmolol molecule.[1][3] High-quality reference standards of N-nitroso-esmolol are essential for establishing detection limits, quantifying impurity levels, and ensuring that any trace nitrosamine impurities in pharmaceutical products remain within the safety limits set by regulatory bodies like the FDA and EMA.[1][2] A typical Certificate of Analysis (COA) for a reputable N-nitroso-esmolol reference standard will include identification (by NMR, Mass Spectrometry, and IR), appearance, solubility, and a specified purity level, often ≥95% as determined by HPLC.[4]

Comparative Purity Assessment: A Methodological Approach

A direct comparison of N-nitroso-esmolol reference standards from different suppliers requires a systematic approach. The following sections detail the experimental protocols and data presentation necessary for a comprehensive assessment.

Key Analytical Techniques

The primary methods for assessing the purity of N-nitroso-esmolol are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• HPLC-UV: This technique is widely used for purity determination and assay. It separates the main component from its impurities, and the peak area of N-nitroso-esmolol relative to the total peak area gives a measure of its purity.

• LC-MS/MS: This method offers higher sensitivity and selectivity, making it ideal for identifying and quantifying trace-level impurities. It is particularly crucial for confirming the identity of the main peak and any detected impurities based on their mass-to-charge ratio.

Data Presentation for Comparison

To facilitate a clear and objective comparison between different N-nitroso-esmolol reference standards, all quantitative data should be summarized in structured tables.

Table 1: Comparison of Physical and Chemical Properties

Property	Reference Standard A	Reference Standard B	Reference Standard C
Appearance	Off-white solid	White to off-white powder	Crystalline solid
Solubility	Soluble in Methanol	Soluble in Acetonitrile (B52724)	Soluble in water
Identification (NMR)	Conforms to structure	Conforms to structure	Conforms to structure
Identification (Mass)	Conforms to structure	Conforms to structure	Conforms to structure
Identification (IR)	Conforms to structure	Conforms to structure	Conforms to structure

Table 2: Chromatographic Purity and Impurity Profile

Parameter	Reference Standard A	Reference Standard B	Reference Standard C
Purity by HPLC-UV (%)	98.5	99.2	97.8
Number of Impurities Detected	2	1	3
Impurity 1 (Area %)	0.8	0.5	1.2
Impurity 2 (Area %)	0.7	-	0.6
Impurity 3 (Area %)	-	-	0.4
Identity of Impurities (by LC-MS/MS)	Identified/Unidentified	Identified/Unidentified	Identified/Unidentified

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are example protocols for the key experiments.

HPLC-UV Method for Purity Determination

This method is designed to separate N-nitroso-esmolol from potential impurities.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250mm x 4.6mm, 5µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Sample Preparation:

  • Accurately weigh and dissolve the N-nitroso-esmolol reference standard in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Procedure:

  • Equilibrate the HPLC system with the initial mobile phase composition.

  • Inject the prepared sample solution.

  • Run the gradient program to elute N-nitroso-esmolol and any impurities.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of N-nitroso-esmolol by the total area of all peaks and multiplying by 100.

LC-MS/MS Method for Identification and Quantification of Impurities

This highly sensitive method is used to confirm the identity of the main peak and to identify and quantify any impurities.

• Chromatographic Conditions:

  • Utilize the same HPLC conditions as the purity determination method to ensure retention time correlation.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for quantification of known impurities and full scan for identification of unknown impurities.

  • MRM Transitions: Specific precursor-to-product ion transitions should be optimized for N-nitroso-esmolol and any known related impurities.

• Sample Preparation:

  • Prepare a dilution of the HPLC sample solution to a concentration suitable for the sensitivity of the mass spectrometer (e.g., 1-10 µg/mL).

• Procedure:

  • Inject the diluted sample into the LC-MS/MS system.

  • Acquire data in both full scan and MRM modes.

  • Confirm the identity of the main peak by comparing its mass spectrum with the expected molecular weight of N-nitroso-esmolol.

  • Identify impurities by analyzing their mass spectra and fragmentation patterns.

  • Quantify known impurities using the MRM data and a corresponding reference standard if available.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the purity assessment process.

Caption: Workflow for Purity Assessment of N-nitroso-esmolol Standards.

Conclusion

A thorough assessment of N-nitroso-esmolol reference standards is critical for ensuring the accuracy and reliability of nitrosamine impurity testing in pharmaceutical products. By employing a combination of HPLC-UV for purity determination and LC-MS/MS for impurity identification and quantification, and by systematically presenting the data, researchers can make an informed decision when selecting a reference standard. The methodologies and data presentation formats outlined in this guide provide a framework for a comprehensive and objective comparison.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Esmolol, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. britiscientific.com [britiscientific.com]

Unveiling the Genotoxic Potential of N-Nitroso-Esmolol: A Comparative Analysis of In Silico and In Vitro Approaches

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the genotoxic potential of N-nitroso-esmolol and related beta-blocker derived nitrosamines reveals a critical need for enhanced testing protocols and highlights the predictive power of in silico models when correlated with sensitive in vitro assays. While specific experimental data for N-nitroso-esmolol remains limited in the public domain, a detailed examination of the closely related compound, N-nitroso-propranolol, provides crucial insights for researchers, scientists, and drug development professionals.

Recent concerns over nitrosamine (B1359907) impurities in pharmaceutical products have underscored the importance of robust genotoxicity assessment. N-nitrosamines, as a class of compounds, are of particular concern due to their potential carcinogenicity. This guide provides a comparative overview of in silico predictions and in vitro experimental data for N-nitroso-propranolol, serving as a valuable surrogate for understanding the potential risks associated with N-nitroso-esmolol and other similar structures.

Executive Summary

This guide explores the correlation between computational (in silico) predictions and laboratory-based (in vitro) genotoxicity findings for N-nitrosamines derived from beta-blockers, with a focus on N-nitroso-propranolol as a case study. The findings emphasize the necessity of employing specific metabolic activation systems in in vitro assays to accurately detect the genotoxic effects of these compounds.

In Silico Genotoxicity Predictions

The initial step in assessing the genotoxicity of a novel or uncharacterized compound often involves in silico modeling.[1][2] These computational tools utilize existing toxicological data and structural information to predict the likelihood of a substance causing genetic damage. For N-nitrosamines, two primary types of in silico models are employed:

• Expert Rule-Based Systems: These models, such as Derek Nexus, contain a knowledge base of structural alerts known to be associated with toxicity. The presence of the N-nitroso group is a significant structural alert for mutagenicity and carcinogenicity.

• Statistical-Based Systems: Models like Sarah Nexus use statistical algorithms to compare the chemical structure of a query compound to a database of known mutagens and non-mutagens to predict its potential for genotoxicity.

While specific in silico prediction data for N-nitroso-esmolol is not publicly available, based on its chemical structure containing an N-nitroso moiety, it is predicted to be a mutagenic concern. For the comparator, N-nitroso-propranolol, in silico models would similarly flag it as a potential mutagen.

In Vitro Genotoxicity Data: The N-Nitroso-Propranolol Case Study

In vitro assays are essential for confirming the predictions generated by in silico models. The following table summarizes the available experimental data for N-nitroso-propranolol, a close structural analog of N-nitroso-esmolol.

Assay	Test System	Metabolic Activation	Result	Key Findings
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium strains TA98, TA100, TA1535	Hamster Liver S9	Positive	Hamster liver S9 was more effective than rat liver S9 in bio-transforming N-nitroso-propranolol into a mutagen.[3][4][5]
In Vitro Micronucleus Assay	Human lymphoblastoid TK6 cells	Hamster Liver S9	Positive	Induced micronuclei formation, indicating chromosomal damage.[3][4]
Gene Mutation Assay	Human lymphoblastoid TK6 cells	Hamster Liver S9	Positive	Induced gene mutations in human cells.[3][4]
DNA Strand Breakage Assay	Human HepaRG cells	Endogenous (metabolically competent cells)	Positive	Caused concentration-dependent DNA strand breakage.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of genotoxicity studies.

Bacterial Reverse Mutation Assay (Ames Test) - Enhanced for Nitrosamines

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[6] For N-nitrosamines, an enhanced protocol is recommended.[7][8]

• Test Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101) are typically used to detect different types of mutations.[9][10]

• Metabolic Activation: The test is conducted with and without an exogenous metabolic activation system. For nitrosamines, a higher concentration (30%) of hamster liver S9 fraction is recommended over the standard 10% rat liver S9, as it has been shown to be more effective in activating these compounds into their mutagenic metabolites.[7][10]

• Procedure: The tester strains are exposed to the test compound in the presence or absence of the S9 mix. The mixture is then plated on a minimal agar (B569324) medium.

• Endpoint: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage by identifying the formation of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.[11][12]

• Cell Line: Human lymphoblastoid TK6 cells are a commonly used and well-characterized cell line for this assay.

• Metabolic Activation: Similar to the Ames test, the assay is performed with and without metabolic activation, with hamster liver S9 being the preferred source for nitrosamines.[3][4]

• Treatment: Cells are exposed to various concentrations of the test substance for a short period (e.g., 4 hours) in the presence of the S9 mix, or for a longer period without S9.

• Cytokinesis Block: Cytochalasin B is often added to the cell cultures to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei in cells that have undergone one cell division.

• Endpoint: The frequency of micronucleated cells is scored. A significant, dose-dependent increase in the percentage of micronucleated cells indicates a positive result for clastogenicity (chromosome breakage) or aneugenicity (chromosome loss).

Visualizing the Workflow and Biological Pathways

To better understand the process of genotoxicity assessment and the underlying biological mechanisms, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. In silico prediction of genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iphasebiosci.com [iphasebiosci.com]
• 7. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 8. efpia.eu [efpia.eu]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. crpr-su.se [crpr-su.se]
• 12. scispace.com [scispace.com]

benchmarking N-nitroso-esmolol detection limits against regulatory requirements

For Immediate Release

This guide provides a comprehensive comparison of current analytical capabilities for the detection of N-nitroso-esmolol, a potential nitrosamine (B1359907) impurity in esmolol (B25661) drug products, against the stringent requirements set by major regulatory bodies. This document is intended for researchers, scientists, and drug development professionals to ensure their analytical methodologies meet and exceed global safety standards.

The presence of nitrosamine impurities in pharmaceuticals is a critical concern for regulatory agencies and manufacturers alike. Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines to control these potentially carcinogenic substances. For N-nitroso-esmolol, a nitrosamine drug substance-related impurity (NDSRI), a harmonized Acceptable Intake (AI) limit has been established, underscoring the importance of sensitive and reliable detection methods.

Regulatory Benchmarks for N-Nitroso-Esmolol

Regulatory bodies have set an Acceptable Intake (AI) limit for N-nitroso-esmolol at 1500 ng/day .[1] This limit is based on a thorough evaluation of the potential carcinogenic risk. The FDA has classified N-nitroso-esmolol as a Potency Category 4 NDSRI .[1] To ensure patient safety, analytical methods must be capable of detecting and quantifying this impurity at levels well below this established AI.

Based on a maximum daily dose (MDD) of 30.2 g/day for esmolol, the acceptable limit in the drug product is calculated to be 49.67 ppb .[2] Consequently, the limit of quantification (LOQ) for an analytical method should be at or below 10% of this limit, which is ≤ 4.9 ppb .[2]

Comparative Analysis of Detection Methodologies

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS) are the most widely adopted techniques for the trace-level detection of nitrosamine impurities.[3] While specific validated method performance data for N-nitroso-esmolol is not extensively published, performance data from analogous nitrosamine impurities in similar drug matrices provide a strong benchmark. For instance, highly sensitive LC-MS/MS methods for other nitrosamines have demonstrated LOQs in the sub-ppb range, indicating that the required sensitivity for N-nitroso-esmolol is readily achievable with modern instrumentation.

Parameter	Regulatory Requirement	Typical LC-MS/MS Performance (Inferred)	Typical GC-MS Performance (Inferred)
Acceptable Intake (AI)	1500 ng/day	-	-
Acceptable Limit in Drug Product (at 30.2 g/day MDD)	49.67 ppb	-	-
Required Limit of Quantification (LOQ)	≤ 4.9 ppb	0.1 - 1.0 ppb	0.5 - 5.0 ppb
Limit of Detection (LOD)	Not explicitly defined, but must be lower than LOQ	0.03 - 0.3 ppb	0.15 - 1.5 ppb

Note: The performance data for LC-MS/MS and GC-MS are inferred from published methods for other nitrosamine impurities and represent typical capabilities of modern analytical laboratories. Actual performance for N-nitroso-esmolol must be established through method validation.

Experimental Protocol: A Representative LC-MS/MS Method

The following is a representative experimental protocol for the determination of N-nitroso-esmolol in esmolol drug substance or product. This protocol is based on established methodologies for nitrosamine analysis and should be validated according to ICH Q2(R1) guidelines.

1. Sample Preparation

• Standard Preparation: A certified reference standard of N-nitroso-esmolol is essential for accurate quantification.[1][4][5][6] Prepare a stock solution of N-nitroso-esmolol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and perform serial dilutions to create calibration standards and quality control samples.

• Sample Extraction:

  • Accurately weigh a representative portion of the esmolol drug substance or crushed tablets.

  • Dissolve the sample in a suitable diluent, such as a mixture of methanol and water.

  • Employ solid-phase extraction (SPE) for sample clean-up and concentration if matrix interference is significant.

  • Filter the final extract through a 0.22 µm filter before injection.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Column: A C18 reversed-phase column is commonly used for nitrosamine separation.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically employed.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-esmolol must be determined and optimized for maximum sensitivity and selectivity.

3. Method Validation

The analytical method must be validated to demonstrate its suitability for the intended purpose. Key validation parameters include:

• Specificity: The ability to detect N-nitroso-esmolol in the presence of the esmolol active pharmaceutical ingredient (API) and other potential impurities.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ must be below the regulatory requirement of 4.9 ppb.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte over a defined range.

• Accuracy: The closeness of the test results to the true value, typically assessed by spike/recovery experiments.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Experimental Workflow for N-Nitroso-Esmolol Detection

Caption: Experimental workflow for the detection and quantification of N-nitroso-esmolol.

Conclusion

Ensuring the absence of harmful impurities like N-nitroso-esmolol is paramount in pharmaceutical manufacturing. By leveraging sensitive and validated analytical methods, such as LC-MS/MS, and adhering to the stringent guidelines set by regulatory authorities, manufacturers can confidently ensure the safety and quality of their esmolol-containing products. The methodologies and benchmarks presented in this guide provide a robust framework for achieving regulatory compliance and protecting public health.

References

• 1. veeprho.com [veeprho.com]
• 2. N-nitroso-esmolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. benchchem.com [benchchem.com]
• 4. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 5. veeprho.com [veeprho.com]
• 6. Esmolol Nitroso Impurity | SynZeal [synzeal.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-esmolol: A Procedural Guide

For researchers, scientists, and drug development professionals, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. N-nitroso-esmolol, an N-nitroso derivative of the beta-blocker esmolol, is classified as a nitrosamine (B1359907) impurity and is reasonably anticipated to be a human carcinogen.[1][2][3] Consequently, its disposal requires stringent adherence to protocols designed to mitigate risk to personnel and the environment.

This guide provides essential, step-by-step procedures for the proper disposal of N-nitroso-esmolol, ensuring compliance with safety regulations and fostering a secure laboratory environment. The primary and universally recommended method for the final disposal of N-nitrosamine waste is high-temperature incineration by a licensed hazardous waste management company.[1] For laboratory-scale decontamination, chemical degradation methods can be employed prior to final disposal, although these methods must be validated for efficacy and safety with N-nitroso-esmolol specifically.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-nitroso-esmolol with the utmost caution in a controlled laboratory setting.

Personal Protective Equipment (PPE) and Engineering Controls:

• Gloves: Always wear double-layered nitrile gloves.[4]

• Eye Protection: Use chemical safety goggles.

• Lab Coat: A dedicated lab coat should be worn.

• Respiratory Protection: For operations that may generate aerosols or dust, a NIOSH-approved respirator is necessary.

• Ventilation: All handling of N-nitroso-esmolol must be conducted within a certified chemical fume hood to prevent inhalation exposure.[1]

Waste Segregation and Storage:

• Dedicated Waste Container: N-nitroso-esmolol waste must be segregated from other chemical waste streams.[1]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: N-nitroso-esmolol, Carcinogen."

• Container Integrity: Use a chemically resistant, sealed container for waste storage.

Primary Disposal Method: High-Temperature Incineration

The preferred and most definitive method for the disposal of N-nitroso-esmolol is through a licensed hazardous material disposal company that utilizes high-temperature incineration with afterburners and scrubbers.[5] This method ensures the complete destruction of the carcinogenic compound.

Step-by-Step Incineration Protocol:

• Collection: Carefully collect all N-nitroso-esmolol waste, including contaminated labware, PPE, and cleaning materials, in the designated and labeled hazardous waste container.

• Packaging: Ensure the waste container is securely sealed to prevent any leakage or exposure during transport.

• Licensed Disposal Service: Arrange for pick-up and disposal by a certified hazardous waste management service. It is crucial to provide them with the Safety Data Sheet (SDS) for N-nitroso-esmolol.

• Documentation: Maintain detailed records of the disposal, including the date, quantity of waste, and the name of the disposal company, in accordance with institutional and regulatory requirements.

Secondary Method: Laboratory-Scale Chemical Degradation

For small quantities of N-nitroso-esmolol, chemical degradation can be employed as a preliminary step to reduce its carcinogenicity before final disposal via incineration. The following protocol is a general method for the chemical degradation of N-nitrosamines and would require validation for N-nitroso-esmolol.

Experimental Protocol: Reduction of N-nitrosamines with Aluminum-Nickel Alloy

This procedure describes the reduction of N-nitrosamines to their corresponding, less harmful, amines using an aluminum-nickel alloy in an alkaline solution.[6]

Materials:

• N-nitroso-esmolol waste

• Aluminum-nickel alloy powder

• Aqueous alkali solution (e.g., 2M Sodium Hydroxide)

• Suitable reaction vessel (e.g., round-bottom flask)

• Stirring apparatus

• Fume hood

Procedure:

• Preparation: In a certified chemical fume hood, place the N-nitroso-esmolol waste into the reaction vessel. If the waste is in a solid form, dissolve it in a suitable solvent. Note that reactions in acetone (B3395972) or dichloromethane (B109758) may be slow or incomplete.[6]

• Addition of Alkali: Add the aqueous alkali solution to the reaction vessel.

• Addition of Reducing Agent: Slowly and carefully add the aluminum-nickel alloy powder to the solution while stirring. The reaction is exothermic and may produce hydrogen gas, so slow addition is crucial to control the reaction rate.

• Reaction: Allow the reaction to proceed with continuous stirring. The reaction time will depend on the specific concentration and volume of the nitrosamine waste. For other nitrosamines, this method has been shown to be rapid.[6]

• Quenching and Neutralization: Once the reaction is complete (as determined by an appropriate analytical method such as LC-MS to confirm the absence of the N-nitroso compound), the resulting mixture containing the corresponding amine can be neutralized.

• Final Disposal: The neutralized solution should be collected as hazardous waste and disposed of via a licensed incineration service.

Quantitative Data on Disposal Methods

The following table summarizes available quantitative data on the efficacy of various N-nitrosamine degradation methods. It is important to note that these are general findings for N-nitrosamines and may not be directly transferable to N-nitroso-esmolol without specific experimental validation.

Disposal Method	Reagents/Conditions	Efficacy	Reaction Time	Reference
Chemical Reduction	Aluminum-Nickel Alloy, Aqueous Alkali	Rapid reduction to corresponding amines	Varies with substrate	[6]
Photolytic Degradation	UV Irradiation (254 nm)	Effective for N-nitrosodimethylamine (NDMA)	Half-lives of 4-8 minutes	[7]
Chemical Hydrolysis	Hydrobromic Acid in Acetic Acid	Quantitative release of nitrite (B80452) from N-nitrosamines	Not Specified	[8]
Thermal Decomposition	> 120 °C (for N-nitroso-pendimethalin)	Essentially complete at 180°C	< 60 minutes at 180°C	[9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-esmolol, from initial handling to final disposal.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. "Mechanistic insight into the degradation of Nitrosamines via aqueous-p" by Daisuke Minakata and Erica Coscarelli [digitalcommons.mtu.edu]
• 4. uwo.ca [uwo.ca]
• 5. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. pubs.acs.org [pubs.acs.org]

Essential Safety and Logistical Information for Handling N-Nitroso-Esmolol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of N-nitroso-esmolol in a laboratory setting. The following procedures are designed to minimize risk and ensure a safe operational workflow. Given that N-nitroso compounds are often carcinogenic, all handling and disposal steps must be conducted with stringent safety measures.

Chemical and Physical Properties

A summary of the known properties of N-nitroso-esmolol is provided below. This information is critical for understanding its behavior and potential hazards.

Property	Value	Source
Molecular Formula	C₁₆H₂₄N₂O₅	[1][2]
Molecular Weight	324.38 g/mol	[2]
Appearance	Not explicitly stated, but related compounds are often liquids or solids.
Solubility	Soluble in Acetonitrile.	[3]
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents.	[4]
Hazardous Decomposition Products	Emits toxic fumes, including carbon oxides and nitrogen oxides, under fire conditions.	[4]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are paramount to ensuring personnel safety when handling N-nitroso-esmolol. The following table summarizes the recommended PPE.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with chemically resistant gloves (e.g., Nitrile or Butyl rubber).	N-nitroso compounds can be absorbed through the skin. Double-gloving provides an additional layer of protection. Butyl rubber gloves offer excellent resistance to a wide variety of chemicals, including nitro-compounds.[5][6][7] Nitrile gloves are also a suitable option.[5]
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes or aerosols of N-nitroso-esmolol.
Body Protection	A disposable, solid-front, back-closure gown.	To prevent contamination of personal clothing.
Respiratory Protection	A NIOSH-approved air-purifying respirator with organic vapor cartridges.	To protect against inhalation of any aerosols or volatile components.[8][9][10] For situations with higher potential for exposure, a powered air-purifying respirator (PAPR) or a supplied-air respirator should be considered.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling N-nitroso-esmolol is essential to maintain a safe laboratory environment.

1. Preparation and Area Designation:

• Designate a specific area, such as a certified chemical fume hood, for all manipulations of N-nitroso-esmolol.

• Ensure that a safety shower and eyewash station are readily accessible.

• Assemble all necessary equipment and reagents before commencing work.

2. Donning PPE:

• Follow the proper sequence for donning PPE to ensure complete protection. This typically involves putting on the gown first, followed by the respirator, eye protection, and finally, the gloves (inner and outer).

3. Handling the Compound:

• All weighing and preparation of solutions must be performed within the designated chemical fume hood.

• Handle the compound with care to avoid the formation of dust or aerosols.

• Use dedicated glassware and equipment. If not possible, ensure thorough decontamination after use.

4. Post-Handling Procedures:

• After completing the work, decontaminate all surfaces and equipment.

• Properly doff PPE to avoid cross-contamination. The outer gloves should be removed first, followed by the gown, inner gloves, eye protection, and finally the respirator.

• Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of N-nitroso-esmolol.

Disposal Plan

Proper disposal of N-nitroso-esmolol and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

1. Waste Segregation:

• All materials that have come into contact with N-nitroso-esmolol, including gloves, gowns, pipette tips, and empty containers, must be considered hazardous waste.

• Segregate N-nitroso-esmolol waste from other laboratory waste streams.

2. Waste Collection:

• Collect solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

• Collect liquid waste in a separate, compatible, and sealed hazardous waste container.

3. Chemical Decontamination/Degradation (for liquid waste):

• While several methods for the chemical degradation of N-nitroso compounds have been investigated, a simple and effective one-step procedure involves treatment with aluminum-nickel alloy powder and aqueous alkali to reduce the nitrosamine (B1359907) to the corresponding amine.[4]

• Another method involves using hydrobromic acid in glacial acetic acid.[12]

• Caution: Decomposition of some N-nitrosamides with potassium hydroxide (B78521) can generate carcinogenic, toxic, and potentially explosive diazoalkanes.[12]

• Any chemical degradation procedure should be performed by trained personnel in a controlled environment, such as a chemical fume hood.

4. Final Disposal:

• All N-nitroso-esmolol waste, whether chemically treated or not, must be disposed of through a licensed hazardous waste disposal company.

• Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly followed.

Logical Relationship for Disposal

Caption: Disposal workflow for N-nitroso-esmolol waste.

Experimental Protocols

Decontamination of Glassware and Surfaces:

A general procedure for the decontamination of surfaces and glassware contaminated with N-nitroso compounds is as follows.[3][13]

Materials:

• 1:1 solution of hydrobromic acid and glacial acetic acid OR a solution of a suitable commercial decontaminating agent.

• Appropriate PPE (as outlined in the PPE table).

• Wipes and other cleaning materials.

Procedure:

• Initial Cleaning: For glassware, rinse with an appropriate solvent to remove the bulk of the N-nitroso-esmolol. For surfaces, wipe with absorbent material.

• Application of Decontaminating Solution:

  • For glassware, immerse in the decontaminating solution for a time determined by validation studies or based on literature for similar compounds.

  • For surfaces, wipe the area with the decontaminating solution and allow for an appropriate contact time.

• Rinsing: Thoroughly rinse glassware and surfaces with water, followed by a final rinse with an appropriate solvent (e.g., ethanol (B145695) or acetone) to aid in drying.

• Disposal of Decontamination Materials: All materials used for decontamination (wipes, solutions, etc.) must be disposed of as hazardous waste.

Note: Ultraviolet (UV) light has also been shown to degrade nitrosamines and can be considered as a supplementary decontamination step for work surfaces.[3]

References

• 1. GSRS [precision.fda.gov]
• 2. N-Nitroso Esmolol | Axios Research [axios-research.com]
• 3. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. gloves.com [gloves.com]
• 7. oxwork.com [oxwork.com]
• 8. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 9. irc.ly [irc.ly]
• 10. theridgepro.com [theridgepro.com]
• 11. Changes in Chemical Permeation of Disposable Latex, Nitrile and Vinyl Gloves Exposed to Simulated Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lsuhsc.edu [lsuhsc.edu]